LY2940094 tartrate

Core Science & Biosynthesis

LY2940094 Tartrate: An In-Depth Technical Guide on its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

LY2940094 tartrate is a potent and selective antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[1][2] Its mechanism of action centers on the blockade of this G protein-coupled receptor, which is widely distributed in the central nervous system and implicated in a range of physiological and pathological processes, including mood, stress, and addiction.[3][4] Preclinical and clinical evidence suggests that by antagonizing the NOP receptor, LY2940094 modulates downstream signaling cascades, leading to antidepressant, anxiolytic, and anti-addictive effects.[2][3][5] This document provides a comprehensive overview of the molecular mechanism, supported by quantitative data, detailed experimental protocols, and visual representations of the involved signaling pathways.

Core Mechanism of Action: NOP Receptor Antagonism

The primary mechanism of action of LY2940094 is its high-affinity binding to and subsequent blockade of the NOP receptor.[5][6] The endogenous ligand for this receptor is the 17-amino acid neuropeptide Nociceptin/Orphanin FQ (N/OFQ).[2][3] Unlike classical opioid receptors (mu, delta, and kappa), the NOP receptor and N/OFQ constitute a distinct signaling system.[4][5]

Upon activation by N/OFQ, the NOP receptor couples to inhibitory G proteins (Gi/o), initiating a cascade of intracellular events that generally lead to neuronal inhibition.[4] LY2940094, as a competitive antagonist, prevents the binding of N/OFQ, thereby inhibiting these downstream signaling events.

Signaling Pathways Modulated by LY2940094

By blocking the NOP receptor, LY2940094 prevents the N/OFQ-induced:

• Inhibition of Adenylyl Cyclase: This leads to a decrease in intracellular cyclic AMP (cAMP) levels.[7]

• Modulation of Ion Channels:

  • Inhibition of presynaptic voltage-gated calcium channels, which reduces neurotransmitter release.[7]

  • Activation of inwardly rectifying potassium channels, causing postsynaptic hyperpolarization and reduced neuronal excitability.[7]

• Activation of Mitogen-Activated Protein Kinase (MAPK) Cascades: The NOP receptor has been shown to activate various MAPK pathways, including ERK1/2, p38 MAPK, and JNK. The antagonism by LY2940094 would block these effects.[7]

The following diagram illustrates the NOP receptor signaling pathway and the antagonistic action of LY2940094.

Caption: NOP receptor signaling and antagonism by LY2940094.

Quantitative Pharmacological Data

The potency and selectivity of LY2940094 have been characterized in various in vitro and in vivo studies.

Parameter	Species/System	Value	Reference
Binding Affinity (Ki)	Human NOP Receptors (CHO cells)	0.105 nM	[5][6]
Antagonist Potency (Kb)	Human NOP Receptors (CHO cells)	0.166 nM	[5][6]
Selectivity	Mu, Kappa, Delta Opioid Receptors	>4000-fold separation in affinity	[2]

Preclinical Efficacy	Animal Model	Effective Dose (Oral)	Effect	Reference
Antidepressant-like	Mouse Forced-Swim Test	30 mg/kg	Reduced immobility	[2]
Anxiolytic-like	Mouse Fear-Conditioned Freezing	30 mg/kg	Attenuated immobility	[8]
Anxiolytic-like	Rat Stress-Induced Hyperthermia	10, 30 mg/kg	Dose-dependent inhibition	[8]
Anti-addiction	Rat Ethanol (B145695) Self-Administration	3, 10, 30 mg/kg	Dose-dependent reduction	[6]
Anti-addiction	Rat Motivation for Ethanol	30 mg/kg	Reduced breakpoints in progressive ratio	[5]

Clinical Efficacy	Study Population	Dose	Outcome	Reference
Major Depressive Disorder	Patients with MDD	40 mg/day (8 weeks)	Some evidence for antidepressant effect	[9]
Alcohol Dependence	Patients with Alcohol Dependence	40 mg/day (8 weeks)	Reduced heavy drinking days, increased abstinent days	[4]

Key Preclinical Experimental Protocols

The antidepressant and anxiolytic-like effects of LY2940094 have been demonstrated in several rodent models.

Mouse Forced-Swim Test (Antidepressant-like Activity)

• Objective: To assess antidepressant-like activity by measuring the immobility time of mice in an inescapable cylinder of water.

• Methodology:

  • Male NIH-Swiss mice are individually placed in clear plastic cylinders (10 cm diameter, 25 cm height) filled with 6 cm of water (22-25°C) for a 6-minute session.[2]

  • LY2940094 or vehicle is administered orally (p.o.) 60 minutes prior to the test.[8]

  • The duration of immobility (floating passively) during the last 4 minutes of the session is recorded.

  • A significant reduction in immobility time compared to the vehicle-treated group is indicative of an antidepressant-like effect.

• Logical Workflow:

Caption: Workflow for the Mouse Forced-Swim Test.

Fear-Conditioned Freezing Assay (Anxiolytic-like Activity)

• Objective: To evaluate anxiolytic-like effects by measuring the reduction of a conditioned fear response (freezing).

• Methodology:

  • Training Day: Mice are placed in a conditioning chamber and presented with an auditory cue (conditioned stimulus, CS) paired with a mild footshock (unconditioned stimulus, US).

  • Test Day: The following day, mice are returned to a novel environment, and the auditory cue (CS) is presented without the footshock.

  • LY2940094 or vehicle is administered orally 60 minutes before the test session.[8]

  • Freezing behavior (complete absence of movement except for respiration) in response to the cue is recorded.

  • A reduction in freezing time in the drug-treated group compared to the vehicle group suggests an anxiolytic-like effect.[2][8]

• Logical Workflow:

Caption: Workflow for the Fear-Conditioned Freezing Assay.

Conclusion

LY2940094 tartrate exerts its pharmacological effects through potent and selective antagonism of the NOP receptor. By blocking the actions of the endogenous ligand N/OFQ, it modulates key intracellular signaling pathways involved in neuronal excitability and neurotransmission. This mechanism of action translates to demonstrable antidepressant and anxiolytic-like effects in preclinical models, with early clinical studies providing evidence for its therapeutic potential in major depressive disorder and alcohol dependence. The data presented in this guide underscore the significance of the NOP receptor system as a novel target for the development of therapeutics for neuropsychiatric disorders.

References

• 1. mdpi.com [mdpi.com]
• 2. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Cellular Mechanisms of Nociceptin/Orphanin FQ (N/OFQ) Peptide (NOP) Receptor Regulation and Heterologous Regulation by N/OFQ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

LY2940094 Tartrate: A Selective Nociceptin/Orphanin FQ Peptide Receptor (NOP) Antagonist

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

LY2940094 tartrate is a potent, selective, and orally bioavailable antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-like 1 (ORL1) receptor.[1][2][3][4] The NOP receptor, a G protein-coupled receptor (GPCR), and its endogenous ligand, N/OFQ, constitute a distinct signaling system that modulates a wide range of physiological and pathological processes, including pain, mood, stress, and reward.[5][6] Unlike classical opioid receptors (mu, delta, and kappa), the NOP receptor exhibits a unique pharmacological profile.[7] LY2940094 has emerged as a valuable pharmacological tool for elucidating the role of the N/OFQ-NOP system and as a potential therapeutic agent for various central nervous system (CNS) disorders.[1][8] This technical guide provides a comprehensive overview of LY2940094, including its pharmacological data, detailed experimental protocols for its characterization, and visualizations of relevant biological pathways and experimental workflows.

Pharmacological Data

LY2940094 demonstrates high affinity and potent antagonist activity at the human NOP receptor, coupled with excellent selectivity over other opioid receptors. Its favorable pharmacokinetic properties, including oral bioavailability, make it suitable for in vivo studies.[1]

Receptor Binding and Functional Activity

The pharmacological profile of LY2940094 has been characterized through in vitro receptor binding and functional assays.

Parameter	Species	Value	Assay Type	Reference
Ki (Binding Affinity)	Human	0.105 nM	Radioligand Binding Assay	[2][3][4][9]
Kb (Antagonist Potency)	Human	0.166 nM	GTPγS Functional Assay	[2][3][4][9]
Selectivity	Human	>4000-fold vs. mu, kappa, delta opioid receptors	Radioligand Binding Assay	[1]
Efficacy	Human	No agonist activity at concentrations up to 10 μM	GTPγS Functional Assay	[4][9]

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize LY2940094 as a selective NOP antagonist.

Radioligand Binding Assay for NOP Receptor

This assay is employed to determine the binding affinity (Ki) of LY2940094 for the NOP receptor.

Objective: To measure the displacement of a specific radioligand from the NOP receptor by LY2940094.

Materials:

• Cell membranes prepared from a cell line recombinantly expressing the human NOP receptor (e.g., CHO-hNOP).

• Radioligand: [³H]-N/OFQ or another suitable NOP receptor radioligand.

• LY2940094 tartrate.

• Non-specific binding control: A high concentration of unlabeled N/OFQ.

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of LY2940094.

• Equilibrium: Allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of LY2940094 that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

GTPγS Functional Assay

This functional assay is used to determine the antagonist potency (Kb) of LY2940094 by measuring its ability to inhibit agonist-stimulated G protein activation.

Objective: To assess the ability of LY2940094 to block N/OFQ-induced binding of [³⁵S]GTPγS to G proteins coupled to the NOP receptor.

Materials:

• Cell membranes from CHO-hNOP cells.

• [³⁵S]GTPγS (a non-hydrolyzable GTP analog).

• N/OFQ (agonist).

• LY2940094 tartrate.

• GDP (to ensure G proteins are in their inactive state).

• Assay Buffer: e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Glass fiber filters or SPA beads.

• Scintillation counter.

Procedure:

• Pre-incubation: Pre-incubate the cell membranes with varying concentrations of LY2940094.

• Agonist Stimulation: Add a fixed concentration of N/OFQ to stimulate the NOP receptors.

• GTPγS Binding: Add [³⁵S]GTPγS and GDP to the mixture and incubate to allow for the binding of the radiolabeled GTP analog to activated G proteins.

• Termination and Separation: Terminate the reaction and separate bound from free [³⁵S]GTPγS using filtration or a scintillation proximity assay (SPA).

• Quantification: Measure the amount of bound [³⁵S]GTPγS.

• Data Analysis: Determine the concentration-response curve for LY2940094's inhibition of the N/OFQ-stimulated signal. Calculate the Kb value from the IC50 value using the appropriate pharmacological model.

In Vivo Behavioral Assays

LY2940094 has been evaluated in various rodent models to assess its potential therapeutic effects.

1. Mouse Forced Swim Test (Antidepressant-like effects): [1]

• Animals: Male mice.

• Procedure: Mice are placed in a cylinder of water from which they cannot escape. The duration of immobility is measured.

• Dosing: LY2940094 is administered orally prior to the test.[1]

• Endpoint: A reduction in immobility time is indicative of an antidepressant-like effect.[1]

2. Fear-Conditioned Freezing (Anxiolytic-like effects): [1]

• Animals: Male mice.

• Procedure: Mice are conditioned to associate a neutral stimulus with an aversive stimulus (e.g., foot shock). The freezing behavior in response to the conditioned stimulus is measured.

• Dosing: LY2940094 is administered orally before the conditioning or testing phase.[1]

• Endpoint: A decrease in freezing time suggests anxiolytic-like activity.[1]

3. Ethanol (B145695) Self-Administration (Anti-addiction potential): [9][10]

• Animals: Alcohol-preferring rats.

• Procedure: Rats are trained to self-administer ethanol by pressing a lever.

• Dosing: LY2940094 is administered orally before the self-administration session.[9]

• Endpoint: A reduction in ethanol intake indicates a potential therapeutic effect for alcohol use disorder.[9][10]

Visualizations

Signaling Pathways

The NOP receptor primarily couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and modulation of ion channel activity.

Caption: NOP receptor signaling pathway.

Experimental Workflow

The following diagram illustrates the general workflow for characterizing a selective NOP antagonist like LY2940094.

Caption: Experimental workflow for NOP antagonist characterization.

Conclusion

LY2940094 tartrate is a highly selective and potent NOP receptor antagonist with demonstrated oral bioavailability and in vivo efficacy in preclinical models of CNS disorders. The data and experimental protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working on the N/OFQ-NOP system. The unique pharmacological profile of LY2940094 makes it an invaluable tool for further exploring the therapeutic potential of NOP receptor modulation.

References

• 1. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 2. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Approaches to Assess Functional Selectivity in GPCRs: Evaluating G Protein Signaling in an Endogenous Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Pharmacological Profile of LY2940094 Tartrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

LY2940094 tartrate, also known as BTRX-246040, is a potent, selective, and orally bioavailable antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[1][2] This technical guide provides a comprehensive overview of the pharmacological profile of LY2940094, summarizing its binding affinity, in vitro and in vivo activities, and findings from preclinical and clinical studies. The information presented herein is intended to support further research and development of this compound for various therapeutic indications, including major depressive disorder (MDD), alcohol dependence, and binge eating disorder.

Introduction

The N/OFQ system, comprising the NOP receptor and its endogenous ligand N/OFQ, is implicated in a wide range of physiological and pathological processes, including pain, mood, reward, and feeding behaviors.[3][4] While it shares structural homology with the classical opioid receptor family, the NOP receptor does not bind traditional opioid ligands with high affinity.[3] LY2940094 has emerged as a key pharmacological tool to investigate the therapeutic potential of NOP receptor antagonism. Preclinical studies have demonstrated its efficacy in models of depression, anxiety, and substance abuse.[1][5][6] Furthermore, initial clinical trials have provided proof-of-concept for its therapeutic utility in human subjects.[7][8]

Mechanism of Action

LY2940094 functions as a competitive antagonist at the NOP receptor. By binding to the receptor, it blocks the intracellular signaling cascade typically initiated by the endogenous ligand N/OFQ. This antagonism modulates downstream neuronal pathways involved in mood, reward, and appetite regulation.

Figure 1: Simplified signaling pathway of NOP receptor activation and its antagonism by LY2940094.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for LY2940094 tartrate.

Table 1: In Vitro Binding Affinity and Potency

Parameter	Value	Species	Cell Line	Reference
Ki	0.105 nM	Human	CHO	[3]
Kb	0.166 nM	Human	CHO	[3]

Table 2: Receptor Selectivity

Receptor	Selectivity vs. NOP	Reference
Mu Opioid	>4000x	[1]
Kappa Opioid	>4000x	[1]
Delta Opioid	>4000x	[1]

Table 3: In Vivo Receptor Occupancy

Dose (p.o.)	Receptor Occupancy	Species	Brain Region	Reference
10 mg/kg	62%	Rat	-	[3]

Preclinical Pharmacology

A range of preclinical studies in rodent models have been conducted to evaluate the pharmacological effects of LY2940094.

Antidepressant-like and Anxiolytic-like Effects

LY2940094 has demonstrated antidepressant-like effects in the mouse forced-swim test.[1][5] This effect was absent in NOP receptor knockout mice, confirming the on-target activity of the compound.[1] Additionally, LY2940094 exhibited anxiolytic-like properties in several assays, including fear-conditioned freezing in mice and stress-induced hyperthermia in rats.[1][5]

Effects on Alcohol Consumption

LY2940094 has been shown to reduce ethanol (B145695) self-administration in alcohol-preferring rat strains.[6][9] It also attenuated stress-induced reinstatement of ethanol-seeking behavior and blocked ethanol-stimulated dopamine (B1211576) release in the nucleus accumbens.[3][6]

Effects on Feeding Behavior

The compound has been found to inhibit excessive feeding behaviors in various rodent models.[4][10] LY2940094 reduced fasting-induced feeding in mice, an effect that was not observed in NOP receptor knockout mice.[4] It also decreased the consumption of a palatable high-energy diet in rats.[4]

Clinical Pharmacology

Major Depressive Disorder (MDD)

A proof-of-concept, double-blind, placebo-controlled study evaluated LY2940094 (40 mg, once daily for 8 weeks) in patients with MDD.[7] While the primary efficacy endpoint was not met, the study provided some evidence for an antidepressant effect.[7] LY2940094 was generally safe and well-tolerated.[7]

Alcohol Dependence

In a proof-of-concept study involving patients with alcohol dependence, 8 weeks of treatment with 40 mg/day of LY2940094 did not significantly reduce the number of drinks per day compared to placebo.[8] However, it did lead to a greater reduction in the percentage of heavy drinking days and an increase in the percentage of abstinent days.[8]

Experimental Protocols

Mouse Forced-Swim Test

This assay is used to assess antidepressant-like activity.

Figure 2: Experimental workflow for the mouse forced-swim test.

Methodology: Male NIH-Swiss mice are administered LY2940094 or vehicle orally 60 minutes prior to testing.[1] Each mouse is then placed individually into a clear plastic cylinder filled with water.[1] The duration of immobility is recorded during the final 4 minutes of the 6-minute test session. A reduction in immobility time is indicative of an antidepressant-like effect.[1]

Ethanol Self-Administration in Rats

This protocol evaluates the effect of the compound on voluntary alcohol consumption.

Figure 3: Experimental workflow for ethanol self-administration in rats.

Methodology: Alcohol-preferring rats are trained to self-administer ethanol in an operant chamber. Once a stable baseline of ethanol intake is established, rats are treated with LY2940094 or vehicle.[3][6] The amount of ethanol consumed during the session is then measured to determine the effect of the compound.[3][6]

Conclusion

LY2940094 tartrate is a potent and selective NOP receptor antagonist with a promising pharmacological profile. Preclinical and early clinical data suggest its potential as a novel therapeutic agent for MDD, alcohol dependence, and disorders of excessive eating. Further research is warranted to fully elucidate its therapeutic efficacy and safety in these and other indications. The detailed information and protocols provided in this guide are intended to facilitate these future investigations.

References

• 1. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Proof-of-Concept Study to Assess the Nociceptin Receptor Antagonist LY2940094 as a New Treatment for Alcohol Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Binding Affinity and Selectivity of LY2940094 Tartrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2940094 tartrate is a potent and selective antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-like 1 (ORL1) receptor.[1][2][3] The NOP receptor and its endogenous ligand, N/OFQ, constitute a distinct branch of the opioid system that is implicated in a wide range of physiological and pathological processes, including pain, mood, reward, and feeding behaviors.[4] LY2940094 has been investigated for its therapeutic potential in several central nervous system disorders, including depression and alcohol dependence.[5][6] This technical guide provides a comprehensive overview of the binding affinity and selectivity profile of LY2940094, along with detailed experimental methodologies and visualization of relevant biological pathways.

Binding Affinity and Selectivity Profile

LY2940094 exhibits high affinity for the human NOP receptor with a reported inhibitor constant (Ki) of 0.105 nM.[2][3] Functional assays have demonstrated its potent antagonist activity, with a Kb value of 0.166 nM in Chinese Hamster Ovary (CHO) cells expressing the recombinant human NOP receptor.[2] A key characteristic of LY2940094 is its remarkable selectivity for the NOP receptor over the classical opioid receptors (mu, kappa, and delta). Reports indicate a greater than 4000-fold separation in affinity for these receptors, highlighting its specific engagement with the NOP receptor system.[1][3]

While a comprehensive public screening of LY2940094 against a broad panel of G-protein coupled receptors (GPCRs), kinases, and other potential off-targets is not available in the reviewed literature, its high selectivity against the classical opioid receptors underscores its targeted pharmacological profile. One study noted that LY2940094 did not alter the occupancy of the serotonin (B10506) reuptake transporter (SERT) when co-administered with fluoxetine, suggesting a lack of direct interaction with this transporter at the tested doses.[1]

Quantitative Binding and Functional Data

Target	Species	Assay Type	Parameter	Value (nM)	Reference
NOP Receptor	Human	Radioligand Binding	Ki	0.105	[2][3]
NOP Receptor	Human	Functional Antagonism	Kb	0.166	[2]
Mu Opioid Receptor	Human/Rat	Binding Affinity	Selectivity	>4000-fold vs. NOP	[1][3]
Kappa Opioid Receptor	Human/Rat	Binding Affinity	Selectivity	>4000-fold vs. NOP	[1][3]
Delta Opioid Receptor	Human/Rat	Binding Affinity	Selectivity	>4000-fold vs. NOP	[1][3]
Serotonin Transporter (SERT)	Mouse	Occupancy Assay	No Change	-	[1]

Signaling Pathways

The NOP receptor is a Gi/o-coupled GPCR. Upon activation by its endogenous ligand N/OFQ, it initiates a signaling cascade that primarily involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This, in turn, modulates the activity of downstream effectors such as protein kinase A (PKA). Additionally, the βγ subunits of the dissociated G-protein can directly modulate ion channels, leading to the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels (VGCCs). This results in neuronal hyperpolarization and a reduction in neurotransmitter release. LY2940094, as an antagonist, blocks the binding of N/OFQ to the NOP receptor, thereby preventing the initiation of these downstream signaling events.

Figure 1: NOP Receptor Signaling Pathway Antagonized by LY2940094.

Experimental Protocols

The characterization of LY2940094's binding affinity and functional antagonism involves several standard in vitro assays. Below are detailed methodologies for these key experiments.

Radioligand Binding Assay (Competitive Inhibition)

This assay is used to determine the binding affinity (Ki) of LY2940094 for the NOP receptor by measuring its ability to displace a radiolabeled ligand.

Workflow:

Figure 2: Workflow for Radioligand Binding Assay.

Detailed Methodology:

• Membrane Preparation:

  • CHO cells stably expressing the human NOP receptor (CHO-hNOP) are cultured to confluency.

  • Cells are harvested, washed with ice-cold phosphate-buffered saline (PBS), and pelleted by centrifugation.

  • The cell pellet is resuspended in a hypotonic lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and homogenized.

  • The homogenate is centrifuged at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EGTA, pH 7.4). Protein concentration is determined using a standard method like the Bradford assay.

• Binding Assay:

  • The assay is typically performed in a 96-well plate format.

  • To each well, add in sequence:

    • Assay buffer.

    • A fixed concentration of a suitable radioligand (e.g., [³H]Nociceptin) at a concentration close to its Kd.

    • Varying concentrations of LY2940094 tartrate or a reference compound.

    • Membrane preparation (typically 10-20 µg of protein per well).

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled NOP ligand.

  • The plate is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Separation and Counting:

  • The incubation is terminated by rapid vacuum filtration through glass fiber filters (e.g., Whatman GF/C) pre-soaked in a solution like polyethyleneimine to reduce non-specific binding.

  • The filters are washed multiple times with ice-cold wash buffer to remove unbound radioligand.

  • The filters are dried, and the trapped radioactivity is quantified using a liquid scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting non-specific binding from total binding.

  • The data are plotted as the percentage of specific binding versus the log concentration of LY2940094.

  • The IC₅₀ value (the concentration of LY2940094 that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

  • The Ki value is calculated from the IC₅₀ using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay (Functional Antagonism)

This functional assay measures the ability of LY2940094 to inhibit agonist-stimulated G-protein activation, providing a measure of its antagonist potency (Kb).

Logical Relationship:

Figure 3: Logical Flow of the [³⁵S]GTPγS Binding Assay.

Detailed Methodology:

• Membrane Preparation:

  • Membranes from CHO-hNOP cells are prepared as described for the radioligand binding assay.

• GTPγS Binding Assay:

  • The assay is performed in a 96-well plate.

  • To each well, add:

    • Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

    • A fixed, sub-saturating concentration of GDP (e.g., 10 µM) to enhance the agonist-stimulated signal.

    • Varying concentrations of LY2940094 tartrate.

    • A fixed concentration of a NOP receptor agonist (e.g., N/OFQ) at a concentration that elicits a submaximal response (e.g., EC₈₀).

    • Membrane preparation (typically 10-20 µg of protein per well).

  • The plate is pre-incubated at 30°C for approximately 15 minutes.

  • The reaction is initiated by adding [³⁵S]GTPγS to a final concentration of approximately 0.1 nM.

  • The plate is incubated at 30°C for 60 minutes with gentle agitation.

• Separation and Counting:

  • The reaction is terminated by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer.

  • The radioactivity retained on the filters is quantified by liquid scintillation counting.

• Data Analysis:

  • The antagonist potency (Kb) can be determined using the Schild equation by performing agonist concentration-response curves in the presence of increasing concentrations of LY2940094. Alternatively, the IC₅₀ value for the inhibition of agonist-stimulated [³⁵S]GTPγS binding can be determined and converted to a Kb value using the Cheng-Prusoff equation for antagonists.

Calcium Mobilization Assay (Functional Antagonism)

For NOP receptors engineered to couple to Gαq/i5 chimeric G-proteins, antagonist activity can be assessed by measuring the inhibition of agonist-induced intracellular calcium mobilization.

Experimental Workflow:

Figure 4: Workflow for the Calcium Mobilization Assay.

Detailed Methodology:

• Cell Culture and Plating:

  • HEK293 cells stably co-expressing the human NOP receptor and a promiscuous G-protein chimera such as Gαqi5 are cultured.

  • Cells are seeded into black-walled, clear-bottom 96-well or 384-well plates and grown to near confluency.

• Dye Loading:

  • The growth medium is removed, and the cells are incubated with a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the presence of an anion-transport inhibitor like probenecid (B1678239) to improve dye retention.

  • Incubation is typically carried out at 37°C for 60 minutes.

• Assay Procedure:

  • The dye-loaded plate is placed in a fluorescence imaging plate reader (FLIPR) or a similar instrument capable of kinetic fluorescence measurements.

  • A baseline fluorescence reading is taken.

  • Varying concentrations of LY2940094 tartrate are added to the wells, and the plate is incubated for a short period.

  • A fixed concentration of a NOP agonist is then added to stimulate the cells.

  • The change in intracellular calcium is monitored by measuring the fluorescence intensity over time.

• Data Analysis:

  • The antagonist effect of LY2940094 is quantified by its ability to inhibit the agonist-induced increase in fluorescence.

  • The IC₅₀ value is determined by plotting the percentage of inhibition against the log concentration of LY2940094 and fitting the data to a sigmoidal dose-response curve.

Conclusion

LY2940094 tartrate is a highly potent and selective antagonist of the NOP receptor. Its sub-nanomolar affinity for the NOP receptor and high selectivity over other opioid receptor subtypes make it a valuable tool for investigating the physiological and pathological roles of the NOP receptor system. The experimental protocols detailed in this guide provide a robust framework for the in vitro characterization of LY2940094 and other NOP receptor ligands. While its broader off-target profile remains to be fully disclosed in public literature, the available data strongly support its specific engagement with the NOP receptor, underpinning its potential as a targeted therapeutic agent.

References

• 1. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LY-2940094 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Characterization of LY2940094 Tartrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro pharmacological characterization of LY2940094 tartrate, a potent and selective antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor. The information presented herein is curated for researchers and professionals in the field of drug discovery and development, offering a centralized resource for understanding the preclinical profile of this compound.

Quantitative Data Summary

The following tables summarize the key quantitative data for LY2940094 tartrate from in vitro studies.

Table 1: Receptor Binding Affinity and Antagonist Potency

Parameter	Value	Cell Line	Reference
Ki (Binding Affinity)	0.105 nM	CHO cells expressing human NOP receptors	[1][2][3]
Kb (Antagonist Potency)	0.166 nM	CHO cells expressing human NOP receptors	[1][2][3]

Table 2: Receptor Selectivity

Receptor	Binding Affinity (Ki)	Selectivity vs. NOP	Reference
NOP	0.105 nM	-	[1][2][3]
Mu Opioid Receptor (MOP)	> 4000-fold lower affinity	> 4000x	[4]
Kappa Opioid Receptor (KOP)	> 4000-fold lower affinity	> 4000x	[4]
Delta Opioid Receptor (DOP)	> 4000-fold lower affinity	> 4000x	[4]

Table 3: Functional Activity

Assay	Activity	Concentration	Cell Line	Reference
Agonist Efficacy	No agonist activity observed	Up to 10 µM	CHO cells expressing human NOP receptors	[2][3]

Experimental Protocols

Detailed methodologies for the key in vitro experiments are provided below. These protocols are based on standard pharmacological assays for GPCRs and have been adapted for the characterization of NOP receptor antagonists like LY2940094.

NOP Receptor Radioligand Binding Assay

This assay determines the binding affinity (Ki) of LY2940094 for the NOP receptor.

• Cell Culture and Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human NOP receptor in appropriate growth medium.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., Bradford or BCA).

• Binding Assay Protocol:

  • In a 96-well plate, add the following to each well:

    • Cell membrane preparation (typically 10-20 µg of protein).

    • A fixed concentration of a radiolabeled NOP receptor ligand (e.g., [3H]-Nociceptin).

    • Varying concentrations of LY2940094 tartrate (competition binding).

    • For non-specific binding control wells, add a high concentration of an unlabeled NOP receptor agonist (e.g., 1 µM N/OFQ).

  • Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to allow binding to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters, washing with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the LY2940094 concentration.

  • Determine the IC50 value (the concentration of LY2940094 that inhibits 50% of the specific binding of the radioligand) by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[35S]GTPγS Binding Assay

This functional assay measures the ability of LY2940094 to antagonize agonist-stimulated G-protein activation.

• Membrane Preparation:

  • Prepare cell membranes from CHO cells expressing the human NOP receptor as described in the radioligand binding assay protocol.

• Assay Protocol:

  • In a 96-well plate, add the following to each well:

    • Cell membrane preparation (typically 10-20 µg of protein).

    • [35S]GTPγS (a non-hydrolyzable GTP analog).

    • GDP (to maintain a pool of inactive G-proteins).

    • A fixed concentration of a NOP receptor agonist (e.g., N/OFQ) to stimulate G-protein activation.

    • Varying concentrations of LY2940094 tartrate.

    • For basal binding, omit the NOP agonist. For non-specific binding, add a high concentration of unlabeled GTPγS.

  • Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

  • Terminate the assay by rapid filtration through glass fiber filters.

  • Measure the amount of bound [35S]GTPγS using a scintillation counter.

• Data Analysis:

  • Plot the amount of [35S]GTPγS bound against the logarithm of the LY2940094 concentration.

  • Determine the IC50 value for the inhibition of agonist-stimulated [35S]GTPγS binding.

  • The antagonist dissociation constant (Kb) can be calculated from the IC50 value using the Schild equation for competitive antagonism.

Cyclic AMP (cAMP) Inhibition Assay

This cell-based assay assesses the ability of LY2940094 to block the agonist-mediated inhibition of adenylyl cyclase.

• Cell Culture:

  • Use CHO cells stably expressing the human NOP receptor.

• Assay Protocol:

  • Plate the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with varying concentrations of LY2940094 tartrate for a defined period.

  • Stimulate the cells with a fixed concentration of a NOP receptor agonist (e.g., N/OFQ) in the presence of forskolin (B1673556) (an adenylyl cyclase activator).

  • Incubate for a defined period to allow for changes in intracellular cAMP levels.

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis:

  • Plot the cAMP levels against the logarithm of the LY2940094 concentration.

  • Determine the IC50 value for the reversal of agonist-induced inhibition of cAMP production.

  • This provides a measure of the functional antagonist potency of LY2940094 in a whole-cell system.

Visualizations

Signaling Pathway of the NOP Receptor and the Action of LY2940094

Caption: NOP receptor signaling and the inhibitory action of LY2940094.

Experimental Workflow for a Radioligand Binding Assay

Caption: Workflow for determining the binding affinity of LY2940094.

Logical Relationship of In Vitro Characterization

Caption: Logical flow of the in vitro characterization of LY2940094.

References

• 1. benchchem.com [benchchem.com]
• 2. Differential In Vitro Pharmacological Profiles of Structurally Diverse Nociceptin Receptor Agonists in Activating G Protein and Beta-Arrestin Signaling at the Human Nociceptin Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preclinical Profile of LY2940094 Tartrate: A Technical Guide for Researchers

An In-depth Examination of the Preclinical Applications, Mechanism of Action, and Experimental Data for the Nociceptin (B549756) Receptor Antagonist LY2940094

This technical guide provides a comprehensive overview of the preclinical research applications of LY2940094 tartrate, a potent and selective antagonist of the nociceptin/orphanin FQ (N/OFQ) peptide (NOP) receptor. Targeted at researchers, scientists, and drug development professionals, this document synthesizes key findings from in vitro and in vivo studies, detailing the compound's mechanism of action, pharmacological profile, and its effects in various preclinical models of neuropsychiatric and behavioral disorders.

Core Compound Properties and Mechanism of Action

LY2940094 is a high-affinity antagonist of the NOP receptor, a G protein-coupled receptor implicated in a range of physiological processes, including pain, mood, and reward.[1] Its mechanism of action involves blocking the binding of the endogenous ligand N/OFQ to the NOP receptor, thereby inhibiting its downstream signaling cascades.

In Vitro Pharmacology

LY2940094 demonstrates high potency and selectivity for the human and rat NOP receptors. While specific IC50 values from functional assays are not consistently reported in the available literature, its binding affinity (Ki) and antagonist potency (Kb) have been well-characterized, highlighting its nanomolar potency.[1][2] The compound exhibits over 4000-fold selectivity for the NOP receptor compared to other opioid receptors (mu, kappa, and delta).[1]

Parameter	Species	Value	Reference
Ki	Human	0.105 nM	[2]
Kb	Human	0.166 nM	[2]

Table 1: In Vitro Binding Affinity and Antagonist Potency of LY2940094 at the NOP Receptor

NOP Receptor Signaling Pathway

The antagonism of the NOP receptor by LY2940094 modulates several intracellular signaling pathways. The NOP receptor primarily couples to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels. Blockade of this pathway by LY2940094 is a key component of its mechanism of action. Furthermore, NOP receptor activation is known to modulate mitogen-activated protein kinase (MAPK) signaling and ion channels, including the inhibition of voltage-gated calcium channels and activation of inwardly rectifying potassium channels. By preventing N/OFQ from binding, LY2940094 effectively reverses these downstream effects.

References

• 1. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]

The NOP Receptor Antagonist LY2940094 Tartrate: A Technical Guide for Nociceptin System Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of LY2940094 tartrate, a potent and selective antagonist of the nociceptin (B549756)/orphanin FQ (N/OFQ) peptide (NOP) receptor. This document details its pharmacological properties, key experimental protocols for its use in research, and visualizations of its mechanism of action within the nociceptin signaling pathway.

Introduction to LY2940094 Tartrate and the Nociceptin System

The nociceptin system, comprising the NOP receptor (also known as ORL-1) and its endogenous ligand N/OFQ, is a key modulator of a wide range of physiological and pathological processes.[1][2] This system is implicated in pain perception, mood, anxiety, reward, and feeding behaviors.[3][4][5] Unlike classical opioid receptors (mu, delta, and kappa), the NOP receptor exhibits a distinct pharmacology.[2]

LY2940094 is a potent, selective, and orally bioavailable non-peptide antagonist of the NOP receptor.[6][7] Its high affinity and selectivity make it an invaluable tool for elucidating the role of the nociceptin system in various biological processes and for exploring its therapeutic potential in conditions such as depression, anxiety, and substance use disorders.[3][6][7]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for LY2940094 tartrate, highlighting its high affinity and potency for the NOP receptor.

Table 1: In Vitro Binding Affinity and Functional Antagonism of LY2940094

Parameter	Species	Value	Reference
Binding Affinity (Ki)	Human	0.105 nM	[3][7]
Antagonist Potency (Kb)	Human	0.166 nM	[3][7]
Selectivity	>4000-fold vs. mu, kappa, delta opioid receptors	-	[6]

Table 2: In Vivo Receptor Occupancy and Behavioral Effects of LY2940094

Species	Dose (p.o.)	NOP Receptor Occupancy (Brain)	Behavioral Model	Key Finding	Reference
Rat	10 mg/kg	62%	-	-	[3]
Human	4-40 mg	73-97% (peak)	-	-
Mouse	30 mg/kg	-	Forced-Swim Test	Antidepressant-like effect	[6]
Mouse	30 mg/kg	-	Fear-Conditioned Freezing	Anxiolytic-like effect	[6]
Rat	3, 10, or 30 mg/kg	-	Ethanol (B145695) Self-Administration	Dose-dependent reduction	[3][7]

Nociceptin Receptor Signaling and Mechanism of LY2940094 Action

The NOP receptor is a G protein-coupled receptor (GPCR) that primarily couples to inhibitory G proteins (Gαi/o).[1][8] Activation of the NOP receptor by its endogenous ligand, N/OFQ, initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (camp) levels.[1][2] This activation also modulates ion channels, leading to the activation of inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels, which collectively inhibit neuronal firing.[1]

LY2940094 acts as a competitive antagonist at the NOP receptor, blocking the binding of N/OFQ and thereby preventing the initiation of this downstream signaling cascade.

NOP Receptor Signaling Pathway and LY2940094 Action.

Key Experimental Protocols

This section provides detailed methodologies for key in vitro and in vivo experiments to study the effects of LY2940094 on the nociceptin system.

In Vitro Functional Assay: [³⁵S]GTPγS Binding

This assay measures the functional consequence of NOP receptor activation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits. Antagonism by LY2940094 can be determined by its ability to inhibit agonist-stimulated [³⁵S]GTPγS binding.

Materials:

• Cell membranes prepared from cells expressing the human NOP receptor (e.g., CHO-hNOP cells)

• [³⁵S]GTPγS

• GDP

• Unlabeled GTPγS

• N/OFQ (agonist)

• LY2940094 tartrate

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4)

• Scintillation cocktail

• Glass fiber filters

• Filter manifold

• Scintillation counter

Procedure:

• Prepare serial dilutions of LY2940094 and a fixed concentration of N/OFQ.

• In a microplate, combine cell membranes (10-20 µg protein/well), GDP (10 µM), and the desired concentrations of LY2940094.

• Add the fixed concentration of N/OFQ to stimulate the receptor. For basal binding, add buffer instead. For non-specific binding, add a high concentration of unlabeled GTPγS (10 µM).

• Initiate the binding reaction by adding [³⁵S]GTPγS (0.1 nM).

• Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Terminate the reaction by rapid filtration through glass fiber filters using a filter manifold.

• Wash the filters three times with ice-cold assay buffer.

• Dry the filters and place them in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a scintillation counter.

• Analyze the data to determine the IC₅₀ of LY2940094 in inhibiting N/OFQ-stimulated [³⁵S]GTPγS binding.

Workflow for the [³⁵S]GTPγS Binding Assay.

In Vivo Behavioral Assay: Mouse Forced-Swim Test

This test is a widely used rodent model to screen for antidepressant-like activity. The test is based on the observation that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant treatments reduce the time spent immobile.

Materials:

• Male mice (e.g., C57BL/6J)

• LY2940094 tartrate

• Vehicle (e.g., 20% Captisol® in 25 mM phosphate (B84403) buffer, pH 2)[6]

• Transparent cylindrical containers (e.g., 25 cm high, 10 cm in diameter)

• Water (23-25°C)

• Video recording equipment and analysis software

Procedure:

• Administer LY2940094 (e.g., 30 mg/kg) or vehicle orally (p.o.) 60 minutes prior to the test.[6]

• Fill the cylinders with water to a depth of 15 cm.

• Gently place each mouse into a cylinder for a 6-minute session.

• Record the entire session with a video camera.

• After the 6 minutes, remove the mice, dry them, and return them to their home cages.

• Analyze the video recordings, scoring the last 4 minutes of the session. Immobility is defined as the absence of all movement except for that required to keep the head above water.

• Compare the duration of immobility between the LY2940094-treated and vehicle-treated groups.

In Vivo Behavioral Assay: Fear-Conditioned Freezing

This paradigm assesses fear-based learning and memory and is used to screen for anxiolytic-like effects. A neutral conditioned stimulus (CS; e.g., a tone) is paired with an aversive unconditioned stimulus (US; e.g., a mild footshock). The animal learns to associate the CS and the context with the US, and subsequent exposure to the CS or context alone elicits a fear response (freezing).

Materials:

• Male mice

• LY2940094 tartrate

• Vehicle

• Fear conditioning apparatus with a grid floor for footshock delivery, a speaker for tone presentation, and a video camera.

Procedure: Day 1: Conditioning

• Administer LY2940094 (e.g., 30 mg/kg, p.o.) or vehicle 60 minutes before placing the mouse in the conditioning chamber.[6]

• Allow the mouse to explore the chamber for a 2-minute baseline period.

• Present the CS (e.g., 30-second tone, 80 dB).

• Co-terminate the CS with the US (e.g., 2-second footshock, 0.5 mA).

• Repeat the CS-US pairing (e.g., 2-3 times) with an inter-trial interval of 2 minutes.

• Return the mouse to its home cage.

Day 2: Contextual Fear Testing

• Place the mouse back into the same conditioning chamber (without any CS or US presentation).

• Record the mouse's behavior for 5 minutes.

• Measure the percentage of time spent freezing.

Day 3: Cued Fear Testing

• Place the mouse in a novel context (different shape, color, and odor).

• Allow a 2-minute baseline period.

• Present the CS (tone) for 3 minutes.

• Record the mouse's behavior and measure the percentage of time spent freezing during the CS presentation.

• Compare freezing behavior between the LY2940094-treated and vehicle-treated groups for both contextual and cued fear.

In Vivo Behavioral Assay: Ethanol Self-Administration in Rats

This operant conditioning model is used to study the reinforcing effects of ethanol and to screen for compounds that may reduce alcohol consumption and seeking behavior.

Materials:

• Alcohol-preferring rats (e.g., Indiana P rats or Marchigian Sardinian msP rats)[3]

• LY2940094 tartrate

• Vehicle

• Standard operant conditioning chambers equipped with two levers, a liquid dispenser, and a lickometer.

• Ethanol solution (e.g., 10-15% v/v)

Procedure: Training Phase:

• Train rats to press a lever to receive a small amount of ethanol solution. This is typically done over several weeks until stable responding is achieved.

Testing Phase:

• Administer LY2940094 (e.g., 3, 10, or 30 mg/kg, p.o.) or vehicle 60 minutes before the start of the operant session.[3][7]

• Place the rats in the operant chambers for a daily session (e.g., 30 minutes).

• Record the number of lever presses on the active (ethanol-delivering) and inactive levers.

• Measure the volume of ethanol consumed.

• Compare ethanol intake and lever pressing between the LY2940094-treated and vehicle-treated groups.

Conclusion

LY2940094 tartrate is a highly valuable pharmacological tool for investigating the complex roles of the nociceptin system. Its potency, selectivity, and oral bioavailability make it suitable for a wide range of in vitro and in vivo studies. The experimental protocols detailed in this guide provide a foundation for researchers to explore the effects of NOP receptor antagonism in various models of central nervous system function and dysfunction. The continued use of LY2940094 will undoubtedly contribute to a deeper understanding of nociceptin biology and the development of novel therapeutics.

References

• 1. Trace Fear Conditioning: Procedure for Assessing Complex Hippocampal Function in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An operant ethanol self-administration paradigm that discriminates between appetitive and consummatory behaviors reveals distinct behavioral phenotypes in commonly used rat strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Video: The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]
• 4. animal.research.wvu.edu [animal.research.wvu.edu]
• 5. Binding of GTPγ[35S] is regulated by GDP and receptor activation. Studies with the nociceptin/orphanin FQ receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fear Conditioning Protocol - IMPReSS [web.mousephenotype.org]
• 7. Video: Trace Fear Conditioning in Mice [jove.com]
• 8. conductscience.com [conductscience.com]

Protocols & Analytical Methods

LY2940094 tartrate solubility in DMSO and other solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2940094 is a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOP), a G protein-coupled receptor (GPCR) implicated in a variety of physiological processes including pain, mood, and addiction. As the tartrate salt, LY2940094 offers improved handling and formulation properties for in vitro and in vivo research. These application notes provide detailed information on the solubility of LY2940094 tartrate, a protocol for a relevant cell-based assay, and an overview of the associated signaling pathway.

Physicochemical Properties and Solubility

Proper dissolution of a compound is critical for accurate and reproducible experimental results. The solubility of LY2940094 tartrate has been determined in various common laboratory solvents.

Table 1: Solubility of LY2940094 and its Tartrate Salt

Compound	Solvent	Solubility	Molar Concentration (mM)	Notes
LY2940094 (Free Base)	DMSO	41.67 mg/mL	86.64	Sonication may be required to aid dissolution.
LY2940094 Tartrate	DMSO	Soluble	Not specified	Prepare stock solutions fresh and store appropriately.
LY2940094 Tartrate	Water	Sparingly soluble	Not specified	Solubility is expected to be low.
LY2940094 Tartrate	Ethanol	Sparingly soluble	Not specified	Solubility is expected to be low.
LY2940094 Tartrate	PBS (pH 7.4)	Poorly soluble	Not specified	Not recommended for preparing high-concentration stock solutions.

Note on Stock Solutions: For most in vitro applications, it is recommended to prepare a high-concentration stock solution of LY2940094 tartrate in DMSO. For in vivo studies, specific formulations may be required to achieve the desired bioavailability. One such formulation described for oral administration in rodents is 20% Captisol® in 25 mM phosphate (B84403) buffer (pH 2).

Mechanism of Action and Signaling Pathway

LY2940094 acts as a competitive antagonist at the NOP receptor. The NOP receptor primarily couples to inhibitory G proteins of the Gi/o family. Upon activation by its endogenous ligand N/OFQ, the NOP receptor initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. The βγ subunits of the dissociated G protein can also modulate the activity of various downstream effectors, including ion channels. Furthermore, NOP receptor activation has been shown to influence mitogen-activated protein kinase (MAPK) pathways, such as the extracellular signal-regulated kinase (ERK) 1/2 pathway. By blocking the binding of N/OFQ, LY2940094 prevents these downstream signaling events.

Caption: NOP Receptor Signaling Pathway

Experimental Protocols

The following is a detailed protocol for a calcium mobilization assay to determine the antagonist activity of LY2940094 at the NOP receptor. This assay is suitable for high-throughput screening and pharmacological characterization of NOP receptor antagonists.

Calcium Mobilization Assay for NOP Receptor Antagonists

Objective: To measure the ability of LY2940094 to inhibit N/OFQ-induced intracellular calcium mobilization in cells expressing the NOP receptor.

Materials:

• Cell Line: Chinese Hamster Ovary (CHO) cells stably co-expressing the human NOP receptor and a chimeric G protein (e.g., Gαqi5 or GαqG66Di5) that couples NOP receptor activation to the phospholipase C pathway.

• Culture Medium: DMEM/F-12 supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, 100 µg/mL streptomycin, and appropriate selection antibiotics (e.g., G418, hygromycin B).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4.

• Calcium Indicator Dye: Fluo-4 AM or equivalent calcium-sensitive fluorescent dye.

• Pluronic F-127: 0.02% solution in DMSO.

• Probenecid (B1678239): To inhibit the efflux of the calcium indicator dye from the cells.

• LY2940094 Tartrate: Prepare a 10 mM stock solution in DMSO.

• N/OFQ (or other NOP agonist): Prepare a stock solution in water or appropriate buffer.

• Assay Plates: Black, clear-bottom 96-well or 384-well microplates.

• Fluorescence Plate Reader: Equipped with appropriate filters for the chosen calcium indicator dye (e.g., excitation ~485 nm, emission ~525 nm for Fluo-4).

Protocol:

• Cell Culture:

  • Maintain the CHO-NOP cells in a 37°C, 5% CO₂ incubator.

  • Passage the cells every 2-3 days when they reach 80-90% confluency.

• Cell Plating:

  • The day before the assay, harvest the cells using a non-enzymatic cell dissociation solution.

  • Resuspend the cells in culture medium and perform a cell count.

  • Seed the cells into the assay plates at a density of 40,000-60,000 cells per well (for 96-well plates) or 10,000-20,000 cells per well (for 384-well plates).

  • Incubate the plates overnight at 37°C, 5% CO₂.

• Dye Loading:

  • Prepare the dye loading solution by mixing the calcium indicator dye (e.g., 2 µM Fluo-4 AM), an equal volume of 0.02% Pluronic F-127, and probenecid (e.g., 2.5 mM) in assay buffer.

  • Aspirate the culture medium from the cell plates.

  • Add the dye loading solution to each well (e.g., 100 µL for 96-well plates).

  • Incubate the plates for 45-60 minutes at 37°C, 5% CO₂, protected from light.

  • After incubation, wash the cells once with assay buffer containing probenecid.

  • Add fresh assay buffer containing probenecid to each well.

• Compound Addition (Antagonist):

  • Prepare serial dilutions of LY2940094 tartrate in assay buffer. It is important to maintain a consistent final DMSO concentration across all wells (typically ≤ 0.1%).

  • Add the diluted LY2940094 tartrate or vehicle (assay buffer with the same final DMSO concentration) to the appropriate wells.

  • Incubate for 15-30 minutes at room temperature, protected from light.

• Agonist Addition and Fluorescence Measurement:

  • Prepare the N/OFQ solution in assay buffer at a concentration that will elicit a submaximal response (EC₈₀) after addition to the wells.

  • Place the assay plate in the fluorescence plate reader.

  • Set the instrument to record the fluorescence intensity over time (kinetic read).

  • Establish a stable baseline reading for 10-20 seconds.

  • Inject the N/OFQ solution into the wells and continue recording the fluorescence for 60-120 seconds.

• Data Analysis:

  • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

  • Plot the ΔF against the concentration of LY2940094 tartrate.

  • Determine the IC₅₀ value of LY2940094 tartrate by fitting the data to a four-parameter logistic equation.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for screening and characterizing a compound like LY2940094 in vitro.

Caption: In Vitro Antagonist Assay Workflow

Conclusion

LY2940094 tartrate is a valuable research tool for investigating the role of the NOP receptor in various physiological and pathological conditions. Understanding its solubility and employing robust experimental protocols are essential for generating high-quality, reproducible data. The information and protocols provided in these application notes are intended to guide researchers in the effective use of LY2940094 tartrate in their studies.

Preparing LY2940094 Tartrate for In Vivo Oral Administration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation of LY2940094 tartrate for in vivo oral administration, specifically tailored for preclinical research in rodent models. LY2940094 is a potent and selective antagonist of the nociceptin (B549756)/orphanin FQ (NOP) receptor, demonstrating therapeutic potential in models of depression, alcohol dependence, and excessive feeding behaviors.[1][2][3][4][5] Proper formulation is critical to ensure the compound's bioavailability and the reproducibility of experimental results. This guide outlines several validated vehicle compositions and provides step-by-step instructions for preparing clear solutions or suspensions suitable for oral gavage.

Introduction

LY2940094 is a novel, orally bioavailable NOP receptor antagonist with high affinity and selectivity.[1][6] Its mechanism of action involves blocking the NOP receptor, which is implicated in various physiological and pathological processes, including mood regulation, reward pathways, and appetite control.[1][3] Preclinical studies have shown that oral administration of LY2940094 can reduce ethanol (B145695) self-administration in rats, inhibit excessive feeding behaviors, and produce antidepressant-like effects in rodent models.[1][3][6][7] To achieve reliable in vivo results, it is essential to prepare a stable and homogenous formulation of LY2940094 for oral delivery. This document details several methods for the preparation of LY2940094 tartrate solutions and suspensions.

Physicochemical Properties and Solubility

LY2940094 tartrate is soluble in dimethyl sulfoxide (B87167) (DMSO).[8] For in vivo oral administration, it is typically formulated as a solution or suspension in a vehicle designed to enhance its solubility and stability. The choice of vehicle can depend on the desired concentration, dosing volume, and the specific requirements of the animal model.

Recommended Vehicle Compositions

Several vehicle compositions have been successfully used for the oral administration of LY2940094 in preclinical studies. The following tables summarize these formulations and their achievable concentrations.

Table 1: Vehicle Compositions for LY2940094 Tartrate Oral Formulation

Formulation ID	Vehicle Composition	Achievable Concentration	Resulting Formulation
F1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL	Clear Solution
F2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL	Clear Solution
F3	10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL	Suspension
F4	20% Captisol® in 25 mmol/L Phosphate (B84403) Buffer (pH 2)	Not specified	Solution

Experimental Protocols

The following are detailed, step-by-step protocols for preparing LY2940094 tartrate formulations for oral administration.

Protocol 1: Preparation of LY2940094 in a PEG300-Based Vehicle (Formulation F1)

This protocol yields a clear solution suitable for oral gavage.

Materials:

• LY2940094 tartrate

• Dimethyl sulfoxide (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes

• Pipettes and tips

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a Stock Solution: Weigh the required amount of LY2940094 tartrate and dissolve it in DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL). Ensure the compound is fully dissolved. Gentle warming or sonication can be used to aid dissolution.[8]

• Vehicle Preparation: In a sterile conical tube, add the vehicle components in the following order, vortexing after each addition:

  • Add 400 µL of PEG300.

  • Add 50 µL of Tween-80 and mix thoroughly.

• Combine Stock Solution and Vehicle: Add 100 µL of the LY2940094 tartrate stock solution to the PEG300 and Tween-80 mixture. Vortex until the solution is homogenous.

• Final Dilution: Add 450 µL of sterile saline to the mixture to bring the total volume to 1 mL. Vortex thoroughly to ensure a clear and uniform solution.

• Final Concentration: This procedure will yield a 2.08 mg/mL solution of LY2940094. The final vehicle composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[8]

• Storage: The prepared solution should be stored appropriately. For short-term storage, 4°C is recommended. For longer-term storage, aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[8]

Protocol 2: Preparation of LY2940094 in a Cyclodextrin-Based Vehicle (Formulation F2)

This protocol utilizes a cyclodextrin (B1172386), Sulfobutyl ether-β-cyclodextrin (SBE-β-CD or Captisol®), to enhance solubility and is suitable for oral administration.[6][8]

Materials:

• LY2940094 tartrate

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) or Captisol®

• Sterile Saline (0.9% NaCl) or 25 mmol/L Phosphate Buffer (pH 2)

• Sterile conical tubes

• Pipettes and tips

• Vortex mixer

• Magnetic stirrer and stir bar (optional)

Procedure:

• Prepare the Cyclodextrin Solution:

  • For SBE-β-CD: Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline. For example, dissolve 2 g of SBE-β-CD in 10 mL of saline.

  • For Captisol®: Prepare a 20% (w/v) solution of Captisol® in 25 mmol/L phosphate buffer (pH 2).[6]

• Prepare a Stock Solution: Dissolve LY2940094 tartrate in DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL).

• Combine Stock Solution and Vehicle: In a sterile conical tube, add 900 µL of the 20% SBE-β-CD or Captisol® solution.

• Final Formulation: While vortexing, slowly add 100 µL of the LY2940094 tartrate stock solution to the cyclodextrin solution. Continue to mix until the solution is clear and homogenous.

• Final Concentration: This will result in a 2.08 mg/mL solution of LY2940094 in a vehicle of 10% DMSO and 90% (20% SBE-β-CD in saline or Captisol® in buffer).[8]

• Storage: Store the prepared solution at 4°C for short-term use or aliquot and freeze at -20°C or -80°C for long-term storage.[8]

Protocol 3: Preparation of LY2940094 as a Corn Oil Suspension (Formulation F3)

This protocol is for preparing a suspension of LY2940094, which may be suitable for certain experimental paradigms.

Materials:

• LY2940094 tartrate

• Dimethyl sulfoxide (DMSO), cell culture grade

• Corn oil

• Sterile conical tubes

• Pipettes and tips

• Vortex mixer

• Sonicator

Procedure:

• Prepare a Stock Solution: Dissolve LY2940094 tartrate in DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL).

• Vehicle Addition: In a sterile conical tube, add 900 µL of corn oil.

• Suspension Formation: While vortexing vigorously, slowly add 100 µL of the LY2940094 tartrate stock solution to the corn oil.

• Homogenization: Continue to vortex and then sonicate the mixture to ensure a uniform and fine suspension. Visually inspect for any large particles.

• Final Concentration: This will result in a 2.08 mg/mL suspension of LY2940094 in a vehicle of 10% DMSO and 90% corn oil.[8]

• Administration Note: As this is a suspension, ensure it is well-mixed (e.g., by vortexing) immediately before each oral gavage administration to ensure accurate dosing.

• Storage: Suspensions are generally less stable than solutions. It is recommended to prepare this formulation fresh before use.

In Vivo Dosing Information

In preclinical studies, LY2940094 has been administered orally to rodents at doses ranging from 3 to 30 mg/kg.[1][6] The specific dose will depend on the research question and the animal model being used. It is recommended to conduct preliminary dose-response studies to determine the optimal dose for a particular experimental paradigm.

Table 2: Examples of In Vivo Oral Dosing of LY2940094 in Rodents

Species	Dose Range (mg/kg)	Study Focus	Reference
Rats	3, 10, 30	Ethanol self-administration	[1]
Mice	30	Forced-swim test (antidepressant-like effects)	[6]
Mice	3, 30	Fasting-induced feeding	[3][7]
Mice	20	Fasting-induced food intake in DIO mice	[7]

Visual Representations

Experimental Workflow for Formulation Preparation

The following diagram illustrates the general workflow for preparing LY2940094 tartrate for oral administration.

Caption: Workflow for LY2940094 tartrate formulation.

Signaling Pathway Context: NOP Receptor Antagonism

LY2940094 exerts its effects by blocking the NOP receptor. The diagram below provides a simplified representation of its mechanism of action at the cellular level.

Caption: Mechanism of LY2940094 as a NOP receptor antagonist.

Conclusion

The successful in vivo oral administration of LY2940094 tartrate is dependent on the appropriate selection and preparation of the formulation vehicle. The protocols outlined in this document provide researchers with several validated methods to prepare this compound for oral gavage in a consistent and reproducible manner. By carefully following these procedures, investigators can ensure the reliable delivery of LY2940094 and enhance the validity of their preclinical findings. It is always recommended to perform a small-scale pilot formulation to ensure compatibility and stability before preparing a large batch for an in vivo study.

References

• 1. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for LY2940094 Tartrate in Aqueous Solution

For Researchers, Scientists, and Drug Development Professionals

Abstract

LY2940094 is a potent and selective antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor.[1][2][3] This document provides essential guidelines for the preparation, handling, and storage of LY2940094 tartrate solutions for research applications. Due to the limited availability of public data on the formal aqueous stability of LY2940094 tartrate, this note also outlines a general protocol for researchers to conduct their own stability assessments. The information herein is intended to ensure consistent and reliable results in preclinical studies.

Introduction to LY2940094 Tartrate

LY2940094 is a selective and orally bioavailable antagonist of the NOP receptor, which is implicated in a variety of physiological processes including pain, mood, feeding behavior, and addiction.[2][3][4] It has been investigated for its potential therapeutic utility in treating conditions such as depression and alcohol dependence.[2] Unlike initial assumptions, LY2940094 is not a pan-RAF inhibitor; its mechanism of action is mediated through the NOP receptor, a G protein-coupled receptor.

Given its use in solution for in vitro and in vivo experiments, understanding the stability of LY2940094 tartrate in aqueous environments is critical for ensuring accurate and reproducible experimental outcomes.

Signaling Pathway of NOP Receptor Antagonism

The NOP receptor, upon binding its endogenous ligand N/OFQ, typically inhibits adenylyl cyclase, activates potassium channels, and inhibits calcium channels. As an antagonist, LY2940094 blocks these downstream effects of N/OFQ, thereby modulating neuronal activity.

Figure 1: Simplified NOP Receptor Antagonism Pathway.

Solution Preparation and Storage

Proper preparation and storage of LY2940094 tartrate solutions are paramount for maintaining its integrity and activity.

Materials

• LY2940094 tartrate powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

Protocol for DMSO Stock Solution Preparation

• Equilibrate the LY2940094 tartrate powder to room temperature before opening the vial to prevent moisture condensation.

• Aseptically weigh the desired amount of powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex briefly until the powder is completely dissolved.

• Aliquot the stock solution into single-use volumes in sterile tubes to minimize freeze-thaw cycles.

Storage of Stock Solutions

Based on vendor recommendations, the stability of stock solutions is summarized below. It is crucial to aliquot solutions to prevent degradation from repeated freeze-thaw cycles.[5]

Storage Temperature	Duration
-80°C	Up to 6 months
-20°C	Up to 1 month

Table 1: Recommended Storage Conditions for LY2940094 Tartrate in DMSO.

Preparation of Aqueous Working Solutions

For most cell-based assays, the DMSO stock solution is diluted into an aqueous buffer or cell culture medium.

• Thaw a single-use aliquot of the DMSO stock solution at room temperature.

• Serially dilute the stock solution with the desired aqueous buffer (e.g., PBS, cell culture medium) to the final working concentration.

• Ensure the final concentration of DMSO in the working solution is low (typically <0.1%) to avoid solvent-induced cellular toxicity.

• Important: Prepare aqueous working solutions fresh for each experiment and use them immediately. The stability of LY2940094 tartrate in aqueous media over extended periods has not been formally reported.

Protocol for Assessing Aqueous Stability

While specific degradation kinetics for LY2940094 tartrate are not publicly available, researchers can perform their own stability studies. A general workflow using High-Performance Liquid Chromatography (HPLC) is proposed below.

Experimental Design

This protocol aims to determine the concentration of LY2940094 tartrate remaining in an aqueous solution over time under various conditions.

• Variables to Test:

  • Time: 0, 2, 4, 8, 24, 48 hours

  • Temperature: 4°C, Room Temperature (20-25°C), 37°C

  • pH: Acidic (e.g., pH 4-5), Neutral (e.g., pH 7.4), Basic (e.g., pH 8-9)

  • Light Exposure: Protected from light vs. ambient light

Materials

• Aqueous solution of LY2940094 tartrate at a known concentration.

• HPLC system with a UV detector.

• Appropriate HPLC column (e.g., C18).

• Mobile phase (to be optimized, but likely a mixture of acetonitrile (B52724) and a buffered aqueous solution).

• Temperature-controlled incubators.

• pH meter and buffers.

General HPLC Method (Hypothetical)

A validated HPLC method is essential for accurately quantifying the compound. The following is a starting point for method development.

Parameter	Example Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile: 0.1% Formic Acid in Water (Gradient)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection	UV at an appropriate wavelength (to be determined by UV scan)
Column Temp.	30°C

Table 2: Example HPLC Parameters for Stability Testing.

Stability Testing Workflow

• Preparation: Prepare a fresh aqueous solution of LY2940094 tartrate at a known concentration (e.g., 10 µM) in the desired buffer.

• Time Zero (T=0) Sample: Immediately analyze an aliquot of the solution by HPLC to determine the initial concentration.

• Incubation: Aliquot the remaining solution into separate tubes for each time point and condition (temperature, pH, light).

• Sample Collection: At each designated time point, remove the respective tube and immediately analyze it by HPLC. If immediate analysis is not possible, freeze the sample at -80°C.

• Data Analysis:

  • Calculate the concentration of LY2940094 tartrate at each time point based on the peak area from the HPLC chromatogram relative to a standard curve.

  • Express the stability as the percentage of the initial concentration remaining.

  • Plot the percentage remaining versus time for each condition to determine the degradation rate.

Figure 2: General Workflow for Aqueous Stability Assessment.

Discussion and Best Practices

• Hydrolytic Degradation: Compounds with ester or amide functionalities can be susceptible to hydrolysis, which is often pH and temperature-dependent. While the specific degradation pathway of LY2940094 is unknown, it is prudent to use freshly prepared aqueous solutions.

• Photostability: Exposure to light, particularly UV light, can cause degradation of photosensitive compounds. It is recommended to protect solutions of LY2940094 tartrate from light by using amber vials or covering tubes with aluminum foil.

• Oxidation: Although less common, oxidation can be a degradation pathway. Using degassed buffers can mitigate this if oxidation is suspected.

• Consistency is Key: For long-term or comparative studies, it is critical to adhere to a consistent protocol for solution preparation and handling to ensure the comparability of results across experiments. If a prolonged experiment is necessary, conducting a preliminary stability test under the specific experimental conditions is highly recommended.

Conclusion

While detailed public data on the aqueous stability of LY2940094 tartrate is lacking, adherence to the protocols and best practices outlined in this document will aid researchers in achieving reliable and reproducible results. Preparing fresh aqueous working solutions for each experiment from properly stored DMSO stock aliquots is the most critical step to mitigate potential stability issues. For studies requiring extended incubation in aqueous media, a preliminary stability assessment using a method such as HPLC is strongly advised.

References

• 1. gentaur.com [gentaur.com]
• 2. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: LY2940094 Tartrate for Mouse Behavioral Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosage and administration of LY2940094 tartrate for mouse behavioral studies. The information is compiled from preclinical research to assist in the design and execution of robust and reproducible experiments.

Introduction

LY2940094 is a potent and selective antagonist of the nociceptin (B549756)/orphanin FQ (N/OFQ) peptide (NOP) receptor, also known as the opioid receptor-like 1 (ORL1) receptor.[1][2] Blockade of NOP receptor signaling has shown promise in preclinical models for the treatment of depression, anxiety, and excessive feeding behaviors.[1][3][4] This document outlines recommended dosages, experimental protocols, and the underlying signaling pathway to facilitate further research into the behavioral effects of LY2940094 in mice.

Quantitative Data Summary

The following table summarizes the effective dosages of LY2940094 tartrate used in various mouse behavioral studies. Oral administration is the most common route, with doses typically ranging from 3 to 30 mg/kg.

Behavioral Assay	Mouse Strain	Route of Administration	Effective Dose (mg/kg)	Observed Effect	Reference
Forced-Swim Test	Not Specified	Oral (p.o.)	3, 10, 30	Dose-dependent decrease in immobility (antidepressant-like effect)	[3]
Forced-Swim Test (in combination with fluoxetine)	Not Specified	Oral (p.o.)	3	Enhanced the antidepressant-like effect of fluoxetine	[3]
Fear-Conditioned Freezing	Not Specified	Oral (p.o.)	30	Attenuated fear-conditioned immobility (anxiolytic-like effect)	[3]
Fasting-Induced Feeding	NOP(+/+) and NOP(-/-)	Oral (p.o.)	3, 30	Reduced food intake in NOP(+/+) but not NOP(-/-) mice	[4]
Diet-Induced Obesity	C57Bl/6	Oral (p.o.)	20	Reduced fasting-induced food intake and body weight	[4]
Cuprizone-Induced Demyelination	C57BL/6	Oral (gavage)	30	Promoted oligodendrocyte generation and myelin recovery	[4]

Experimental Protocols

Forced-Swim Test (FST)

This test is widely used to assess antidepressant-like activity in rodents.

Materials:

• LY2940094 tartrate

• Vehicle (e.g., 20% Captisol® in 25 mmol/L phosphate (B84403) buffer, pH 2)[3]

• Glass beakers (4 L) filled with water at room temperature

• Stopwatch

Procedure:

• Drug Administration: Administer LY2940094 tartrate orally (p.o.) to mice 60 minutes before the test.[3] A vehicle control group should be included.

• Test Session: Gently place each mouse into a 4 L beaker half-filled with room temperature water for a 6-minute session.[3]

• Data Collection: Record the total time the mouse remains immobile during the last 4 minutes of the 6-minute test. Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep its head above water.

• Analysis: Compare the immobility time between the LY2940094-treated groups and the vehicle control group. A significant reduction in immobility time is indicative of an antidepressant-like effect.

Fear-Conditioned Freezing

This assay evaluates anxiolytic-like effects by measuring the suppression of a conditioned fear response.

Materials:

• LY2940094 tartrate

• Vehicle

• Conditioning chamber with a grid floor capable of delivering a mild footshock

• Contextual testing chamber

• Sound-attenuating cubicles

• Video recording and analysis software

Procedure:

• Conditioning Phase:

  • Place a mouse in the conditioning chamber.

  • After a baseline period, present a conditioned stimulus (CS; e.g., an auditory tone) that co-terminates with an unconditioned stimulus (US; e.g., a mild footshock).

  • Repeat the CS-US pairing as per the experimental design.

• Drug Administration: The following day, administer LY2940094 tartrate orally (p.o.) 60 minutes before the contextual fear test.[3]

• Contextual Fear Test:

  • Place the mouse back into the same conditioning chamber (context).

  • Record the amount of time the mouse spends freezing (complete lack of movement except for respiration) over a defined period.

• Cued Fear Test (Optional):

  • Place the mouse in a novel context.

  • After a baseline period, present the CS (auditory tone) without the US (footshock).

  • Record freezing behavior during the CS presentation.

• Analysis: Compare the percentage of time spent freezing between the drug-treated and vehicle-treated groups. A reduction in freezing is indicative of an anxiolytic-like effect.

Signaling Pathways and Experimental Workflow

Signaling Pathway of LY2940094

LY2940094 acts as an antagonist at the Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor. By blocking the binding of the endogenous ligand N/OFQ, it inhibits the downstream signaling cascade.

Caption: Signaling pathway of the NOP receptor and the antagonistic action of LY2940094.

Experimental Workflow for a Mouse Behavioral Study

The following diagram illustrates a typical workflow for conducting a behavioral study with LY2940094 in mice.

Caption: A typical experimental workflow for mouse behavioral studies using LY2940094.

Safety and Handling

As with any experimental compound, appropriate safety precautions should be taken when handling LY2940094 tartrate. Researchers should consult the Material Safety Data Sheet (MSDS) for detailed information on handling, storage, and disposal. Standard laboratory personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn.

Conclusion

LY2940094 tartrate has demonstrated significant effects in various mouse behavioral paradigms at oral doses between 3 and 30 mg/kg. The provided protocols and diagrams serve as a starting point for researchers investigating the behavioral pharmacology of this NOP receptor antagonist. Careful consideration of the specific research question, mouse strain, and behavioral endpoint is crucial for designing effective and informative studies.

References

• 1. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes for LY294002: A PI3K Pathway Inhibitor

It appears there may be a case of mistaken identity in the compound of interest. The requested information for LY2940094 tartrate as a PI3K/mTOR inhibitor for cell culture experiments does not align with the established biological activity of this molecule. Scientific literature consistently identifies LY2940094 as a potent and selective antagonist of the nociceptin (B549756) receptor (NOP), primarily investigated for its effects on the central nervous system, including potential applications in treating depression and alcohol dependence.[1][2][3][4][5][6][7]

Conversely, the compound that fits the described mechanism of action as a well-characterized inhibitor of the PI3K/Akt/mTOR signaling pathway is LY294002 .[1][2][4][8] This document will proceed with providing detailed application notes and protocols for LY294002, as it is highly probable that this is the intended compound for the described research applications.

Introduction:

LY294002 is a pioneering and potent, cell-permeable inhibitor of phosphoinositide 3-kinases (PI3Ks).[2] Its mode of action involves competing with ATP for the kinase domain of PI3K, thereby preventing the phosphorylation of phosphatidylinositol (3,4)-diphosphate to form phosphatidylinositol (3,4,5)-triphosphate (PIP3).[5] This blockade inhibits the downstream activation of key signaling proteins such as Akt (also known as Protein Kinase B) and mammalian target of rapamycin (B549165) (mTOR), which are crucial for numerous cellular processes including cell growth, proliferation, survival, and metabolism.[9] Due to its role in these fundamental pathways, LY294002 is widely utilized in cell culture experiments to investigate the consequences of PI3K/Akt/mTOR pathway inhibition.

Mechanism of Action:

LY294002 acts as a broad-spectrum inhibitor of class I PI3Ks.[10] While it is a valuable research tool, it's important to note that it is not entirely specific and can inhibit other kinases, such as mTOR, DNA-dependent protein kinase (DNA-PK), and casein kinase 2 (CK2), at higher concentrations.[1][4] The inhibition of the PI3K/Akt/mTOR pathway by LY294002 typically leads to cell cycle arrest, induction of apoptosis, and autophagy.[1][11]

Quantitative Data Summary

The following table summarizes the inhibitory concentrations of LY294002 across various parameters and cell lines, providing a reference for experimental design.

Parameter	Value	Cell Line/System	Reference
IC50 (PI3Kα)	0.5 µM	Cell-free assay	[1][10]
IC50 (PI3Kδ)	0.57 µM	Cell-free assay	[1][10]
IC50 (PI3Kβ)	0.97 µM	Cell-free assay	[1][10]
IC50 (DNA-PK)	1.4 µM	Cell-free assay	[10]
IC50 (CK2)	98 nM	Cell-free assay	[1][10]
Ki (PI3-kinase)	6 µM	HeLa cells	[1]
IC50 (Cell Growth)	5 µM	BxPC-3 (pancreatic cancer)	[12]
IC50 (Cell Growth)	35 µM	PANC-1 (pancreatic cancer)	[12]
IC50 (Cell Growth)	40 µM	AsPC-1 (pancreatic cancer)	[12]

Experimental Protocols

Preparation of LY294002 Stock Solution

Proper preparation and storage of LY294002 are critical for maintaining its potency.

• Solubility: LY294002 is soluble in DMSO and ethanol.[8]

• Stock Solution Preparation: To prepare a 10 mM stock solution, reconstitute 1.5 mg of LY294002 in 488 µl of DMSO. For a 50 mM stock, reconstitute 1.5 mg in 98 µl of DMSO.[8]

• Storage: Store the lyophilized powder or the DMSO stock solution at -20°C, desiccated. In its lyophilized form, the chemical is stable for 24 months. Once in solution, it is recommended to use it within 3 months to prevent loss of potency. It is advisable to aliquot the stock solution to avoid multiple freeze-thaw cycles.[8]

Cell Viability Assay (MTS/MTT Assay)

This protocol is used to assess the effect of LY294002 on cell proliferation and cytotoxicity.

• Cell Seeding: Plate cells in a 96-well microplate at a density of 3 x 10^5 cells/ml in a total volume of 100 µl per well.[11][13] Allow the cells to adhere and grow for 24 hours.

• Treatment: Prepare serial dilutions of LY294002 in cell culture medium from the stock solution. Replace the existing medium with the medium containing the desired concentrations of LY294002. Include a vehicle control (DMSO) at the same concentration as in the highest LY294002 treatment.

• Incubation: Incubate the plates for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.[11][13]

• MTS/MTT Addition: Add 20 µl of a tetrazolium compound solution (e.g., CellTiter 96 AQueous One Solution Reagent) to each well.[11][13]

• Final Incubation: Incubate the plates for 1-4 hours at 37°C.[11][13]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.[11][13]

• Data Analysis: Express cell viability as a percentage of the control (untreated or vehicle-treated) cells.

Western Blot Analysis of PI3K Pathway Inhibition

This protocol allows for the detection of changes in the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway, such as Akt and S6 ribosomal protein, following treatment with LY294002.

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with the desired concentrations of LY294002 for the specified time (a 1-hour pre-treatment is often recommended before stimulation).[8]

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[14]

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 12,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit or a similar method.[14]

• Sample Preparation and SDS-PAGE:

  • Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer.[14]

  • Boil the samples at 95-100°C for 5 minutes.

  • Load the samples onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[14]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[15]

  • Incubate the membrane with primary antibodies against phosphorylated proteins (e.g., p-Akt Ser473, p-S6 Ser235/236) and total proteins (e.g., Akt, S6) overnight at 4°C.[9][15]

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Detect the signal using an enhanced chemiluminescence (ECL) reagent.[14]

  • Capture the image using a chemiluminescence imaging system.

  • Perform densitometry analysis to quantify the band intensities. Normalize the phosphorylated protein levels to the total protein levels.

Visualizations

References

• 1. selleckchem.com [selleckchem.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Exploring the specificity of the PI3K family inhibitor LY294002 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LY294002 | Cell Signaling Technology [cellsignal.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. LY294002 Is a Promising Inhibitor to Overcome Sorafenib Resistance in FLT3-ITD Mutant AML Cells by Interfering With PI3K/Akt Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LY294002 | SF 1101 | PI3K inhibitor | TargetMol [targetmol.com]
• 13. Frontiers | LY294002 Is a Promising Inhibitor to Overcome Sorafenib Resistance in FLT3-ITD Mutant AML Cells by Interfering With PI3K/Akt Signaling Pathway [frontiersin.org]
• 14. benchchem.com [benchchem.com]
• 15. The Role of the LY294002 - A Non-Selective Inhibitor of Phosphatidylinositol 3-Kinase (PI3K) Pathway- in Cell Survival and Proliferation in Cell Line SCC-25 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for LY2940094 Tartrate in Rodent Models of Depression

Introduction

LY2940094 is a novel, potent, and selective antagonist for the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor, a G protein-coupled receptor expressed in brain regions associated with mood disorders like the cortex, hippocampus, and amygdala.[1][2] The N/OFQ system is recognized for its significant role in stress-driven biology and behavior.[1] Preclinical and clinical evidence suggests that elevated levels of N/OFQ may be associated with depressive disorders, pointing to the blockade of NOP receptor signaling as a promising therapeutic strategy for Major Depressive Disorder (MDD).[1][3] LY2940094, being orally bioavailable, serves as a critical tool for investigating this hypothesis in rodent models.[4][5] Studies have demonstrated that targeting NOP receptors with LY2940094 produces antidepressant-like effects in rodents, which has translated to observed efficacy in patients with MDD.[1][2]

Mechanism of Action: NOP Receptor Antagonism

LY2940094 exerts its therapeutic effects by blocking the binding of the endogenous ligand N/OFQ to the NOP receptor. In states of stress or depression, the N/OFQ system may be overactive. By antagonizing the NOP receptor, LY2940094 inhibits the downstream signaling cascade, thereby mitigating the effects of excessive N/OFQ activity and producing an antidepressant-like response. The antidepressant-like effects of LY2940094 were shown to be absent in mice lacking the NOP receptor, confirming its on-target mechanism.[3][4][6]

Caption: NOP receptor signaling and antagonism by LY2940094.

Data from Preclinical Studies

LY2940094 has demonstrated antidepressant- and anxiolytic-like effects across various rodent models.[4] It consistently reduces immobility in the forced-swim test, a standard assay for screening antidepressant drugs.[4] Notably, its efficacy in this model is comparable to that of the established tricyclic antidepressant, imipramine (B1671792).[2][4] While it does not show activity in all anxiety models, it has demonstrated anxiolytic-like effects in assays such as fear-conditioned freezing and stress-induced hyperthermia.[4][7][8] An important finding is that LY2940094 can augment the antidepressant-like effects of fluoxetine, a selective serotonin (B10506) reuptake inhibitor (SSRI), without altering the occupancy of either the NOP receptor or the serotonin transporter (SERT).[4][6][7] This suggests a synergistic potential for combination therapies.

Table 1: Antidepressant-like Effects of LY2940094 Monotherapy

Rodent Model	Behavioral Assay	Dosing (p.o.)	Key Outcome	Reference
Mice	Forced-Swim Test	30 mg/kg	Minimal effective dose to decrease immobility.	[4]
Rats	Forced-Swim Test	30 mg/kg	Robustly decreased immobility time, comparable to imipramine.	[2]
NOP-/- Mice	Forced-Swim Test	N/A	Antidepressant-like effect was absent, confirming on-target activity.	[4][6]

Table 2: Anxiolytic-like Effects of LY2940094

Rodent Model	Behavioral Assay	Dosing (p.o.)	Key Outcome	Reference
Mice	Fear-Conditioned Freezing	30 mg/kg	Significantly attenuated immobility (freezing).	[7]
Rats (Fischer F-344)	Stress-Induced Hyperthermia	3, 10, 30 mg/kg	Dose-dependent inhibition of stress-induced temperature increase.	[4]
Rats	Vogel Conflict Test	Up to 100% NOP Occupancy	No anxiolytic- or anxiogenic-like effects observed.	[1][2]
Mice	Marble-Burying Assay	Up to 100% NOP Occupancy	No anxiolytic-like activity observed.	[1]

Table 3: Combination Study with Fluoxetine

Rodent Model	Behavioral Assay	Dosing	Key Outcome	Reference
Mice	Forced-Swim Test	LY2940094 + Fluoxetine	Augmented the behavioral effect of fluoxetine.	[4][6][7]

Experimental Protocols

Protocol 1: Drug Preparation and Administration

This protocol is based on methodologies reported in preclinical studies.[2]

• Reagents and Materials:

  • LY2940094 tartrate

  • Captisol® (20% w/v solution)

  • pH meter

  • Sterile water for injection

  • Vortex mixer and/or sonicator

  • Oral gavage needles (appropriate size for mice or rats)

  • Syringes

• Vehicle Preparation:

  • Prepare a 20% (w/v) solution of Captisol® in sterile water.

  • Adjust the pH of the Captisol solution to 2.0 using appropriate acids (e.g., HCl).

• LY2940094 Solution Preparation:

  • Calculate the required amount of LY2940094 tartrate based on the desired dose (e.g., 30 mg/kg) and the number and weight of the animals.

  • Dissolve the calculated amount of LY2940094 tartrate in the prepared 20% Captisol (pH 2) vehicle.

  • Use a vortex mixer and/or sonicator to ensure the compound is fully dissolved. The final solution should be clear.

  • Prepare fresh on the day of the experiment.

• Administration:

  • Administer the solution to rodents via oral gavage (p.o.).

  • The typical administration volume is 10 ml/kg for mice and 1 ml/kg for rats.[2]

  • In the cited studies, LY2940094 was typically administered 60 minutes prior to behavioral testing to allow for adequate absorption and brain penetration.[2][7]

Protocol 2: Mouse Forced-Swim Test (FST)

The FST is a widely used assay to assess antidepressant-like activity by measuring the immobility of rodents when placed in an inescapable water cylinder.[9]

• Apparatus:

  • Transparent cylinders (e.g., 25 cm height x 10 cm diameter).

  • Fill cylinders with water (23-25°C) to a depth of 15 cm, ensuring the mouse cannot touch the bottom or climb out.

  • Video recording system for later scoring.

• Experimental Procedure:

  • Habituation/Pre-test (Day 1 - Optional but recommended): Place each mouse in its respective cylinder for 15 minutes. This session is for adaptation and is not scored. Dry the mice thoroughly with a towel before returning them to their home cages.

  • Drug Administration (Day 2): Administer LY2940094 (e.g., 30 mg/kg, p.o.), vehicle, or a positive control like imipramine (e.g., 15-30 mg/kg, i.p.) at the appropriate pre-treatment time (60 minutes for oral LY2940094, 30 minutes for i.p. imipramine).[2][4]

  • Test Session (Day 2): 60 minutes post-LY2940094 administration, place the mice individually into the water cylinders for a 6-minute session.

  • Record the entire 6-minute session for each animal.

• Data Analysis:

  • A trained observer, blind to the treatment conditions, should score the duration of immobility.

  • Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep the head above water.[9]

  • Typically, the last 4 minutes of the 6-minute session are scored.

  • Compare the duration of immobility between the LY2940094-treated group, the vehicle group, and the positive control group using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test). A significant decrease in immobility time is indicative of an antidepressant-like effect.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for evaluating LY2940094 in a rodent model of depression.

Caption: General experimental workflow for preclinical rodent studies.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rodent tests of depression and anxiety: Construct validity and translational relevance - PMC [pmc.ncbi.nlm.nih.gov]

Application of LY2940094 Tartrate in Alcohol Self-Administration Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alcohol use disorder (AUD) is a chronic relapsing brain disorder characterized by compulsive alcohol use, loss of control over alcohol intake, and a negative emotional state when not using. The nociceptin (B549756)/orphanin FQ (N/OFQ) system and its receptor (NOP receptor) have emerged as a promising target for the development of therapeutics for AUD. LY2940094 is a potent and selective NOP receptor antagonist that has demonstrated efficacy in reducing alcohol consumption and seeking behaviors in preclinical models.[1][2] This document provides detailed application notes and protocols for the use of LY2940094 tartrate in alcohol self-administration studies in rodents, based on published research.

Mechanism of Action

LY2940094 acts as a competitive antagonist at the NOP receptor, a Gi/o protein-coupled receptor.[3][4] The NOP receptor system is implicated in stress, reward, and motivation, all of which play a crucial role in the pathophysiology of AUD. In the context of alcohol-related behaviors, LY2940094 is thought to exert its effects by modulating the mesolimbic dopamine (B1211576) system. Ethanol (B145695) administration typically increases dopamine release in the nucleus accumbens, a key component of the brain's reward circuitry. LY2940094 has been shown to block this ethanol-stimulated dopamine release, thereby potentially reducing the reinforcing effects of alcohol.[1][2]

Caption: Proposed mechanism of LY2940094 in modulating alcohol reward pathways.

Data Summary

The following tables summarize the quantitative data from key preclinical studies investigating the effects of LY2940094 on alcohol self-administration and related behaviors.

Table 1: Effect of LY2940094 on Home-Cage Ethanol Self-Administration in Alcohol-Preferring Rats

Animal Model	Dose (mg/kg, p.o.)	Time Point	Ethanol Intake Reduction vs. Vehicle	Reference
Indiana Alcohol-Preferring (P) Rats	30	3 hours	Significant	[1]
Indiana Alcohol-Preferring (P) Rats	30	12 hours	Significant	[1]
Marchigian Sardinian Alcohol-Preferring (msP) Rats	3	24 hours	Significant	[1]
Marchigian Sardinian Alcohol-Preferring (msP) Rats	30	2, 8, and 24 hours	Significant	[1]

Table 2: Effect of LY2940094 on Operant Alcohol Self-Administration and Motivation in P Rats

Behavioral Paradigm	Dose (mg/kg, p.o.)	Outcome Measure	Effect vs. Vehicle	Reference
Progressive Ratio	30	Breakpoint	Significantly Reduced	[1]
Progressive Ratio	30	Responses on Active Lever	Significantly Reduced	[1]

Table 3: Effect of LY2940094 on Stress-Induced Reinstatement of Alcohol-Seeking in msP Rats

Stressor	Dose (mg/kg, p.o.)	Outcome Measure	Effect vs. Vehicle	Reference
Yohimbine (B192690) (2 mg/kg, i.p.)	3	Reinstatement of Seeking	Significantly Inhibited	[1]
Yohimbine (2 mg/kg, i.p.)	30	Reinstatement of Seeking	Completely Blocked	[1]

Table 4: Effect of LY2940094 on Ethanol-Stimulated Dopamine Release in the Nucleus Accumbens

Ethanol Challenge	Dose (mg/kg, p.o.)	Outcome Measure	Effect	Reference
1.1 g/kg, i.p.	30	Dopamine Release	Blocked	[1][2]

Experimental Protocols

LY2940094 Tartrate Formulation and Administration

Materials:

• LY2940094 tartrate

• 20% (w/v) Captisol® in 25 mM phosphate (B84403) buffer (pH 3) or 20% SBE-β-CD in saline

• Oral gavage needles

• Standard laboratory scale and vortex mixer

Procedure:

• Calculate the required amount of LY2940094 tartrate based on the desired dose and the number of animals, adjusting for the molecular weight of the tartrate salt.

• Prepare the vehicle solution (e.g., 20% Captisol® in 25 mM phosphate buffer, pH 3).

• Dissolve the calculated amount of LY2940094 tartrate in the vehicle. Vortex thoroughly to ensure complete dissolution.

• Administer the solution orally (p.o.) to the rats using an appropriate gavage needle at a volume of 2-3 ml/kg.

• Prepare fresh solutions daily.

Operant Alcohol Self-Administration

Apparatus:

• Standard operant conditioning chambers equipped with two levers, a liquid delivery system, and cue lights.

Procedure:

• Acquisition: Train rats to self-administer a 10% (v/v) ethanol solution. Initially, responding on the active lever is reinforced on a fixed-ratio 1 (FR1) schedule, where each press delivers 0.1 mL of the ethanol solution. A 5-second timeout period, signaled by a cue light, follows each reinforcement. Training sessions are typically 30 minutes daily.

• Stabilization: Continue daily sessions until a stable baseline of responding is achieved (e.g., less than 20% variation in responses over three consecutive days).

• Drug Testing: Once a stable baseline is established, administer LY2940094 or vehicle prior to the self-administration session. The pre-treatment time may vary depending on the study design (e.g., 60 minutes before the session).

Progressive Ratio Schedule

Procedure:

• Following stable responding on an FR schedule, switch to a progressive ratio (PR) schedule.

• In a PR schedule, the number of lever presses required to receive a single reinforcement increases after each successful reinforcement (e.g., 1, 2, 4, 6, 9, 12...).

• The session ends after a predetermined period of inactivity (e.g., 30 minutes) where the rat ceases to respond.

• The primary outcome measure is the breakpoint , which is the final ratio completed before the cessation of responding. This reflects the motivation to work for the reward.

• Administer LY2940094 or vehicle prior to the PR session as in the operant self-administration protocol.

Stress-Induced Reinstatement of Alcohol-Seeking

Procedure:

• Acquisition and Extinction: Train rats in the operant self-administration paradigm as described above. Following stable responding, begin extinction sessions where lever presses are no longer reinforced with alcohol. Continue extinction until responding on the active lever is significantly reduced (e.g., to less than 25% of the baseline).

• Reinstatement Test:

  • Administer LY2940094 (e.g., 3 or 30 mg/kg, p.o.) or vehicle.

  • After a set pre-treatment time (e.g., 30 minutes), administer a pharmacological stressor such as yohimbine (e.g., 2 mg/kg, i.p.).

  • Place the rat in the operant chamber 30 minutes after the yohimbine injection for a reinstatement session under extinction conditions (i.e., no alcohol is delivered).

  • Record the number of presses on the active and inactive levers. An increase in active lever pressing compared to the extinction baseline indicates reinstatement of alcohol-seeking behavior.

Caption: General experimental workflow for alcohol self-administration studies.

Concluding Remarks

LY2940094 tartrate has demonstrated robust efficacy in reducing alcohol consumption and seeking in various preclinical models of AUD. The protocols outlined in this document provide a framework for researchers to investigate the therapeutic potential of NOP receptor antagonists. Careful consideration of experimental design, including the choice of animal model, behavioral paradigm, and drug formulation, is critical for obtaining reliable and reproducible results. The data suggest that antagonism of the NOP receptor system is a viable strategy for the development of novel pharmacotherapies for alcohol use disorder.

References

• 1. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 2. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cellular Mechanisms of Nociceptin/Orphanin FQ (N/OFQ) Peptide (NOP) Receptor Regulation and Heterologous Regulation by N/OFQ - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Feeding Behavior in Rats with LY2940094 Tartrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2940094 tartrate is a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor.[1][2][3][4] The N/OFQ system is recognized for its role in regulating various physiological processes, including the modulation of feeding behavior.[1][3][4] LY2940094 tartrate offers a valuable pharmacological tool to investigate the involvement of the NOP receptor in controlling food intake and body weight, particularly in rodent models of obesity and binge eating.[1][2][3][4] These application notes provide detailed protocols for utilizing LY2940094 tartrate in studies of feeding behavior in rats, along with a summary of expected quantitative outcomes and visualizations of the underlying signaling pathway and experimental workflows.

Mechanism of Action

LY2940094 exerts its effects by blocking the binding of the endogenous ligand N/OFQ to the NOP receptor, a G protein-coupled receptor (GPCR).[5] Activation of the NOP receptor is generally associated with an orexigenic (appetite-stimulating) effect. Therefore, by antagonizing this receptor, LY2940094 is hypothesized to reduce food intake, particularly in states of excessive or reward-driven eating.

Data Presentation

The following tables summarize the quantitative effects of LY2940094 tartrate on feeding behavior in various rat models as reported in preclinical studies.

Table 1: Effect of LY2940094 Tartrate on Palatable Diet-Induced Hyperphagia in Lean Rats

Treatment Group	Dose (mg/kg, p.o.)	Palatable Food Intake	Total Caloric Intake	Body Weight Change	Reference
Vehicle	-	Increased	Significantly higher than chow	Gain	[2]
LY2940094	3, 10, 30	Inhibited overconsumption	Reduced to control chow levels	Attenuated gain	[2]

Table 2: Effect of LY2940094 Tartrate on Feeding and Body Weight in Diet-Induced Obese (DIO) Rats

Treatment Group	Dose (mg/kg, p.o.)	Food Intake	Body Weight Regain (post-restriction)	Reference
Vehicle	-	Unchanged	Significant regain	[2]
LY2940094	Not specified	Inhibited	Inhibited	[2]

Signaling Pathway

The binding of N/OFQ to the NOP receptor activates downstream signaling cascades that ultimately influence neuronal activity and feeding behavior. LY2940094 blocks these downstream effects.

Caption: NOP Receptor Signaling Pathway and Point of Intervention for LY2940094.

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the effect of LY2940094 tartrate on feeding behavior in rats.

Protocol 1: Palatable Diet-Induced Hyperphagia in Lean Rats

Objective: To assess the effect of LY2940094 on the overconsumption of a highly palatable, energy-dense diet in non-obese rats.

Materials:

• Male Sprague-Dawley or Wistar rats (250-300g)

• Standard rodent chow

• Highly palatable diet (e.g., a cafeteria-style diet with a variety of high-fat and high-sugar options, or a standardized high-fat diet)[6]

• LY2940094 tartrate

• Vehicle (e.g., 1% carboxymethylcellulose)

• Oral gavage needles

• Metabolic cages for accurate food intake and spillage measurement

Procedure:

• Acclimation: House rats individually in a temperature-controlled environment with a 12-hour light/dark cycle. Provide ad libitum access to standard chow and water for at least one week to acclimate.

• Baseline Measurement: For 3-5 days, measure baseline daily food intake (standard chow) and body weight.

• Diet Introduction: In addition to the standard chow, provide the palatable diet for a set period each day (e.g., 2-4 hours) or ad libitum.[7]

• Group Assignment: Randomly assign rats to treatment groups (e.g., vehicle, LY2940094 at 3, 10, and 30 mg/kg).

• Drug Administration: Administer LY2940094 tartrate or vehicle via oral gavage at a consistent time each day, typically 30-60 minutes before the presentation of the palatable diet.

• Data Collection:

  • Measure the intake of both the palatable diet and standard chow daily, accounting for spillage.

  • Record body weight daily.

  • Calculate total caloric intake from both diets.

• Duration: Continue the treatment for a predetermined period, typically 7-14 days.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare food intake, caloric intake, and body weight changes between the treatment groups.

Protocol 2: Fasting-Induced Feeding in Diet-Induced Obese (DIO) Rats

Objective: To evaluate the effect of LY2940094 on the compensatory hyperphagia that occurs after a period of food deprivation in obese rats.

Materials:

• Male Sprague-Dawley or Wistar rats

• High-fat diet (e.g., 45-60% kcal from fat) to induce obesity[8]

• Standard rodent chow

• LY2940094 tartrate

• Vehicle

• Oral gavage needles

• Metabolic cages

Procedure:

• Obesity Induction: Feed rats a high-fat diet for 8-12 weeks until they become significantly heavier than age-matched, chow-fed controls.

• Acclimation: Acclimate the DIO rats to individual housing and handling.

• Group Assignment: Randomly assign DIO rats to treatment groups.

• Fasting: Fast the rats for a period of 16-24 hours with free access to water.[9]

• Drug Administration: At the end of the fasting period, administer LY2940094 tartrate or vehicle via oral gavage.

• Re-feeding and Data Collection:

  • Immediately after drug administration, provide pre-weighed amounts of standard chow or the high-fat diet.

  • Measure food intake at specific time points (e.g., 1, 2, 4, and 24 hours) post-dosing.

  • Record body weight before fasting and at the end of the 24-hour re-feeding period.

• Data Analysis: Compare the cumulative food intake and body weight change between the treatment groups using statistical analysis.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a feeding behavior study in rats.

Caption: General Experimental Workflow for a Rat Feeding Behavior Study.

Conclusion

LY2940094 tartrate serves as a valuable research tool for elucidating the role of the N/OFQ-NOP receptor system in the regulation of feeding behavior. The protocols outlined above provide a framework for investigating its effects in models of hyperphagia and obesity in rats. Careful experimental design and adherence to these protocols will enable researchers to generate robust and reproducible data, contributing to a better understanding of the complex mechanisms underlying appetite control and the potential for NOP receptor antagonists in the development of novel therapeutics for eating disorders and obesity.

References

• 1. researchgate.net [researchgate.net]
• 2. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 6. Altered Feeding Patterns in Rats Exposed to a Palatable Cafeteria Diet: Increased Snacking and Its Implications for Development of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Feeding and metabolic consequences of scheduled consumption of large, binge-type meals of high fat diet in the Sprague–Dawley rat - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of energy expenditure in diet-induced obese rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. norecopa.no [norecopa.no]

Application Notes and Protocols for In Vivo Microdialysis with LY2940094 Tartrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting in vivo microdialysis studies with LY2940094 tartrate, a potent and selective antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor.[1][2] This technique allows for the continuous sampling of the unbound, pharmacologically active fraction of LY2940094 from the interstitial fluid (ISF) of a specific tissue, most commonly the brain, in awake and freely moving animals.[3][4] Such data are crucial for understanding its pharmacokinetic/pharmacodynamic (PK/PD) relationship, assessing blood-brain barrier penetration, and elucidating its mechanism of action at the target site.[5]

Experimental Principles

In vivo microdialysis utilizes a probe with a semi-permeable membrane implanted into the target tissue.[6] A physiological solution, the perfusate, is slowly pumped through the probe.[3] Small molecules in the extracellular fluid, like LY2940094, diffuse across the membrane into the perfusate down their concentration gradient. This collected fluid, the dialysate, can then be analyzed to determine the concentration of the analyte over time.[6] One study successfully utilized in vivo microdialysis in the nucleus accumbens of rats to investigate the effects of LY2940094 on ethanol-stimulated dopamine (B1211576) release.[7]

Quantitative Data Summary

The following tables summarize key quantitative parameters for in vivo microdialysis experiments with LY2940094 tartrate, based on published literature and general microdialysis practices.

Table 1: LY2940094 Tartrate Properties and Dosing

Parameter	Value	Reference
Mechanism of Action	Potent and selective NOP receptor antagonist	[8]
Binding Affinity (Ki)	0.105 nM	[2]
Antagonist Potency (Kb)	0.166 nM	[2]
Vehicle for Oral Admin.	20% Captisol® in 25 mmol/L phosphate (B84403) buffer (pH 2)	[9]
Typical Oral Dose (Rats)	10 - 30 mg/kg	[2][8]
Receptor Occupancy	10 mg/kg (p.o.) yields ~62% NOP receptor occupancy in the brain	[8]

Table 2: In Vivo Microdialysis Experimental Parameters

Parameter	Recommended Range/Value	Reference/Note
Animal Model	Rat (e.g., Sprague-Dawley, Wistar)	Commonly used for CNS microdialysis.
Target Brain Region	Nucleus Accumbens, Prefrontal Cortex, etc.	Dependent on the study's scientific question.[7]
Microdialysis Probe	Appropriate for small molecules (e.g., <20 kDa MWCO)	[10]
Perfusate	Artificial Cerebrospinal Fluid (aCSF)	Should be sterile and isotonic.
Flow Rate	0.5 - 2.0 µL/min	A common range for brain microdialysis.[6][11]
Equilibration Period	60 - 120 minutes post-probe insertion	To allow tissue to recover from insertion trauma.
Baseline Collection	3 - 4 samples before drug administration	To establish a stable baseline.
Sample Collection Interval	10 - 30 minutes	Balances temporal resolution and sample volume.[6]
Dialysate Analysis	LC-MS/MS	For sensitive and specific quantification.

Experimental Protocols

This section outlines a detailed methodology for an in vivo microdialysis study to measure LY2940094 concentrations in a specific brain region of a rat.

Preparation of LY2940094 Tartrate Dosing Solution

• Prepare a vehicle solution of 20% Captisol® (w/v) in 25 mmol/L phosphate buffer (pH 2).[9]

• Calculate the required amount of LY2940094 tartrate based on the desired dose (e.g., 10 mg/kg) and the weight of the animals.

• Dissolve the LY2940094 tartrate in the vehicle. Gentle warming or sonication may be used to aid dissolution.

• Prepare fresh on the day of the experiment.

Surgical Procedure: Guide Cannula Implantation

• Anesthetize the rat using an appropriate anesthetic agent (e.g., isoflurane).

• Secure the animal in a stereotaxic frame.

• Surgically expose the skull and identify the coordinates for the target brain region using a stereotaxic atlas.

• Drill a small hole in the skull at the identified coordinates.

• Slowly lower a guide cannula to the desired depth, just above the target region.

• Secure the guide cannula to the skull using dental cement and surgical screws.

• Insert a dummy cannula to keep the guide patent.

• Allow the animal to recover from surgery for at least 5-7 days.

In Vivo Microdialysis Procedure

• On the day of the experiment, gently restrain the rat and remove the dummy cannula.

• Slowly insert the microdialysis probe through the guide cannula into the target brain region.

• Connect the probe's inlet tubing to a syringe pump and the outlet tubing to a refrigerated fraction collector.

• Begin perfusing the probe with sterile aCSF at a constant flow rate (e.g., 1.0 µL/min).[10]

• Allow the system to equilibrate for 90-120 minutes. Discard the dialysate collected during this period.

• Begin collecting baseline dialysate samples into vials at set intervals (e.g., every 20 minutes). Collect at least 3-4 baseline samples.

• Administer LY2940094 tartrate orally (e.g., via gavage) at the predetermined dose.

• Continue collecting dialysate samples for the desired duration of the experiment (e.g., 4-6 hours).

• At the end of the experiment, euthanize the animal and perfuse with saline and formalin to verify probe placement via histology.

• Store collected dialysate samples at -80°C until analysis.

Probe Recovery and Sample Analysis

• In Vitro Recovery: Before or after the in vivo experiment, determine the probe's recovery rate. Submerge the probe in a standard solution of LY2940094 of known concentration and perfuse with aCSF. The ratio of the concentration in the dialysate to the concentration in the standard solution gives the in vitro recovery.

• Sample Analysis: Quantify the concentration of LY2940094 in the dialysate samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), which provides high sensitivity and specificity.

• Data Correction: Correct the measured dialysate concentrations for the probe's recovery rate to estimate the absolute unbound concentration in the brain's interstitial fluid.

Visualizations

Signaling Pathway of NOP Receptor Antagonism

The NOP receptor, the target of LY2940094, is a G protein-coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gαi/o.[12] Antagonism by LY2940094 blocks the downstream signaling cascade typically initiated by the endogenous ligand N/OFQ. This blockade prevents the inhibition of adenylyl cyclase, thereby maintaining levels of cyclic AMP (cAMP), and interferes with the modulation of ion channels and MAPK signaling pathways.[12][13]

References

• 1. gentaur.com [gentaur.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamscience.com [benthamscience.com]
• 6. Overview of Brain Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Overview of Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. basinc.com [basinc.com]
• 12. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 13. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Establishing Positive and Negative Controls for PI3K Pathway Inhibition Experiments

For Research Use Only.

Introduction

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling cascade is a critical intracellular pathway that governs essential cellular functions, including growth, proliferation, survival, and metabolism.[1][2] Dysregulation of this pathway, often through genetic mutations or loss of tumor suppressors, is a frequent driver in human cancers, making it a prime target for therapeutic intervention.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust positive and negative controls for experiments investigating PI3K pathway inhibitors. As a representative pan-Class I PI3K inhibitor, we will reference LY294002 for the purpose of outlining specific experimental setups. The principles and protocols described herein are broadly applicable to other inhibitors targeting this pathway.

Correctly establishing positive and negative controls is fundamental to validating the on-target efficacy and specificity of a PI3K inhibitor. These controls ensure that the observed experimental effects are genuinely due to the inhibition of the PI3K pathway and not a result of off-target activities or other confounding factors.

Establishing Cellular Models for Positive and Negative Controls

The selection of appropriate cell lines is the cornerstone of a well-controlled experiment. A positive control should exhibit a clear and measurable response to the PI3K inhibitor, while a negative control should show minimal or no response.

Positive Control Cell Lines

Positive control cell lines are those with a known dependency on the PI3K pathway for their proliferation and survival. This dependency is often due to specific genetic alterations that lead to constitutive activation of the pathway.

• Characteristics:

  • Activating mutations in the PIK3CA gene (encoding the p110α catalytic subunit of PI3K).[5][6]

  • Loss or mutation of the PTEN tumor suppressor gene, a negative regulator of the PI3K pathway.[7]

  • Amplification or overexpression of receptor tyrosine kinases (RTKs) like HER2, which are upstream activators of PI3K.[8]

• Expected Outcome: Treatment with a PI3K inhibitor like LY294002 should lead to a significant decrease in cell viability and a marked reduction in the phosphorylation of downstream effectors such as Akt and S6 ribosomal protein.

Negative Control Cell Lines

Negative control cell lines are those that are expected to be resistant to the effects of the PI3K inhibitor. This resistance can be intrinsic or acquired.

• Characteristics:

  • Wild-type PI3K and PTEN status, with growth driven by alternative signaling pathways (e.g., Ras/Raf/MEK/ERK).

  • Known resistance mechanisms, such as mutations in downstream effectors like AKT1, that bypass the need for PI3K signaling.[9]

  • Acquired resistance through prolonged exposure to a PI3K inhibitor, which may involve the upregulation of parallel signaling pathways.[8][10]

• Expected Outcome: Treatment with a PI3K inhibitor should have a minimal impact on the viability of these cells and little to no effect on the phosphorylation of key downstream signaling proteins.

Recommended Cell Lines

The following table summarizes a selection of commercially available cancer cell lines that can be used as positive and negative controls. The choice of cell line should be guided by the specific research question and the tissue type of interest.

Cell Line	Cancer Type	Key Genetic Features	Control Type	Rationale for Selection
MCF-7	Breast Cancer	PIK3CA (E545K) mutant	Positive	Exhibits constitutive PI3K pathway activation and is sensitive to PI3K inhibitors.[5]
T47D	Breast Cancer	PIK3CA (H1047R) mutant	Positive	Carries a common activating mutation in PI3K, making it dependent on this pathway.[11]
PC-3	Prostate Cancer	PTEN null	Positive	Loss of PTEN leads to hyperactivation of the PI3K/Akt pathway.
MDA-MB-231	Breast Cancer	KRAS, BRAF mutant; PTEN wild-type	Negative	Growth is primarily driven by the MAPK pathway, making it less sensitive to PI3K inhibition alone.
JIMT-1	Breast Cancer	HER2 amplified, intrinsically resistant	Negative	Displays intrinsic resistance to PI3K pathway inhibitors.[12]

Experimental Protocols

Protocol 1: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This protocol is designed to assess the dose-dependent effect of a PI3K inhibitor on the metabolic activity and proliferation of both positive and negative control cell lines.

Materials:

• Selected positive and negative control cell lines

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• LY294002 (or other PI3K inhibitor)

• DMSO (vehicle control)

• 96-well plates

• Cell viability reagent (e.g., MTT or CellTiter-Glo® Luminescent Cell Viability Assay)

• Plate reader (absorbance or luminescence)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the PI3K inhibitor (e.g., 10 mM LY294002 in DMSO). Perform serial dilutions in complete growth medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells (typically ≤ 0.1%).[3]

• Treatment: Remove the existing medium from the cells and add 100 µL of the medium containing the various concentrations of the PI3K inhibitor or vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.[3]

• Viability Measurement:

  • For MTT assay: Add 20 µL of MTT solution to each well and incubate for 4 hours. Then, add 150 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) and incubate until the formazan (B1609692) crystals are dissolved. Measure the absorbance at 570 nm.[11][13]

  • For CellTiter-Glo® assay: Equilibrate the plate and reagent to room temperature. Add 100 µL of CellTiter-Glo® reagent to each well. Mix on an orbital shaker for 2 minutes to induce lysis, then incubate for 10 minutes to stabilize the signal. Measure luminescence.[3][5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Expected Data Summary:

Cell Line	Control Type	IC50 (µM) for LY294002
MCF-7	Positive	~5-15
PC-3	Positive	~10-20
MDA-MB-231	Negative	>50
JIMT-1	Negative	>50

Note: IC50 values are approximate and can vary based on experimental conditions.

Protocol 2: Western Blot Analysis of PI3K Pathway Inhibition

This protocol assesses the direct impact of the PI3K inhibitor on the phosphorylation status of key downstream proteins in the pathway, providing a mechanistic confirmation of its activity.

Materials:

• Selected positive and negative control cell lines

• 6-well plates

• PI3K inhibitor (e.g., LY294002) and DMSO

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE and Western blotting equipment

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies:

  • Phospho-Akt (Ser473)

  • Total Akt

  • Phospho-S6 Ribosomal Protein (Ser235/236)

  • Total S6 Ribosomal Protein

  • Loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with the PI3K inhibitor at a concentration around the IC50 value (determined from the viability assay) and a higher concentration for a specified time (e.g., 2, 6, or 24 hours). Include a vehicle control.[12]

• Protein Extraction: After treatment, wash the cells with ice-cold PBS and lyse them using ice-cold lysis buffer.[3] Collect the lysates and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies overnight at 4°C.[3]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again, apply the ECL substrate, and visualize the protein bands using an imaging system.[11]

• Data Analysis: Perform densitometry to quantify the band intensities. Normalize the phosphorylated protein levels to the total protein levels.

Expected Data Summary:

Treatment Group	Cell Line (Control Type)	p-Akt (Ser473) / Total Akt (Fold Change vs. Vehicle)	p-S6 (Ser235/236) / Total S6 (Fold Change vs. Vehicle)
Vehicle (DMSO)	MCF-7 (Positive)	1.0	1.0
LY294002 (10 µM)	MCF-7 (Positive)	< 0.2	< 0.2
Vehicle (DMSO)	MDA-MB-231 (Negative)	1.0	1.0
LY294002 (10 µM)	MDA-MB-231 (Negative)	> 0.8	> 0.8

Visualizing Workflows and Pathways

Diagrams generated using Graphviz (DOT language) are provided below to illustrate key concepts.

Caption: The PI3K/Akt/mTOR signaling pathway and the point of inhibition by LY294002.

Caption: General experimental workflow for inhibitor characterization.

Troubleshooting and Interpretation

• High IC50 in Positive Controls: If a sensitive cell line shows unexpected resistance, verify the inhibitor's activity and concentration, check for cell line misidentification or contamination, and ensure the pathway is active under your culture conditions.

• Low IC50 in Negative Controls: If a resistant cell line shows sensitivity, it may indicate off-target effects of the inhibitor at higher concentrations or that the cell line has some uncharacterized dependency on the PI3K pathway.

• No Change in Phosphorylation: If Western blot results do not show decreased phosphorylation in sensitive cells, check the treatment time, inhibitor concentration, and antibody quality. Ensure that the pathway is basally active before treatment.

By implementing these detailed protocols and controls, researchers can confidently assess the efficacy and mechanism of action of PI3K pathway inhibitors, generating robust and reproducible data for drug development and basic science applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and application of PI3K assays for novel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Current State and Future Challenges for PI3K Inhibitors in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Researchers identify the mutations that drive resistance to PI3K inhibitors in breast cancer that can be overcome by next generation agents | EurekAlert! [eurekalert.org]
• 7. mdpi.com [mdpi.com]
• 8. Resistance to Targeted Inhibitors of the PI3K/AKT/mTOR Pathway in Advanced Oestrogen-Receptor-Positive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Systematic functional characterization of resistance to PI3K inhibition in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting unexpected results with LY2940094 tartrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using LY2940094 tartrate in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of LY2940094?

LY2940094 is a potent and selective antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide receptor (NOPR), also known as the opioid-receptor-like 1 (ORL1) receptor.[1][2][3] It is crucial to distinguish it from the similarly named PI3K inhibitor, LY294002. LY2940094 exhibits high affinity for NOPR with nanomolar potency and demonstrates over 4000-fold selectivity against canonical opioid receptors (mu, kappa, and delta).[1]

Q2: I am observing effects that are inconsistent with NOP receptor blockade. What could be the cause?

While LY2940094's primary on-target effect is NOPR antagonism, researchers should consider two main possibilities for unexpected results:

• NOPR-Independent (Off-Target) Effects: Recent studies have revealed that LY2940094 can promote oligodendrocyte generation and myelin recovery through a mechanism that is independent of the NOP receptor.[4][5] This effect is mediated by the modulation of oligodendrocyte differentiation-associated transcription factors, ID4 and Myrf.[4] If your experimental system involves oligodendrocytes or related cell types, you may be observing these NOPR-independent effects.

• Confounding Factors in In Vivo Studies: At higher doses, some NOP receptor ligands have been reported to cause effects on motor coordination in rodents.[1] While LY2940094 has been shown to not be an activator or suppressor of locomotion in rodents, it is essential to include appropriate control groups to rule out any confounding behavioral effects.[1][3]

Q3: I am having trouble dissolving LY2940094 tartrate. What are the recommended procedures?

For in vivo studies, LY2940094 has been successfully dissolved in 20% Captisol® in a 25 mM phosphate (B84403) buffer at a pH of 2-3.[6] For in vitro experiments, preparing a high-concentration stock solution in anhydrous, high-purity dimethyl sulfoxide (B87167) (DMSO) is a common practice. However, due to the hydrophobic nature of many small molecules, precipitation can occur when the DMSO stock is diluted into aqueous buffers or cell culture media.

Troubleshooting Solubility Issues:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is minimal (typically ≤0.5%) to avoid solvent-induced artifacts and toxicity.

• Serial Dilution: Perform serial dilutions of your high-concentration DMSO stock in DMSO before the final dilution into your aqueous experimental solution.

• Vigorous Mixing: When preparing the final working solution, add the DMSO stock to the aqueous medium with vigorous vortexing or stirring to facilitate dissolution.

• Temperature: Ensure your aqueous medium is at the experimental temperature before adding the compound stock to prevent precipitation due to temperature changes.

• Tartrate Salt Considerations: Tartrate salts can sometimes exhibit different solubility profiles compared to the freebase. If you continue to experience precipitation, consider the pH of your buffer, as the solubility of tartrate salts can be pH-dependent. In some cases, buffer components can interact with the tartrate salt, leading to precipitation. A simple test to check for buffer compatibility is to incubate the compound in the buffer at the final concentration and visually inspect for precipitates.

Q4: My in vitro functional assay results are variable. What are some common pitfalls?

Inconsistent results in functional assays such as cAMP inhibition or [35S]GTPγS binding can arise from several factors:

• Cell Line Health and Passage Number: Ensure your cells are healthy, within a consistent passage number range, and show robust expression of the NOP receptor.

• Assay Component Optimization: The concentrations of reagents like GDP, Mg2+, and NaCl are critical for [35S]GTPγS binding assays and should be optimized for your specific system.[7]

• Ligand Stability: Prepare fresh dilutions of LY2940094 for each experiment, as repeated freeze-thaw cycles or prolonged storage in aqueous solutions can lead to degradation.

• Incomplete Antagonist Washout: If you are pre-incubating with the antagonist, ensure thorough washing steps to remove any unbound compound that could interfere with subsequent agonist stimulation.

Quantitative Data Summary

The following tables summarize key quantitative data for LY2940094 to aid in experimental design and data interpretation.

Table 1: In Vitro Pharmacological Profile of LY2940094

Parameter	Value	Receptor	Species	Reference
Ki	0.105 nM	NOPR	Human	MedChemExpress
Kb	0.166 nM	NOPR	Human	MedChemExpress
Selectivity	>4000-fold	NOPR vs. μ, κ, δ	Human, Rat	[1]

Table 2: Effective In Vivo Doses of LY2940094 in Rodent Models

Animal Model	Effective Dose (Oral)	Observed Effect	Reference
Mouse Forced-Swim Test	30 mg/kg	Antidepressant-like effects	[1]
Rat Ethanol (B145695) Self-Administration	3-30 mg/kg	Reduction in ethanol intake	[6]
Rat Progressive Ratio for Ethanol	30 mg/kg	Reduced motivation for ethanol	[6]
Mouse Fear-Conditioned Freezing	30 mg/kg	Anxiolytic-like effects

Experimental Protocols

Below are detailed methodologies for key experiments involving LY2940094.

NOP Receptor cAMP Inhibition Assay

This assay measures the ability of LY2940094 to antagonize the agonist-induced inhibition of cAMP production in cells expressing the NOP receptor.

Materials:

• HEK293 or CHO cells stably expressing the human NOP receptor.

• Assay Buffer: HBSS with 20 mM HEPES, 0.1% BSA, pH 7.4.

• Forskolin (B1673556).

• NOPR agonist (e.g., N/OFQ).

• LY2940094 tartrate.

• cAMP detection kit (e.g., HTRF-based).

• 384-well white, low-volume assay plates.

Protocol:

• Cell Preparation: Culture cells to 80-90% confluency. Harvest cells and resuspend in assay buffer to the desired density.

• Compound Preparation: Prepare serial dilutions of LY2940094 tartrate in assay buffer. Prepare a stock solution of the NOPR agonist.

• Assay Procedure:

  • Dispense cells into the 384-well plate.

  • Add the diluted LY2940094 tartrate to the wells and incubate for the desired pre-incubation time (e.g., 15-30 minutes) at 37°C.

  • Add the NOPR agonist at a concentration that gives a submaximal response (e.g., EC80).

  • Add forskolin to all wells (except basal controls) to stimulate adenylyl cyclase.

  • Incubate for 30 minutes at 37°C.

• cAMP Detection: Lyse the cells and measure cAMP levels according to the manufacturer's protocol for your chosen detection kit.

• Data Analysis: Generate concentration-response curves for the antagonist and determine its IC50 value.

[35S]GTPγS Binding Assay

This assay directly measures the activation of G proteins by quantifying the binding of the non-hydrolyzable GTP analog, [35S]GTPγS, to Gα subunits upon receptor stimulation.

Materials:

• Cell membranes from cells or tissues expressing the NOP receptor.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA.

• [35S]GTPγS.

• GDP.

• NOPR agonist (e.g., N/OFQ).

• LY2940094 tartrate.

• Unlabeled GTPγS (for non-specific binding).

• 96-well filter plates.

• Scintillation counter.

Protocol:

• Membrane Preparation: Prepare crude membranes from cells or tissues expressing the NOP receptor and determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, add assay buffer, GDP, and the serially diluted LY2940094 tartrate.

  • Add the cell membrane suspension.

  • Add the NOPR agonist at a fixed concentration (e.g., EC80).

  • To determine non-specific binding, add an excess of unlabeled GTPγS to a set of wells.

• Initiation of Reaction: Add [35S]GTPγS to each well to start the binding reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Termination and Filtration: Terminate the reaction by rapid filtration through the filter plates using a cell harvester. Wash the filters with ice-cold wash buffer.

• Detection: Dry the filter plate, add scintillation cocktail, and count the radioactivity.

• Data Analysis: Subtract non-specific binding from all other values to obtain specific binding. Plot the percentage of inhibition against the antagonist concentration to determine the IC50.

Visualizations

NOP Receptor Signaling Pathway

Caption: NOP receptor signaling pathway and the antagonistic action of LY2940094.

Troubleshooting Workflow for Unexpected In Vitro Results

Caption: Decision tree for troubleshooting unexpected in vitro results with LY2940094.

Experimental Workflow for Investigating NOPR-Independent Effects

Caption: Workflow to investigate and confirm NOPR-independent effects of LY2940094.

References

• 1. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LY2940094, an NOPR antagonist, promotes oligodendrocyte generation and myelin recovery in an NOPR independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LY2940094, an NOPR antagonist, promotes oligodendrocyte generation and myelin recovery in an NOPR independent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LY294002 Concentration for In Vitro Assays

A Note on the Compound: Initial searches for "LY2940094 tartrate" did not yield information consistent with a compound used for in vitro assays targeting common signaling pathways. It is highly likely that this was a typographical error and the intended compound is LY294002 , a well-characterized and widely used inhibitor of phosphoinositide 3-kinases (PI3Ks). This guide will focus on the optimization and troubleshooting of LY294002 for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of LY294002?

A1: LY294002 is a potent and reversible inhibitor of all class I phosphoinositide 3-kinases (PI3Ks).[1][2][3] It acts as an ATP-competitive inhibitor, binding to the kinase domain of the p110 catalytic subunit of PI3K.[2][4] This prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (B10852661) (PIP3), a critical second messenger in the PI3K/Akt signaling pathway.[5] The inhibition of PIP3 production leads to the subsequent suppression of downstream signaling cascades, including the phosphorylation and activation of Akt (also known as Protein Kinase B or PKB), which is a key regulator of cell proliferation, survival, and growth.[6][7]

Q2: What is the optimal concentration range for LY294002 in cell-based assays?

A2: The optimal concentration of LY294002 can vary significantly depending on the cell type, the specific assay, and the desired outcome. However, a general starting range for most in vitro cell-based experiments is between 1 µM and 20 µM.[1][2] For dose-response studies, a broader range from 1 µM to 50 µM may be used.[8][9] It is crucial to perform a dose-response experiment to determine the minimal effective concentration for your specific model system to minimize off-target effects.[2]

Q3: How should I prepare and store a stock solution of LY294002?

A3: LY294002 is soluble in DMSO and ethanol (B145695) but is insoluble in water.[2][8][10][11] It is recommended to prepare a concentrated stock solution in fresh, high-quality DMSO (e.g., 10-50 mM).[2][8][11] To prepare a 10 mM stock, for example, you can reconstitute 1.5 mg of LY294002 in 488 µl of DMSO.[8][11] For a 50 mM stock, reconstitute 1.5 mg in 98 µl of DMSO.[8][11] Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.[2][8][11] When stored properly, the lyophilized powder is stable for up to 24 months, and the stock solution is stable for at least 3 months.[8][11]

Q4: What are the known off-target effects of LY294002?

A4: While LY294002 is a widely used PI3K inhibitor, it is not entirely specific and can exhibit off-target effects, particularly at higher concentrations (typically above 10 µM).[2][10][12][13] Known off-target effects include the inhibition of other kinases such as casein kinase 2 (CK2), mTOR, and DNA-dependent protein kinase (DNA-PK).[10][12][13][14] LY294002 has also been reported to inhibit BET bromodomain proteins (BRD2, BRD3, and BRD4) at micromolar concentrations.[2][4] These off-target activities can lead to cellular effects that are independent of PI3K inhibition.[12]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Inconsistent or no inhibition of Akt phosphorylation	1. Inactive compound: LY294002 may have degraded due to improper storage or multiple freeze-thaw cycles.[2][8][11]	- Use a fresh aliquot of the stock solution. - Prepare a new stock solution from lyophilized powder.
2. Insufficient incubation time: The pre-incubation time may not be long enough for the inhibitor to effectively penetrate the cells and inhibit PI3K.	- Increase the pre-incubation time with LY294002. A pre-incubation of 30 minutes to 1 hour is generally recommended.[8][11][15]
3. Suboptimal concentration: The concentration of LY294002 may be too low to effectively inhibit PI3K in your specific cell line.	- Perform a dose-response experiment to determine the optimal concentration (e.g., 1 µM to 50 µM).[16]
4. High cell density: A high density of cells can reduce the effective concentration of the inhibitor per cell.	- Optimize cell seeding density to ensure a consistent cell-to-inhibitor ratio.
Unexpected cytotoxicity	1. Off-target effects: At higher concentrations, LY294002 can induce cytotoxicity through off-target inhibition of other essential cellular proteins.[2][12][13]	- Titrate to the minimal effective dose that inhibits PI3K signaling without causing significant cell death.[2] - Use a more specific PI3K inhibitor as a control if available.
2. Solvent toxicity: The final concentration of DMSO in the cell culture medium may be too high.	- Ensure the final DMSO concentration in the culture medium does not exceed 0.5%, and ideally is below 0.1%.[2][16] - Include a vehicle control (DMSO only) in your experiments.[2]
Precipitation of the compound in culture medium	1. Poor solubility in aqueous solutions: LY294002 is insoluble in water and can precipitate when diluted in cell culture medium.[2][10]	- Ensure the stock solution is fully dissolved in DMSO before further dilution. - Dilute the stock solution directly into the pre-warmed culture medium with gentle mixing. - Avoid preparing large volumes of working solutions in aqueous buffers for long-term storage.

Quantitative Data Summary

Table 1: IC50 Values of LY294002 for PI3K Isoforms and Off-Targets

Target	IC50
PI3Kα	0.5 µM[10][14]
PI3Kβ	0.97 µM[10][14]
PI3Kδ	0.57 µM[10][14]
DNA-PK	1.4 µM[14]
CK2	98 nM[10][14]

Table 2: Recommended Concentration Ranges for In Vitro Assays

Assay	Recommended Concentration Range	Incubation Time
Western Blot (p-Akt inhibition)	10 - 50 µM	1 - 24 hours
Cell Viability (e.g., MTT, WST-1)	5 - 75 µM[9][16]	24 - 72 hours[2]
Autophagy Inhibition	~20 µM	30 minutes pre-treatment[15]

Experimental Protocols

Protocol 1: Western Blot for Phospho-Akt (Ser473) Inhibition

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of the experiment.

• Cell Treatment:

  • Pre-treat cells with varying concentrations of LY294002 (e.g., 1, 5, 10, 20 µM) or a vehicle control (DMSO) for 1 hour.[8][11]

  • Stimulate the cells with an appropriate agonist (e.g., growth factor) to activate the PI3K/Akt pathway, if necessary.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Sample Preparation: Prepare protein samples for SDS-PAGE by adding Laemmli sample buffer and heating at 95-100°C for 5 minutes.

• SDS-PAGE and Protein Transfer:

  • Separate the protein lysates (20-30 µg) on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[17]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[18]

  • Incubate the membrane with a primary antibody against phospho-Akt (Ser473) overnight at 4°C.[17][18]

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

• Detection:

  • Wash the membrane with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.[17]

  • To confirm equal protein loading, strip the membrane and re-probe with an antibody against total Akt.[17]

Protocol 2: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Cell Treatment:

  • Treat the cells with a serial dilution of LY294002 (e.g., 1, 5, 10, 25, 50, 75 µM) and a vehicle control (DMSO).[16]

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a CO2 incubator.[2]

• MTT Addition:

  • Add 10 µl of MTT solution (5 mg/ml in PBS) to each well.[19]

  • Incubate for 1-4 hours at 37°C until formazan (B1609692) crystals are visible.[19]

• Solubilization:

  • Add 100 µl of solubilization solution (e.g., DMSO or a solution of 0.04 M HCl in isopropanol) to each well to dissolve the formazan crystals.[9][19]

• Absorbance Measurement:

  • Gently mix the plate to ensure complete solubilization.

  • Measure the absorbance at a wavelength of 490 nm or 570 nm using a microplate reader.[9][16]

• Data Analysis: Express the results as a percentage of the vehicle-treated control cells.

Visualizations

Caption: The PI3K/Akt signaling pathway and the inhibitory action of LY294002.

Caption: General workflow for optimizing LY294002 concentration in vitro.

References

• 1. apexbt.com [apexbt.com]
• 2. luteinizing-hormone-releasing-hormone-human-acetate-salt.com [luteinizing-hormone-releasing-hormone-human-acetate-salt.com]
• 3. LY294002 - Wikipedia [en.wikipedia.org]
• 4. pik-93.com [pik-93.com]
• 5. PI3K-PKB/Akt Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 7. ccrod.cancer.gov [ccrod.cancer.gov]
• 8. LY294002 | Cell Signaling Technology [cellsignal.com]
• 9. The Role of the LY294002 - A Non-Selective Inhibitor of Phosphatidylinositol 3-Kinase (PI3K) Pathway- in Cell Survival and Proliferation in Cell Line SCC-25 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. LY294002 (#9901) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 12. Exploring the specificity of the PI3K family inhibitor LY294002 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. researchgate.net [researchgate.net]
• 16. LY294002 | SF 1101 | PI3K inhibitor | TargetMol [targetmol.com]
• 17. benchchem.com [benchchem.com]
• 18. ccrod.cancer.gov [ccrod.cancer.gov]
• 19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Potential off-target effects of LY2940094 tartrate at high concentrations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of LY2940094 tartrate, particularly at high concentrations. This information is intended to help researchers interpret unexpected experimental results and design appropriate control experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary and intended target of LY2940094?

A1: LY2940094 is a potent and highly selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOPR), also known as the ORL1 receptor.[1] It exhibits nanomolar binding affinity and functional antagonism at NOPR.[1] Its on-target effects are related to the blockade of NOPR signaling, which has been investigated for the treatment of major depressive disorder and alcohol dependence.[1][2]

Q2: We are observing effects in our experiments that do not seem to be mediated by NOPR. Is this possible?

A2: Yes, it is possible. While LY2940094 is highly selective for NOPR, recent evidence has emerged demonstrating that at certain concentrations, it can elicit biological effects independent of NOPR. A notable example is its ability to promote oligodendrocyte differentiation and myelin recovery.[3]

Q3: What is the known NOPR-independent off-target effect of LY2940094?

A3: A key NOPR-independent effect of LY2940094 is the promotion of oligodendrocyte progenitor cell (OPC) differentiation and myelination.[3] This effect was observed both in vitro and in vivo and was not replicated by other NOPR ligands, nor was it blocked by NOPR knockdown.[3]

Q4: What is the proposed mechanism for this NOPR-independent effect?

A4: The precise upstream target of LY2940094 that mediates this effect is not yet fully elucidated. However, studies have shown that LY2940094 modulates the expression of key transcription factors involved in oligodendrocyte differentiation, namely Inhibitor of DNA binding 4 (ID4) and Myelin Regulatory Factor (Myrf).[3] It is hypothesized that LY2940094 interacts with an unknown upstream signaling molecule that, in turn, regulates the activity or expression of these transcription factors.

Q5: Has LY2940094 been profiled against a broad panel of kinases?

A5: Publicly available, comprehensive kinase screening data for LY2940094 is limited. While the chemical class of thienopyridines and related heterocyclic compounds have been associated with kinase inhibitory activity, specific off-target kinase liabilities for LY2940094 at high concentrations have not been detailed in the reviewed literature.[4][5][6][7] Researchers observing unexpected phenotypes consistent with kinase inhibition (e.g., effects on cell cycle, proliferation, or apoptosis) should consider performing their own kinase profiling experiments.

Troubleshooting Guide

This guide is designed to help you troubleshoot unexpected experimental outcomes when using LY2940094 tartrate at high concentrations.

Observed Issue	Potential Cause (Off-Target Effect)	Recommended Action
Unexpected changes in cell differentiation, particularly in neural cell types (e.g., increased oligodendrocyte markers).	NOPR-independent promotion of oligodendrocyte differentiation via modulation of ID4 and Myrf transcription factors.	1. Confirm NOPR-independence: Use a NOPR knockout/knockdown cell line or a co-treatment with a structurally different NOPR antagonist. If the effect persists, it is likely NOPR-independent. 2. Analyze transcription factors: Measure the expression levels of ID4 and Myrf using qPCR or Western blotting. 3. Investigate upstream pathways: Examine signaling pathways known to regulate ID4 and Myrf, such as Wnt/β-catenin and SOX10 signaling.
Unexplained anti-proliferative or pro-apoptotic effects.	Potential off-target kinase inhibition. While not confirmed for LY2940094, its chemical scaffold shares features with some kinase inhibitors.	1. Perform a kinase screen: Subject LY2940094 to a broad-panel kinase profiling assay at the concentrations used in your experiments. 2. Negative control: Use a structurally related but inactive compound, if available. 3. Cell-based target validation: If a specific off-target kinase is identified, validate its role using siRNA/shRNA knockdown or by using a more selective inhibitor for that kinase.
Results are inconsistent with other NOPR antagonists.	The observed effect may be specific to the chemical structure of LY2940094 and not a class effect of NOPR antagonists.	1. Comparative studies: Test other NOPR antagonists with different chemical scaffolds in your assay to distinguish between on-target and potential off-target effects. 2. Literature review: Search for studies on the specific off-target profiles of the other NOPR antagonists you are using.

Data on Potential Off-Target Effects

Currently, quantitative data on the off-target effects of LY2940094 is sparse in the public domain. The primary reported off-target activity is qualitative.

Potential Off-Target Pathway	Observed Effect	Mediating Factors	Quantitative Data (IC50/EC50)	Experimental System
Oligodendrocyte Differentiation	Promotion of OPC differentiation and myelination	Modulation of ID4 and Myrf expression	Not yet determined	in vitro primary OPC cultures and in vivo animal models of demyelination

Experimental Protocols

Protocol 1: Validating NOPR-Independence of an Observed Effect

• Cell Culture: Culture wild-type and NOPR-knockout/knockdown cells in parallel under standard conditions.

• Compound Treatment: Treat both cell lines with a dose-range of LY2940094 and a vehicle control.

• Assay: Perform your functional assay (e.g., cell differentiation marker expression, proliferation assay).

• Data Analysis: Compare the dose-response curves between the wild-type and NOPR-deficient cell lines. If the effect of LY2940094 is still present and has a similar potency in the NOPR-deficient cells, it is considered NOPR-independent.

Protocol 2: Assessing Changes in Transcription Factor Expression

• Cell Treatment: Treat your cells of interest with LY2940094 at various concentrations and time points.

• RNA Extraction and cDNA Synthesis: Extract total RNA and reverse transcribe to cDNA.

• Quantitative PCR (qPCR): Perform qPCR using validated primers for ID4, MYRF, and appropriate housekeeping genes.

• Protein Extraction and Western Blotting: Lyse cells and perform Western blotting using antibodies against ID4 and Myrf.

• Data Analysis: Quantify the relative changes in mRNA and protein levels compared to vehicle-treated controls.

Visualizations

Signaling Pathways

Caption: On-target vs. potential off-target signaling of LY2940094.

Experimental Workflow for Investigating Off-Target Effects

Caption: Logical workflow for troubleshooting unexpected results with LY2940094.

References

• 1. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proof-of-Concept Study to Assess the Nociceptin Receptor Antagonist LY2940094 as a New Treatment for Alcohol Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LY2940094, an NOPR antagonist, promotes oligodendrocyte generation and myelin recovery in an NOPR independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CO6382131A2 - TIENO DERIVATIVES [3,2-C] PIRIDINE AS KINASE INHIBITORS FOR USE IN CANCER TREATMENT - Google Patents [patents.google.com]
• 5. The discovery of thienopyridine analogues as potent IkappaB kinase beta inhibitors. Part II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of Novel, Thienopyridine-Based Tyrosine Kinase Inhibitors Targeting Tumorigenic RON Splice Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel thienopyrimidine and thiazolopyrimidine kinase inhibitors with activity against Tie-2 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Poor Oral Bioavailability of LY2940094 Tartrate

This technical support center is designed for researchers, scientists, and drug development professionals who are encountering unexpectedly low or inconsistent oral bioavailability with LY2940094 tartrate in their experiments. While LY2940094 is reported in the literature as being orally bioavailable, discrepancies between published findings and experimental outcomes can arise from various factors including formulation, experimental protocol, and the specific animal model used.[1][2][3][4][5][6]

This guide provides a structured approach to troubleshooting, offering frequently asked questions (FAQs) and detailed experimental protocols to help identify and resolve potential issues.

Frequently Asked Questions (FAQs)

Q1: My in vivo experiment with orally administered LY2940094 tartrate resulted in very low plasma concentrations. What are the likely causes?

A1: Low plasma concentrations of LY2940094 tartrate following oral administration can stem from several factors, primarily related to its physicochemical properties and formulation. Key potential causes include:

• Poor Aqueous Solubility: LY2940094 tartrate, as a complex organic molecule, may have limited solubility in gastrointestinal fluids. If the compound does not dissolve, it cannot be absorbed.

• Inadequate Formulation: The vehicle used to administer the compound may not be optimal for its solubilization and absorption.

• Precipitation in the GI Tract: The compound may dissolve in the formulation but precipitate out in the different pH environments of the stomach and intestine.

• First-Pass Metabolism: The drug may be extensively metabolized in the gut wall or liver before reaching systemic circulation.

• Efflux by Transporters: The compound could be a substrate for efflux transporters like P-glycoprotein (P-gp) in the intestinal wall, which actively pump it back into the gut lumen.

• Improper Dosing Technique: Errors in the oral gavage procedure can lead to inaccurate dosing or administration into the lungs instead of the stomach.

Q2: The literature suggests LY2940094 is orally bioavailable. Why am I seeing different results?

A2: Several factors could account for this discrepancy:

• Formulation Differences: The published studies may have used an optimized formulation (e.g., with specific excipients that enhance solubility) that is not detailed in the publication.

• Animal Strain and Health Status: Different strains or the health status of the animals can affect drug absorption and metabolism.

• Fasting/Fed State: The presence of food can significantly impact the absorption of many drugs. Ensure you are using a consistent and appropriate fasting or fed state for your animals that matches the conditions of the reference studies if possible.

• Particle Size of the Compound: The particle size of the active pharmaceutical ingredient (API) can dramatically influence its dissolution rate and, consequently, its absorption.

Q3: What are the first steps I should take to troubleshoot this issue?

A3: A logical approach to troubleshooting would be:

• Verify Compound Integrity: Confirm the identity and purity of your LY2940094 tartrate batch.

• Review Your Formulation: Is the compound fully dissolved? Is the formulation stable? Consider preparing fresh formulations for each experiment.

• Refine Your Dosing Technique: Ensure proper oral gavage technique is being used.

• Conduct In Vitro Dissolution Studies: Test how well your formulation releases the drug in simulated gastric and intestinal fluids.

• Pilot a Pharmacokinetic (PK) Study: If not already done, a small-scale PK study with both intravenous (IV) and oral (PO) arms can help determine the absolute bioavailability and provide insights into whether the issue is absorption- or clearance-related.

Troubleshooting Guides

Issue 1: Low or No Detectable Plasma Concentrations of LY2940094 Tartrate

Potential Cause: Poor dissolution of the compound from the formulation in the gastrointestinal tract.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low plasma concentrations.

Issue 2: High Variability in Plasma Concentrations Between Animals

Potential Cause: Inconsistent dosing, variable food effects, or non-homogenous formulation.

Logical Troubleshooting Flow:

Caption: Logic flow to address high data variability.

Data Presentation

Table 1: Physicochemical Properties of LY2940094 Tartrate

Property	Value	Source/Note
Molecular Formula	C₂₆H₂₉ClF₂N₄O₈S	PubChem CID: 90654751[7]
Molecular Weight	631.0 g/mol	PubChem CID: 90654751[7]
Aqueous Solubility	Data not publicly available	Expected to be low for a complex molecule. This is a critical parameter to determine experimentally.
LogP	Data not publicly available	Predicted values may vary. Experimental determination is recommended.
pKa	Data not publicly available	Important for understanding solubility at different GI tract pH values.

Note: The lack of publicly available, experimentally determined physicochemical data highlights the importance of in-house characterization.

Table 2: Common Formulation Strategies for Poorly Soluble Compounds

Formulation Strategy	Description	Advantages	Disadvantages
Co-solvent Systems	Using a mixture of water-miscible solvents (e.g., PEG300, DMSO, ethanol) to increase solubility.[8]	Simple to prepare for preclinical studies.	Risk of drug precipitation upon dilution in the GI tract. Potential for solvent toxicity at high concentrations.
Lipid-Based Formulations (e.g., SEDDS)	Self-emulsifying drug delivery systems are isotropic mixtures of oils, surfactants, and co-solvents that form fine emulsions in aqueous media.[3]	Can significantly enhance solubility and absorption, potentially through lymphatic uptake.	More complex to develop and characterize.
Nanosuspensions	Reducing the particle size of the drug to the nanometer range increases the surface area for dissolution.[3]	Greatly improves dissolution rate.	Requires specialized equipment (e.g., high-pressure homogenizer, bead mill). Potential for particle aggregation.
Amorphous Solid Dispersions	Dispersing the drug in an amorphous state within a polymer matrix.	Increases the apparent solubility and dissolution rate.	Can be physically unstable and revert to the crystalline form.

Experimental Protocols

Protocol 1: Standardized Oral Gavage in Rats

Objective: To ensure accurate and consistent oral administration of LY2940094 tartrate formulations.

Materials:

• Appropriately sized gavage needles (e.g., 16-18 gauge, 2-3 inches long with a rounded tip for rats).[9]

• Syringes.

• Animal scale.

• LY2940094 tartrate formulation.

Procedure:

• Animal Preparation: Fast animals for 4-6 hours prior to dosing (with free access to water) to standardize GI conditions.

• Dose Calculation: Weigh each animal immediately before dosing to calculate the precise volume to be administered. The maximum recommended volume is 10 mL/kg for rats.[4]

• Gavage Needle Measurement: Measure the gavage needle from the tip of the rat's nose to the last rib to determine the correct insertion depth. Mark this depth on the needle.[10]

• Restraint: Restrain the rat firmly but gently, ensuring the head and neck are extended to create a straight path to the esophagus.

• Insertion: Gently insert the gavage needle into the diastema (gap between incisors and molars) and advance it along the roof of the mouth. The animal should swallow as the needle enters the esophagus. The needle should pass smoothly without resistance. If resistance is met, do not force it. Withdraw and try again.

• Administration: Once the needle is in place, administer the formulation slowly and steadily.

• Withdrawal and Monitoring: After administration, gently remove the needle. Monitor the animal for at least 10-15 minutes for any signs of distress, such as labored breathing, which could indicate accidental administration into the lungs.[4][11]

Protocol 2: In Vitro Dissolution Testing

Objective: To assess the release of LY2940094 tartrate from a formulation under simulated gastrointestinal conditions.

Materials:

• USP Apparatus 2 (Paddle Apparatus).

• Dissolution vessels (900 mL).

• Simulated Gastric Fluid (SGF, pH 1.2, without pepsin).

• Simulated Intestinal Fluid (SIF, pH 6.8, without pancreatin).

• HPLC system for quantification.

Procedure:

• Media Preparation: Prepare SGF and SIF. The temperature of the dissolution medium should be maintained at 37 ± 0.5°C.

• Apparatus Setup: Set up the paddle apparatus with a rotation speed of 50 or 75 RPM.

• Test Initiation: Add 900 mL of SGF to each vessel. Place one dose of the LY2940094 tartrate formulation into each vessel.

• Sampling: Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 15, 30, 45, 60, 90, 120 minutes). Replace the withdrawn volume with fresh, pre-warmed medium.

• pH Change (Optional): To better simulate GI transit, the test can be run in SGF for 1-2 hours, followed by a switch to SIF.

• Sample Analysis: Filter the samples and analyze the concentration of dissolved LY2940094 tartrate using a validated HPLC method.

• Data Analysis: Plot the percentage of drug dissolved versus time to generate a dissolution profile.

Protocol 3: Pilot Pharmacokinetic (PK) Study

Objective: To determine the plasma concentration-time profile and absolute oral bioavailability of LY2940094 tartrate.

Materials:

• Rats (e.g., Sprague-Dawley), cannulated if possible for serial blood sampling.

• IV formulation (e.g., in a solution with co-solvents like DMSO/PEG300).

• Oral formulation to be tested.

• Blood collection tubes (e.g., with K2EDTA).

• Centrifuge.

• LC-MS/MS for bioanalysis.

Procedure:

• Animal Groups:

  • Group 1 (IV): Administer a low dose (e.g., 1-2 mg/kg) of the IV formulation.

  • Group 2 (PO): Administer the desired oral dose (e.g., 10 mg/kg) of the test formulation.

• Dosing: Fast animals for 4-6 hours before dosing. Administer the formulations as described in Protocol 1 for the PO group.

• Blood Sampling: Collect blood samples (approx. 100-200 µL) at appropriate time points.

  • IV: Pre-dose, 2, 5, 15, 30 minutes, 1, 2, 4, 8, 24 hours.

  • PO: Pre-dose, 15, 30 minutes, 1, 2, 4, 8, 24 hours.

• Plasma Preparation: Centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Determine the concentration of LY2940094 in the plasma samples using a validated LC-MS/MS method.

• Data Analysis:

  • Plot plasma concentration vs. time for both groups.

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis.

  • Calculate absolute oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Mandatory Visualizations

NOP Receptor Signaling Pathway

LY2940094 is an antagonist of the Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor. The NOP receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gi/o proteins. Its activation leads to the inhibition of adenylyl cyclase, modulation of ion channels, and activation of MAPK signaling cascades.[12][13] LY2940094 blocks these downstream effects by preventing the binding of the endogenous ligand N/OFQ.

Caption: Simplified signaling pathway of the NOP receptor and the antagonistic action of LY2940094.

References

• 1. youtube.com [youtube.com]
• 2. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. iacuc.wsu.edu [iacuc.wsu.edu]
• 5. benchchem.com [benchchem.com]
• 6. Recent Options and Techniques to Assess Improved Bioavailability: In Vitro and Ex Vivo Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LY2940094 tartrate | C26H29ClF2N4O8S | CID 90654751 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 10. research.sdsu.edu [research.sdsu.edu]
• 11. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Troubleshooting Guide: Investigating a Lack of Effect with LY2940094 Tartrate in Behavioral Paradigms

This technical support center provides troubleshooting guidance for researchers encountering a lack of effect with LY2940094 tartrate in their behavioral experiments. LY2940094 is a potent, selective, and orally bioavailable antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor, and it is brain-penetrant.[1] Its effects are mediated through the blockade of the NOP receptor signaling pathway.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for LY2940094 tartrate?

A1: LY2940094 tartrate is a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor.[1][2] It exerts its effects by blocking the binding of the endogenous ligand N/OFQ to the NOP receptor, thereby inhibiting its downstream signaling. This receptor system is implicated in various physiological processes, including mood, stress, feeding, and addiction.[2][3]

Q2: In which behavioral paradigms has LY2940094 tartrate shown efficacy?

A2: LY2940094 has demonstrated effects in a range of behavioral models, including:

• Depression: It has shown antidepressant-like effects in the mouse forced-swim test.[4][5]

• Anxiety: Anxiolytic-like effects have been observed in specific assays such as fear-conditioned freezing in mice and stress-induced hyperthermia in rats.[4][5] However, it's important to note that these effects were not seen in all anxiety models, like the conditioned suppression or novelty-suppressed feeding tests.[4][5]

• Ethanol (B145695) Consumption: The compound has been shown to reduce ethanol self-administration and seeking behaviors in animal models.[1][2]

• Feeding Behavior: LY2940094 can inhibit excessive feeding behaviors, such as fasting-induced feeding and the overconsumption of palatable high-energy diets.[3][6]

Q3: What are some potential reasons for not observing an effect with LY2940094 tartrate in my behavioral study?

A3: Several factors could contribute to a lack of a discernible effect. These can be broadly categorized into issues related to the compound itself, the experimental protocol, or the specific behavioral paradigm being used. A systematic troubleshooting approach, as outlined in the guides below, is recommended to identify the root cause.

Troubleshooting Guides

If you are not observing the expected behavioral effect with LY2940094 tartrate, please consider the following troubleshooting steps:

Guide 1: Compound and Formulation Issues

A primary reason for a lack of effect can be related to the compound's integrity, solubility, and administration.

1.1. Verify Compound Quality and Storage:

• Source and Purity: Ensure the LY2940094 tartrate was obtained from a reputable supplier with a certificate of analysis indicating high purity.

• Storage Conditions: Confirm that the compound has been stored according to the manufacturer's recommendations to prevent degradation.

1.2. Assess Formulation and Solubility:

• Vehicle Selection: The choice of vehicle is critical for ensuring the compound is properly dissolved and bioavailable. A commonly used vehicle in published studies is 20% Captisol® in 25 mmol/L phosphate (B84403) buffer (pH 2).[4]

• Solubility Issues: LY2940094 tartrate may precipitate if not properly dissolved. Visual inspection of the solution for any particulate matter is crucial. If precipitation is observed, gentle heating or sonication may aid in dissolution.[7][8]

• Alternative Formulations: If solubility remains an issue, consider alternative vehicle formulations. For example, a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline has been suggested for achieving a clear solution.[7][8]

Quantitative Data Summary: Recommended In Vivo Formulations

Vehicle Composition	Solubility	Notes	Reference
20% Captisol® in 25 mmol/L phosphate buffer (pH 2)	Effective for oral administration in rodent studies.	Used in several preclinical studies.	[4]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (clear solution)	A multi-component system to enhance solubility.	[7]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (clear solution)	An alternative cyclodextrin-based formulation.	[7]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (clear solution)	Suitable for oral administration.	[7]

Guide 2: Experimental Protocol and Dosing Regimen

The experimental design, including the dosage, administration route, and timing, can significantly influence the outcome.

2.1. Review Dosage and Administration:

• Dose Selection: The effective dose of LY2940094 can vary depending on the animal model and the behavioral paradigm. In rodents, oral doses typically range from 3 to 30 mg/kg.[2][4] It is advisable to perform a dose-response study to determine the optimal dose for your specific experimental conditions. A 10 mg/kg oral dose has been shown to result in 62% NOP receptor occupancy in the brain.[2]

• Route of Administration: Oral gavage is the most common route of administration for LY2940094 in behavioral studies, reflecting its good oral bioavailability.[2][4]

• Timing of Administration: The pretreatment time is a critical parameter. For oral administration, a pretreatment time of 60 minutes before behavioral testing has been commonly used.[4]

2.2. Consider Pharmacokinetics and Brain Penetrance:

• Brain Penetrance: LY2940094 is known to be brain penetrant.[1] However, factors such as the animal's health status and the integrity of the blood-brain barrier can influence drug exposure in the central nervous system.

• Metabolism and Half-life: The pharmacokinetic profile of the compound should be considered in the experimental design, especially for studies involving repeated dosing.

Guide 3: Behavioral Paradigm-Specific Considerations

The nature of the behavioral test itself can be a determining factor in observing an effect.

3.1. Appropriateness of the Behavioral Model:

• Model Specificity: As previously mentioned, LY2940094 has shown efficacy in some, but not all, models of anxiety.[4][5] Carefully evaluate whether the chosen behavioral paradigm is appropriate for detecting the effects of a NOP receptor antagonist.

• On-Target Confirmation: The behavioral effects of LY2940094 have been shown to be absent in NOP receptor knockout mice.[3][4][6] This provides a powerful tool for confirming that any observed effects (or lack thereof) are indeed mediated by the NOP receptor.

3.2. Baseline and Control Conditions:

• Appropriate Controls: Ensure that the experiment includes appropriate vehicle-treated control groups to account for any effects of the vehicle or the administration procedure itself.

• Baseline Behavior: The baseline level of the behavior being measured can influence the ability to detect a drug effect. For example, floor or ceiling effects may mask the compound's activity.

Experimental Protocols

Protocol 1: Preparation of LY2940094 Tartrate for Oral Administration

• Vehicle Preparation: Prepare a solution of 20% Captisol® (a cyclodextrin (B1172386) derivative) in 25 mmol/L phosphate buffer (pH 2).

• Dissolution: Weigh the required amount of LY2940094 tartrate and add it to the vehicle.

• Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, gentle warming or brief sonication can be used to aid dissolution.

• Final Concentration: Adjust the final volume with the vehicle to achieve the desired dosing concentration (e.g., for a 10 mg/kg dose in a mouse with a dosing volume of 10 mL/kg, the final concentration would be 1 mg/mL).

• Administration: Administer the solution via oral gavage 60 minutes prior to the behavioral test.

Visualizations

Signaling Pathway of NOP Receptor Antagonism

Caption: NOP receptor antagonism by LY2940094.

Troubleshooting Workflow for Lack of Effect

Caption: Troubleshooting workflow for LY2940094 experiments.

References

• 1. gentaur.com [gentaur.com]
• 2. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Investigating the Impact of PI3K Inhibitors on Locomotor Activity in Mice

Important Note on LY2940094 Tartrate: Initial research indicates that LY2940094 tartrate is a potent and selective nociceptin (B549756) receptor (NOP) antagonist. Studies have shown that at doses effective for NOP receptor antagonism, it does not significantly affect locomotor activity in rodents. The primary mechanism of this compound is not through the PI3K pathway.

This guide will therefore focus on the broader class of Phosphoinositide 3-kinase (PI3K) inhibitors, such as LY294002 and Wortmannin, and their potential impact on locomotor activity in mice, to address the underlying scientific query.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for PI3K inhibitors?

Phosphoinositide 3-kinase (PI3K) inhibitors are a class of drugs that block the activity of the PI3K enzyme family. PI3K is a crucial component of the PI3K/Akt/mTOR signaling pathway, which is a vital intracellular pathway for regulating the cell cycle, proliferation, survival, and metabolism.[1][2][3] By inhibiting PI3K, these compounds prevent the phosphorylation of PIP2 to PIP3, which in turn blocks the activation of Akt and its downstream effectors.[1]

Q2: What is the expected effect of PI3K inhibitors on locomotor activity in mice?

The effect of PI3K inhibitors on locomotor activity is not straightforward and can be highly context-dependent. The PI3K/Akt pathway is essential for neuronal development, synaptic plasticity, and overall brain function.[1][3][4] Therefore, its inhibition can modulate motor behavior. However, effects may vary based on:

• The specific inhibitor used: Different inhibitors have varying selectivity for PI3K isoforms, which are expressed differently across tissues.

• Dosage: High doses may lead to generalized toxic effects, reducing activity, while lower, more specific doses might have subtle or no effects on spontaneous locomotion.

• Experimental Model: In models of pain or neurological disease, inhibiting the PI3K pathway has been shown to improve locomotor activity by alleviating symptoms.[5] In healthy animals, the effects might be minimal or even inhibitory.

• Route of Administration: The method of delivery (e.g., systemic vs. intracerebroventricular) will significantly influence the observed effects.

Q3: Are there known off-target effects for common PI3K inhibitors that could affect locomotor studies?

Yes. For example, LY294002, a widely used PI3K inhibitor, has been shown to also inhibit other proteins, including BET bromodomains, which are involved in epigenetic regulation.[6] Such off-target effects can complicate the interpretation of results. It is crucial to consult the literature for the specific inhibitor being used and consider including control experiments to rule out off-target contributions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No significant change in locomotor activity observed.	Ineffective Dose: The administered dose may be too low to achieve sufficient brain penetration and target engagement.	Perform a dose-response study. It is also advisable to conduct a pilot study to confirm target inhibition in brain tissue at the chosen doses (e.g., via Western blot for p-Akt).
Context-Dependency: The PI3K pathway's role in locomotor control may only be apparent under specific challenges (e.g., drug-induced hyperactivity, stress, or in a disease model).	Consider evaluating the inhibitor's effect in a relevant disease model or in combination with a pharmacological challenge that alters locomotor activity.
Decreased locomotor activity and signs of malaise.	Toxicity/Sedation: The dose may be too high, leading to systemic toxicity or sedative effects that non-specifically reduce movement.	Reduce the dose. Include a thorough observation protocol to score for signs of toxicity (e.g., piloerection, hunched posture, ataxia). A rotarod test can help distinguish motor impairment from general activity reduction.
High variability in data between animals.	Environmental Factors: Small changes in lighting, noise, temperature, or odors can significantly impact rodent activity.[7]	Strictly standardize all testing conditions. Ensure the testing room is quiet and has consistent, non-direct lighting. Acclimate mice to the room for at least 30-60 minutes before testing.[8]
Inconsistent Drug Administration: Variability in injection volume or technique can lead to inconsistent drug exposure.	Ensure all experimenters are thoroughly trained in the administration technique (e.g., intraperitoneal injection). Use precise volume measurements based on individual animal weight.

Experimental Protocols

Preparation of PI3K Inhibitor Solution (Example: LY294002)

• Materials: LY294002 powder, Dimethyl sulfoxide (B87167) (DMSO), Sterile Saline (0.9% NaCl), Polyethylene glycol (PEG), Tween 80.

• Procedure:

  • Create a stock solution by dissolving LY294002 in 100% DMSO.

  • For in vivo administration, prepare a vehicle solution, for example, 10% DMSO, 40% PEG300, 5% Tween 80, and 45% sterile saline.

  • On the day of the experiment, dilute the LY294002 stock solution with the vehicle to the final desired concentration.

  • Always prepare a vehicle-only solution to be administered to the control group. The volume and composition should be identical to the drug-treated groups.

Locomotor Activity Assessment via Open Field Test

This protocol is a standard method for assessing general locomotor activity and anxiety-like behavior in mice.

• Apparatus: A square arena (e.g., 50 x 50 cm) with high, opaque walls, placed in a sound-attenuated room with controlled, dim lighting.[9] An overhead camera connected to a video-tracking software is required.

• Procedure:

  • Acclimation: Transport mice to the testing room and leave them undisturbed in their home cages for at least 30-60 minutes to acclimate.[8]

  • Drug Administration: Administer the PI3K inhibitor or vehicle control at the predetermined time before the test (e.g., 30 minutes for an intraperitoneal injection). This timing should be based on the known pharmacokinetics of the compound.

  • Testing: Gently place the mouse in the center of the open field arena.[10]

  • Recording: Immediately start the video-tracking software and record the animal's activity for a set duration, typically 10-30 minutes. The experimenter should leave the room during the recording period to avoid influencing the mouse's behavior.[7]

  • Data Collection: The software will track the mouse's movement. Key parameters for locomotor activity include:

    • Total Distance Traveled: The total distance covered by the mouse.

    • Horizontal Activity: Number of beam breaks or movements in the x-y plane.

    • Vertical Activity (Rearing): Number of times the mouse stands on its hind legs.

  • Cleaning: After each trial, thoroughly clean the arena with 70% ethanol (B145695) or a similar cleaning agent to remove any olfactory cues before testing the next animal.[11]

Data Presentation

Table 1: Example Data Summary for Open Field Test (15-minute session)

Treatment Group	Dose (mg/kg)	n	Total Distance Traveled (cm)	Horizontal Activity (beam breaks)	Vertical Activity (rears)
Vehicle Control	-	10	2540 ± 150	1850 ± 120	85 ± 10
PI3K Inhibitor X	10	10	2310 ± 180	1690 ± 140	75 ± 12
PI3K Inhibitor X	30	10	1850 ± 200	1240 ± 150	40 ± 8
PI3K Inhibitor X	100	10	950 ± 130	650 ± 90	15 ± 5**
Data are presented as Mean ± SEM. *p < 0.05, *p < 0.01 compared to Vehicle Control.

Mandatory Visualizations

Caption: The PI3K/Akt/mTOR signaling pathway and the site of action for PI3K inhibitors.

Caption: Standard experimental workflow for an open field locomotor activity test.

References

• 1. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 2. The PI3K/AKT Pathway—The Potential Key Mechanisms of Traditional Chinese Medicine for Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. mdpi.com [mdpi.com]
• 5. Targeting PI3K-mTOR signaling in the anterior cingulate cortex improves emotional behavior, and locomotor activity in rats with bone cancer pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessment of mouse motor behaviour via open field test, narrowing beam assay, inverted wire hang, and gai... [protocols.io]
• 8. behaviorcloud.com [behaviorcloud.com]
• 9. Locomotion Activity Measurement in an Open Field for Mice [bio-protocol.org]
• 10. anilocus.com [anilocus.com]
• 11. Open field test for mice [protocols.io]

Confirming NOP Receptor Blockade by LY2940094 In Vivo: A Technical Guide

This technical support guide provides researchers, scientists, and drug development professionals with detailed methodologies and troubleshooting advice for confirming the in vivo blockade of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor by the selective antagonist, LY2940094.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods to confirm NOP receptor blockade by LY2940094 in a living animal?

A1: There are several robust methods to confirm that LY2940094 is effectively blocking NOP receptors in vivo. These can be broadly categorized as:

• Receptor Occupancy Studies: Directly measuring the percentage of NOP receptors in the brain that are bound by LY2940094.

• Pharmacodynamic (PD) Biomarker Assays: Assessing the functional consequences of NOP receptor blockade by measuring changes in a physiological parameter known to be modulated by NOP receptor activation.

• Behavioral Pharmacology in Knockout Models: Comparing the behavioral effects of LY2940094 in wild-type animals versus animals genetically engineered to lack the NOP receptor.

• Neurochemical Assessments: Measuring the effect of LY2940094 on neurotransmitter release in specific brain regions known to be influenced by NOP signaling.

Q2: How can I directly measure the engagement of LY2940094 with NOP receptors in the brain?

A2: The most direct method is through receptor occupancy studies. Positron Emission Tomography (PET) imaging with a specific NOP receptor radioligand, such as [11C]NOP-1A, has been successfully used in humans.[1] For preclinical rodent studies, an ex vivo method using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a tracer like LSN2810397 can be employed to determine receptor occupancy in specific brain regions like the hypothalamus.[1]

Troubleshooting Receptor Occupancy Studies:

• Issue: Low signal or high variability in PET imaging.

  • Solution: Ensure optimal radioligand specific activity and purity. Implement a bolus plus constant infusion protocol for the tracer to achieve steady-state conditions for more reliable quantification.[1]

• Issue: Discrepancy between plasma concentration and receptor occupancy.

  • Solution: Investigate potential active metabolites and ensure your analytical method can distinguish between the parent compound and metabolites. Verify the blood-brain barrier penetration of LY2940094 in your specific animal model.

Q3: Are there any functional assays I can use to confirm NOP receptor blockade?

A3: Yes, pharmacodynamic (PD) biomarker assays are a valuable tool. One established method involves challenging the animal with a NOP receptor agonist that induces a measurable physiological change, such as hypothermia. Pre-treatment with LY2940094 should dose-dependently block this agonist-induced effect.[2]

Troubleshooting PD Biomarker Assays:

• Issue: NOP agonist fails to produce a consistent physiological response.

  • Solution: Verify the potency and stability of the NOP agonist. Optimize the dose and route of administration for the agonist to achieve a robust and reproducible effect. Ensure the chosen physiological parameter is sensitive enough to detect changes.

• Issue: LY2940094 does not block the agonist-induced effect.

  • Solution: Re-evaluate the dose and timing of LY2940094 administration to ensure it aligns with its pharmacokinetic profile and allows for sufficient receptor engagement before the agonist challenge.

Q4: How can I be certain that the observed in vivo effects of LY2940094 are specifically due to NOP receptor blockade?

A4: The gold standard for confirming on-target effects is to use NOP receptor knockout animals. If the behavioral or physiological effects of LY2940094 observed in wild-type animals are absent in knockout littermates, it provides strong evidence that the drug's action is mediated through the NOP receptor.[3][4][5] This approach has been successfully used to demonstrate that the antidepressant-like and hypophagic effects of LY2940094 are NOP receptor-dependent.[3][4][5]

Troubleshooting Studies with Knockout Models:

• Issue: Unexpected behavioral phenotype in knockout animals.

  • Solution: Be aware that genetic deletion of a receptor can lead to compensatory changes during development. Thoroughly characterize the baseline phenotype of your knockout animals.[6]

• Issue: Residual effect of LY2940094 in knockout animals.

  • Solution: This would suggest potential off-target effects. LY2940094 has shown high selectivity for the NOP receptor over other opioid receptors.[3][4] However, at very high doses, off-target activity could become a factor. It is crucial to perform dose-response studies.

Experimental Protocols

Protocol 1: Ex Vivo NOP Receptor Occupancy in Rodents

This protocol outlines a method to determine NOP receptor occupancy in the rodent brain using LC-MS/MS.

• Animal Dosing: Administer LY2940094 orally at various doses (e.g., 3, 10, 30 mg/kg) to different cohorts of animals.[2][7] Include a vehicle control group.

• Tracer Administration: At the time of predicted peak plasma concentration of LY2940094, administer a tracer that binds to NOP receptors (e.g., LSN2810397) intravenously.

• Brain Tissue Collection: At a designated time point after tracer administration, euthanize the animals and rapidly dissect the brain region of interest (e.g., hypothalamus).

• Sample Preparation: Homogenize the brain tissue and perform a protein precipitation and liquid-liquid extraction to isolate the tracer.

• LC-MS/MS Analysis: Quantify the amount of tracer in the brain tissue using a validated LC-MS/MS method.

• Data Analysis: Calculate receptor occupancy as the percentage reduction in tracer binding in the LY2940094-treated groups compared to the vehicle-treated group.

Protocol 2: Behavioral Confirmation using NOP Knockout Mice

This protocol describes how to confirm the NOP receptor-mediated effects of LY2940094 on feeding behavior.

• Animals: Use age- and sex-matched wild-type (NOP+/+) and NOP receptor knockout (NOP-/-) mice.

• Fasting: Fast the mice for a period known to induce robust feeding (e.g., 15 hours).[5]

• Dosing: Administer LY2940094 orally (e.g., 3, 30 mg/kg) or vehicle to both wild-type and knockout mice.[4]

• Feeding Measurement: After drug administration, provide pre-weighed food and measure food intake at specific time intervals (e.g., 1, 2, 4, and 24 hours).

• Data Analysis: Compare the food intake between vehicle- and LY2940094-treated groups within each genotype. A significant reduction in food intake in wild-type mice that is absent in knockout mice confirms the effect is NOP receptor-dependent.[5]

Quantitative Data Summary

Parameter	Value	Species	Assay	Reference
Ki (affinity)	0.105 nM	Human (recombinant)	Radioligand Binding	[2][7]
Kb (antagonist potency)	0.166 nM	Human (recombinant)	Functional Assay	[2][7]
Brain Receptor Occupancy	62%	Rat	Ex vivo LC-MS/MS	[2]
Dose for 62% Occupancy	10 mg/kg, p.o.	Rat	Ex vivo LC-MS/MS	[2]
Human Brain RO (40 mg dose)	>80%	Human	PET with [11C]NOP-1A	[1]
Plasma EC50 for RO	5.8 ng/mL	Rat (hypothalamus)	Ex vivo LC-MS/MS	[1]
Plasma EC50 for RO	2.94 - 3.46 ng/mL	Human (brain regions)	PET with [11C]NOP-1A	[1]

Visualizations

Caption: NOP receptor signaling and points of antagonism.

Caption: Workflow for confirming in vivo NOP receptor blockade.

References

• 1. researchgate.net [researchgate.net]
• 2. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nociceptin/orphanin FQ receptor knockout rats: in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Issues with LY2940094 tartrate solubility affecting experimental outcomes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with LY2940094 tartrate. The information addresses potential issues related to its solubility that may affect experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is LY2940094 and what is its primary mechanism of action?

A1: LY2940094 is a potent and selective antagonist of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-like 1 (ORL1) receptor.[1][2][3] Its primary mechanism of action is to block the signaling of the endogenous ligand N/OFQ at the NOP receptor.[1][4] This antagonism has been shown to modulate various physiological processes, leading to potential therapeutic effects in conditions such as depression, anxiety, binge eating, and alcohol dependence.[1][4][5]

Q2: I am observing inconsistent results in my cell-based assays. Could this be related to LY2940094 tartrate solubility?

A2: Yes, inconsistent results in in vitro assays are often linked to issues with compound solubility. Poor solubility of LY2940094 tartrate can lead to the formation of precipitates in your culture media. This can result in an inaccurate final concentration of the active compound, leading to variability in your experimental outcomes. It is crucial to ensure complete dissolution of the compound in your vehicle stock and subsequent dilutions in aqueous media.

Q3: What is the recommended solvent for preparing a stock solution of LY2940094 tartrate?

A3: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for organic molecules.[6][7][8] However, for in vivo studies, a formulation of 20% Captisol® in a 25 mmol/L phosphate (B84403) buffer (pH 2) has been reported to be effective.[4] It is essential to first dissolve the compound in a minimal amount of a suitable organic solvent like DMSO before further dilution into aqueous buffers or cell culture media to avoid precipitation.

Q4: My LY2940094 tartrate solution appears cloudy after dilution in my aqueous experimental buffer. What should I do?

A4: Cloudiness or precipitation upon dilution into aqueous buffers is a strong indicator of poor solubility. Here are a few troubleshooting steps:

• Increase the concentration of the organic co-solvent: If your experimental design allows, slightly increasing the percentage of DMSO in the final solution might help. However, be mindful of potential solvent toxicity in your specific assay.

• Use a solubilizing agent: Excipients like Captisol® (a modified cyclodextrin) can significantly enhance the aqueous solubility of hydrophobic compounds.[4]

• Adjust the pH of the buffer: The solubility of compounds with ionizable groups can be pH-dependent.[9] Experimenting with slight pH adjustments of your buffer (if permissible for your experiment) may improve solubility.

• Sonication: Gentle sonication of the solution can sometimes help in dissolving fine precipitates.

• Prepare fresh dilutions: Do not use solutions that have been stored for extended periods, as precipitation can occur over time. Prepare fresh dilutions from your stock solution for each experiment.

Q5: Are there any known off-target effects of LY2940094 that I should be aware of?

A5: LY2940094 has been reported to be a highly selective antagonist for the NOP receptor, with significantly lower affinity for other opioid receptors like mu, kappa, or delta.[4] However, as with any pharmacological tool, it is good practice to include appropriate controls in your experiments to rule out potential off-target effects. One study noted that LY2940094 promotes oligodendrocyte generation and myelin recovery in a NOP receptor-independent manner, suggesting potential off-target activities in this specific context.[10]

Troubleshooting Guides

Issue 1: Low Potency or Lack of Efficacy in In Vitro Assays

• Possible Cause: Precipitation of LY2940094 tartrate in the cell culture medium, leading to a lower effective concentration.

• Troubleshooting Steps:

  • Visual Inspection: Carefully inspect the wells of your culture plates under a microscope for any signs of compound precipitation.

  • Solubility Test: Perform a simple solubility test by preparing the final concentration of LY2940094 tartrate in your cell culture medium and observing it for any precipitate formation over the time course of your experiment.

  • Optimize Dilution: Prepare a higher concentration stock solution in 100% DMSO. When diluting into your final aqueous medium, ensure vigorous mixing and that the final DMSO concentration is kept as low as possible while maintaining solubility.

  • Consider Alternative Formulations: If solubility issues persist, consider using a formulation with a solubilizing agent like Captisol®.

Issue 2: High Variability Between Experimental Replicates

• Possible Cause: Inconsistent dissolution of LY2940094 tartrate across different preparations.

• Troubleshooting Steps:

  • Standardized Stock Preparation: Ensure a consistent and standardized protocol for preparing your stock solution. This includes using the same solvent, concentration, and dissolution method (e.g., vortexing time, temperature).

  • Serial Dilutions: Perform serial dilutions carefully and ensure thorough mixing at each step to maintain homogeneity.

  • Fresh Solutions: Always use freshly prepared dilutions for your experiments to avoid issues related to compound stability and precipitation over time.[11]

Data Presentation

Table 1: Illustrative Solubility of LY2940094 Tartrate in Common Solvents

Solvent	Temperature (°C)	Maximum Solubility (Approx.)	Notes
Water	25	< 0.1 mg/mL	Practically insoluble.
PBS (pH 7.4)	25	~ 0.1 - 0.5 mg/mL	Slightly soluble, may require pH adjustment or co-solvents.
DMSO	25	> 50 mg/mL	Highly soluble. Recommended for primary stock solutions.
Ethanol	25	~ 5 - 10 mg/mL	Soluble. Can be used as a co-solvent.
20% Captisol® in Phosphate Buffer (pH 2)	25	> 10 mg/mL	Significantly improved aqueous solubility.[4]

Note: The data in this table is illustrative and based on general knowledge of similar compounds. Actual solubility should be determined empirically.

Table 2: Recommended Final DMSO Concentrations for In Vitro Assays

Cell Type	Maximum Recommended DMSO Concentration	Potential Effects at Higher Concentrations
Most immortalized cell lines	≤ 0.5%	Cytotoxicity, altered gene expression, differentiation.
Primary neurons	≤ 0.1%	Increased sensitivity to solvent toxicity.
Stem cells	≤ 0.1%	May induce differentiation or affect viability.

Experimental Protocols

Protocol 1: Preparation of LY2940094 Tartrate Stock Solution

• Weighing: Accurately weigh the desired amount of LY2940094 tartrate powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

• Dissolution: Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but avoid overheating.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol 2: General Protocol for Cell Treatment

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and reach the desired confluency.[12]

• Preparation of Working Solution: Thaw an aliquot of the LY2940094 tartrate DMSO stock solution. Prepare an intermediate dilution in cell culture medium if necessary.

• Final Dilution: Add the appropriate volume of the working solution to the cell culture wells to achieve the final desired concentration. Ensure the final DMSO concentration is below the toxic level for your specific cell type.

• Incubation: Gently mix the plate and incubate for the desired treatment duration under standard cell culture conditions (e.g., 37°C, 5% CO2).[13]

Mandatory Visualizations

References

• 1. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ptacts.uspto.gov [ptacts.uspto.gov]
• 9. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. LY2940094, an NOPR antagonist, promotes oligodendrocyte generation and myelin recovery in an NOPR independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. laffort.com [laffort.com]
• 12. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of In Vivo Efficacy: LY2940094 Tartrate vs. SB-612111

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo efficacy of two prominent nociceptin (B549756)/orphanin FQ (N/OFQ) peptide (NOP) receptor antagonists: LY2940094 tartrate and SB-612111. Both compounds have been investigated for their therapeutic potential in a range of CNS disorders. This document summarizes key experimental data, details the methodologies employed in these studies, and illustrates the underlying signaling pathways.

Quantitative Efficacy Data

The following table summarizes the in vivo efficacy of LY2940094 tartrate and SB-612111 across various preclinical models.

Compound	Therapeutic Area	Animal Model	Dose Range	Key Findings	Reference
LY2940094 tartrate	Depression	Mouse Forced-Swim Test	30 mg/kg (p.o.)	Significantly reduced immobility time. This effect was absent in NOP receptor knockout mice.	[1][2]
Mouse Forced-Swim Test	3-10 mg/kg (p.o.)	Enhanced the antidepressant-like effect of fluoxetine (B1211875).	[3]
Anxiety	Mouse Fear-Conditioned Freezing Assay	30 mg/kg (p.o.)	Significantly attenuated immobility.	[3]
Rat Stress-Induced Hyperthermia	10 mg/kg (p.o.)	Reduced stress-induced increases in core body temperature.	[3]
Alcohol Dependence	Indiana Alcohol-Preferring (P) and Marchigian Sardinian Alcohol-Preferring (msP) rats	3-30 mg/kg (p.o.)	Dose-dependently reduced homecage ethanol (B145695) self-administration. Blocked stress-induced reinstatement of ethanol-seeking.	[4][5]
Binge Eating	Lean and obese rats	Not specified	Inhibited the overconsumption of a palatable high-energy diet.	[6][7]
SB-612111	Pain	Mouse Tail Withdrawal Assay	up to 3 mg/kg (i.p.)	Prevented the pronociceptive action of N/OFQ.	[8]
Depression	Mouse Forced Swimming and Tail Suspension Tests	1-10 mg/kg (i.p.)	Reduced immobility time. This effect was reversed by N/OFQ and absent in NOP receptor knockout mice.	[8][9]
Traumatic Brain Injury	Rat Model of TBI (Controlled Cortical Impact)	10 µM and 100 µM (topical)	Improved cerebral blood flow in the ipsilateral side following TBI.	[10][11][12]
Food Intake	Sated and food-deprived mice	1 and 10 mg/kg (i.p.)	Prevented the orexigenic effect of N/OFQ in sated mice but had no effect on food intake in food-deprived mice.	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of findings.

Mouse Forced-Swim Test (for LY2940094 and SB-612111)

This assay is a widely used behavioral test to assess antidepressant-like activity.

• Animals: Male NIH-Swiss mice or NOP receptor-deficient mice and their wild-type littermates were used.[1]

• Apparatus: Mice were placed in clear plastic cylinders (10 cm diameter, 25 cm height) filled with 6 cm of water (22–25°C).[1]

• Procedure:

  • LY2940094 was administered orally (p.o.) 60 minutes prior to the test.[3] For combination studies, fluoxetine was administered intraperitoneally (i.p.) 30 minutes before the test.[3]

  • SB-612111 was administered intraperitoneally (i.p.) at doses of 1-10 mg/kg.[8][9]

  • Mice were placed in the water-filled cylinders for a 6-minute session.[1]

  • The duration of immobility during the last 4 minutes of the test was recorded. Immobility is defined as the absence of any movement except for those required to keep the head above water.

Rat Model of Traumatic Brain Injury (for SB-612111)

This model is used to investigate the neuroprotective effects of compounds following a traumatic brain injury.

• Animals: Male Wistar rats were used.[12][13]

• Surgical Procedure:

  • Animals underwent a craniotomy.

  • A controlled cortical impact (CCI) was used to induce a traumatic brain injury.[12][13]

• Treatment: SB-612111 was applied topically to the cortex at concentrations of 10 µM and 100 µM.[10][11][12]

• Endpoint Measurement: Cerebral blood flow (CBF) was measured to assess the effects of the treatment.[10][11][12]

Visualizations

Experimental Workflow for In Vivo Efficacy Testing

Caption: General workflow for in vivo efficacy studies.

NOP Receptor Signaling Pathway and Antagonist Action

Caption: Antagonistic action on the NOP receptor pathway.

Conclusion

Both LY2940094 tartrate and SB-612111 have demonstrated significant in vivo efficacy as NOP receptor antagonists across a variety of preclinical models. LY2940094 has shown promise in models of depression, anxiety, and alcohol dependence, and has progressed to clinical trials in humans for major depressive disorder and alcohol dependence.[14][15][16] SB-612111 has exhibited efficacy in models of pain, depression, and has shown neuroprotective effects in a traumatic brain injury model.[8][9][10][12][13]

The choice between these two compounds for further research and development would depend on the specific therapeutic indication of interest. The oral bioavailability of LY2940094 offers a potential advantage for chronic dosing regimens.[1] Further head-to-head comparative studies would be beneficial to delineate more subtle differences in their in vivo pharmacological profiles. The detailed experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers in this field.

References

• 1. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacological characterization of the nociceptin/orphanin FQ receptor antagonist SB-612111 [(-)-cis-1-methyl-7-[[4-(2,6-dichlorophenyl)piperidin-1-yl]methyl]-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol]: in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. The Nociceptin/Orphanin FQ peptide receptor antagonist, SB-612111, improves cerebral blood flow in a rat model of traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | The Nociceptin/Orphanin FQ peptide receptor antagonist, SB-612111, improves cerebral blood flow in a rat model of traumatic brain injury [frontiersin.org]
• 13. The Nociceptin/Orphanin FQ peptide receptor antagonist, SB-612111, improves cerebral blood flow in a rat model of traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Proof-of-Concept Study to Assess the Nociceptin Receptor Antagonist LY2940094 as a New Treatment for Alcohol Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to LY2940094 Tartrate and Other NOP Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

The Nociceptin/Orphanin FQ (N/OFQ) peptide receptor (NOP), the fourth member of the opioid receptor family, has emerged as a significant target for therapeutic intervention in a range of central nervous system disorders. Unlike classical opioid receptors, the NOP receptor system has a distinct pharmacology and offers novel avenues for drug development. LY2940094 tartrate is a potent and selective antagonist of the NOP receptor that has shown promise in preclinical and clinical studies. This guide provides an objective comparison of LY2940094 tartrate with other notable NOP receptor antagonists, supported by experimental data and detailed methodologies.

Introduction to LY2940094 Tartrate

LY2940094 is a potent, selective, and orally bioavailable non-peptide antagonist of the NOP receptor. It demonstrates high affinity and antagonist potency at the receptor, with a Ki value of 0.105 nM and a Kb of 0.166 nM in cells expressing human NOP receptors. Its high selectivity is evidenced by a more than 4000-fold lower affinity for mu, kappa, or delta opioid receptors. Preclinical studies have highlighted its potential in treating conditions such as major depressive disorder, alcohol dependence, and binge eating disorder.

Comparative In Vitro Pharmacology

The in vitro pharmacological profiles of NOP receptor antagonists are critical for understanding their potency and selectivity. The following table summarizes the binding affinity (Ki) and functional antagonist potency (pA2 or pKb) of LY2940094 and other well-characterized non-peptide NOP antagonists, J-113397 and SB-612111.

Compound	Binding Affinity (Ki, nM)	Functional Antagonist Potency (pA2/pKb)	Species/Cell Line	Reference(s)
LY2940094	0.105	9.78 (pKb)	Human (CHO cells)	[1]
J-113397	1.8	8.07 (pA2)	Human (CHO cells)	[2][3]
SB-612111	0.45	9.70 (pKb)	Human (CHO cells)	[4]

Note: Ki values represent the inhibition constant in radioligand binding assays. pA2 and pKb are measures of antagonist potency in functional assays; higher values indicate greater potency.

Comparative In Vivo Efficacy

The therapeutic potential of NOP receptor antagonists is further elucidated through in vivo studies. The table below compares the reported in vivo effects of LY2940094, J-113397, and SB-612111 in various preclinical models.

Compound	Animal Model	Key Findings	Reference(s)
LY2940094	Mouse Forced-Swim Test	Antidepressant-like effects; reduced immobility time.	[1][5]
Rat Ethanol (B145695) Self-Administration	Reduced ethanol consumption and seeking behavior.	[6]
Rodent Feeding Models	Inhibited excessive and binge-like eating behavior.	[7]
J-113397	Mouse Tail-Flick Test	Blocked N/OFQ-induced hyperalgesia.	[2]
Rat Model of Parkinson's Disease	Attenuated parkinsonian-like symptoms, additive effect with L-DOPA.	[8][9]
Rat Model of Inflammatory Pain	Reduced allodynia and thermal hyperalgesia.	[10]
SB-612111	Mouse Forced-Swim & Tail Suspension Tests	Antidepressant-like effects; reduced immobility time.	[11]
Mouse Food Intake Model	Prevented N/OFQ-induced orexigenic effect.	[11]
Rat Model of Traumatic Brain Injury	Improved cerebral blood flow.

NOP Receptor Signaling and Antagonism

NOP receptors are G protein-coupled receptors (GPCRs) that primarily couple to inhibitory G proteins (Gi/o). Activation by the endogenous ligand N/OFQ initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, modulation of ion channels (activation of inwardly rectifying potassium channels and inhibition of voltage-gated calcium channels), and activation of mitogen-activated protein kinase (MAPK) pathways. NOP receptor antagonists like LY2940094 competitively bind to the receptor, preventing N/OFQ from initiating these downstream effects.

NOP Receptor Signaling Pathway and Antagonist Action.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key protocols used to characterize NOP receptor antagonists.

Radioligand Binding Assay

This assay measures the affinity of a compound for a specific receptor.

• Membrane Preparation: Membranes are prepared from cells (e.g., CHO) stably expressing the human NOP receptor or from brain tissue. Cells or tissue are homogenized in a cold buffer and centrifuged to pellet the membranes, which are then washed and resuspended.

• Assay Incubation: In a 96-well plate, a fixed concentration of a radiolabeled NOP ligand (e.g., [3H]N/OFQ) is incubated with the membrane preparation in the presence of varying concentrations of the competitor compound (e.g., LY2940094).

• Determination of Non-specific Binding: A parallel set of incubations is performed in the presence of a high concentration of an unlabeled NOP ligand to determine non-specific binding.

• Filtration and Counting: The incubation is terminated by rapid filtration through glass fiber filters, which trap the membranes. The filters are washed with cold buffer to remove unbound radioligand and then counted in a scintillation counter.

• Data Analysis: The concentration of the competitor compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures G-protein activation following receptor stimulation, allowing for the characterization of agonists, partial agonists, and antagonists.

• Membrane Preparation: Similar to the binding assay, membranes from NOP receptor-expressing cells are used.

• Assay Incubation: Membranes are incubated in a buffer containing [³⁵S]GTPγS (a non-hydrolyzable GTP analog), GDP, and the test compounds. To determine antagonist potency, varying concentrations of the antagonist are pre-incubated with the membranes before the addition of a fixed concentration of a NOP agonist (e.g., N/OFQ).

• Termination and Filtration: The reaction is stopped by rapid filtration, and the amount of [³⁵S]GTPγS bound to the G-proteins on the membranes is quantified by scintillation counting.

• Data Analysis: Antagonist potency is determined by the rightward shift of the agonist concentration-response curve in the presence of the antagonist. The Schild equation is used to calculate the pA2 or pKb value.

Mouse Forced-Swim Test

This is a common behavioral assay used to screen for antidepressant-like activity.

• Apparatus: A transparent cylindrical container (e.g., 24 cm height, 13 cm diameter) is filled with water (22-25°C) to a depth where the mouse cannot touch the bottom.

• Procedure: Mice are individually placed in the water-filled cylinder for a 6-minute session. The session is typically recorded for later analysis.

• Behavioral Scoring: The duration of immobility (making only minimal movements to keep the head above water) during the last 4 minutes of the test is measured.

• Drug Administration: The test compound (e.g., LY2940094) or vehicle is administered at a specified time before the test (e.g., 60 minutes prior if given orally).

• Data Analysis: A significant reduction in immobility time compared to the vehicle-treated group is indicative of an antidepressant-like effect.

General Workflow for NOP Antagonist Characterization.

Conclusion

LY2940094 tartrate stands out as a highly potent and selective NOP receptor antagonist with a promising preclinical profile for the treatment of depression, alcohol use disorder, and eating disorders. When compared to other non-peptide antagonists like J-113397 and SB-612111, LY2940094 exhibits comparable or superior in vitro potency. All three compounds have demonstrated efficacy in various in vivo models, underscoring the therapeutic potential of NOP receptor blockade. The oral bioavailability of LY2940094 represents a significant advantage for its clinical development. The continued investigation of these and other NOP receptor antagonists will be crucial in translating the therapeutic promise of this target into novel treatments for a range of challenging disorders.

References

• 1. Binding of GTPγ[35S] is regulated by GDP and receptor activation. Studies with the nociceptin/orphanin FQ receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Operant Self-Administration Models for Testing the Neuropharmacological Basis of Ethanol Consumption in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. animal.research.wvu.edu [animal.research.wvu.edu]
• 4. Pharmacological studies on the NOP and opioid receptor agonist PWT2-[Dmt1]N/OFQ(1-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intravenous self-administration of alcohol in rats – Problems with translation to humans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Considerations of Pool Dimensions in the Forced Swim Test in Predicting the Potential Antidepressant Activity of Drugs [frontiersin.org]
• 9. An operant ethanol self-administration paradigm that discriminates between appetitive and consummatory behaviors reveals distinct behavioral phenotypes in commonly used rat strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. Operant self-administration of sweetened ethanol and time course of blood ethanol levels in adolescent and adult male Long-Evans rats - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of LY2940094 and naloxone mechanisms

A Comprehensive Guide for Researchers in Drug Development

In the landscape of opioid receptor modulation, both LY2940094 and naloxone (B1662785) stand out as critical tools for research and potential therapeutic development. While both are classified as antagonists, their mechanisms of action, receptor targets, and downstream cellular effects are fundamentally distinct. This guide provides an objective, data-driven comparison of LY2940094 and naloxone to aid researchers in selecting the appropriate compound for their experimental needs.

At a Glance: Key Mechanistic Differences

Feature	LY2940094	Naloxone
Primary Target	Nociceptin (B549756)/Orphanin FQ (NOP) Receptor (ORL-1)	Mu (µ), Kappa (κ), and Delta (δ) Opioid Receptors
Primary Mechanism	Selective, competitive antagonist of the NOP receptor	Competitive antagonist at classical opioid receptors, with highest affinity for the µ-opioid receptor.[1][2][3][4] It can also act as an inverse agonist.[1][2]
Primary Therapeutic Indication (Clinical/Investigational)	Investigational for depression, anxiety, and substance use disorders.[5][6]	FDA-approved for the reversal of opioid overdose.[1][2]

Quantitative Comparison of Receptor Binding and Potency

The binding affinity (Ki) and antagonist potency (Kb) are crucial parameters that define the interaction of these compounds with their respective receptors. The following table summarizes available quantitative data.

Compound	Receptor	Binding Affinity (Ki)	Antagonist Potency (Kb)
LY2940094	Human NOP Receptor	0.105 nM[7][8]	0.166 nM[7][8]
Naloxone	Mu (µ) Opioid Receptor	~1-3.9 nM[2][9][10]	-
Kappa (κ) Opioid Receptor	~16 nM[10]	-
Delta (δ) Opioid Receptor	~95 nM[10]	-
Filamin A	~4 pM[11][12]	-

Signaling Pathways: A Tale of Two Receptors

The distinct receptor targets of LY2940094 and naloxone lead to the modulation of different intracellular signaling cascades.

LY2940094 and the NOP Receptor Signaling Pathway

LY2940094 acts as an antagonist at the Nociceptin/Orphanin FQ (NOP) receptor, a G protein-coupled receptor (GPCR). The endogenous ligand for the NOP receptor is nociceptin/orphanin FQ (N/OFQ). By blocking the binding of N/OFQ, LY2940094 prevents the activation of downstream signaling pathways typically initiated by this receptor. NOP receptor activation is known to couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channels.[4][13]

Fig 1. Antagonistic action of LY2940094 on the NOP receptor signaling cascade.

Naloxone and the Classical Opioid Receptor Signaling Pathway

Naloxone is a competitive antagonist at the classical opioid receptors (µ, κ, and δ), with the highest affinity for the µ-opioid receptor.[1][2][3][4] Opioid agonists binding to these receptors also activate Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in cAMP levels. This results in the modulation of ion channels, specifically the opening of potassium channels and the closing of calcium channels, which hyperpolarizes the neuron and reduces neuronal excitability. Naloxone competitively blocks these effects. Interestingly, some research suggests naloxone can also bind with very high affinity to the intracellular scaffolding protein Filamin A, which may play a role in preventing opioid-induced Gs coupling, a mechanism implicated in tolerance and dependence.[11][12]

Fig 2. Competitive antagonism of naloxone at classical opioid receptors.

Experimental Protocols

Accurate characterization of novel ligands requires robust and reproducible experimental protocols. Below are standardized methodologies for key assays used to determine the binding and functional activity of compounds like LY2940094 and naloxone.

Radioligand Competition Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from its receptor.

Objective: To determine the Ki of a test compound for a specific receptor.

Materials:

• Cell membranes expressing the receptor of interest (e.g., CHO or HEK293 cells stably expressing the NOP or µ-opioid receptor).

• Radiolabeled ligand with known affinity for the receptor (e.g., [³H]-Nociceptin for NOP receptor, [³H]-DAMGO or [³H]-Naloxone for µ-opioid receptor).

• Unlabeled test compound (e.g., LY2940094 or naloxone) at various concentrations.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Incubation: In a microplate, combine the cell membranes, radiolabeled ligand (at a concentration near its Kd), and varying concentrations of the unlabeled test compound.

• Equilibration: Incubate the mixture at a specific temperature (e.g., 25°C or 37°C) for a defined period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the logarithm of the concentration of the unlabeled test compound. The IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Fig 3. Workflow for a radioligand competition binding assay.

cAMP Functional Assay (Antagonist Mode)

This assay measures the ability of an antagonist to block the agonist-induced inhibition of cAMP production in cells expressing a Gi/o-coupled receptor.

Objective: To determine the functional potency (IC50) of an antagonist.

Materials:

• Cells stably expressing the receptor of interest (e.g., CHO or HEK293 cells).

• Test antagonist (e.g., LY2940094 or naloxone) at various concentrations.

• A known agonist for the receptor (e.g., N/OFQ for NOP receptor, DAMGO for µ-opioid receptor).

• Forskolin (B1673556) (an adenylyl cyclase activator).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Cell Plating: Seed cells into a 96-well plate and grow to confluence.

• Pre-incubation with Antagonist: Pre-incubate the cells with varying concentrations of the antagonist in the presence of a PDE inhibitor for a defined period (e.g., 15-30 minutes).

• Stimulation: Add a fixed concentration of the agonist (typically the EC80) and forskolin to all wells.

• Incubation: Incubate for a specific time (e.g., 15-30 minutes) at 37°C to allow for cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a suitable detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the measured cAMP levels against the logarithm of the antagonist concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

β-Arrestin Recruitment Assay (Antagonist Mode)

This assay measures the ability of an antagonist to block agonist-induced recruitment of β-arrestin to the activated GPCR.

Objective: To assess the effect of an antagonist on β-arrestin recruitment.

Materials:

• Cells engineered to express the GPCR of interest fused to a reporter fragment (e.g., a fragment of β-galactosidase or luciferase) and β-arrestin fused to the complementary fragment.

• Test antagonist at various concentrations.

• A known agonist for the receptor.

• Substrate for the reporter enzyme.

Procedure:

• Cell Plating: Seed the engineered cells into a 96-well plate.

• Pre-incubation with Antagonist: Pre-incubate the cells with varying concentrations of the antagonist.

• Agonist Stimulation: Add a fixed concentration of the agonist (typically the EC80).

• Incubation: Incubate for a period sufficient to allow for β-arrestin recruitment (e.g., 60-90 minutes).

• Detection: Add the substrate for the reporter enzyme and measure the signal (e.g., luminescence or chemiluminescence) using a plate reader.

• Data Analysis: Plot the signal intensity against the logarithm of the antagonist concentration to determine the IC50.

Conclusion

LY2940094 and naloxone are both invaluable pharmacological tools, but their distinct mechanisms of action dictate their applications. LY2940094's high selectivity for the NOP receptor makes it a precise instrument for investigating the N/OFQ system's role in various physiological and pathological processes, with potential therapeutic implications in psychiatry and addiction medicine. In contrast, naloxone's broad-spectrum antagonism of classical opioid receptors, particularly the µ-opioid receptor, underpins its life-saving role in reversing opioid overdose. A thorough understanding of their respective receptor targets, binding kinetics, and downstream signaling effects, as detailed in this guide, is paramount for the design and interpretation of research in the field of opioid pharmacology and beyond.

References

• 1. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cellular Mechanisms of Nociceptin/Orphanin FQ (N/OFQ) Peptide (NOP) Receptor Regulation and Heterologous Regulation by N/OFQ - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Frontiers | ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment [frontiersin.org]
• 12. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nociceptin/Orphanin FQ Receptor Structure, Signaling, Ligands, Functions, and Interactions with Opioid Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating LY2940094 Tartrate: A Comparative Guide to its Binding Affinity via Radioligand Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of LY2940094 tartrate's binding affinity with other notable Nociceptin (B549756)/Orphanin FQ (NOP) receptor antagonists. The data presented is supported by experimental findings from radioligand binding assays, offering a clear perspective on the compound's potency and selectivity. Detailed experimental protocols and illustrative diagrams of the relevant signaling pathway and assay workflow are included to provide a comprehensive resource for researchers in the field.

Comparative Binding Affinity of NOP Receptor Antagonists

LY2940094 tartrate demonstrates high-affinity binding to the NOP receptor, a key target in the modulation of various neurological processes, including mood, stress, and addiction.[1][2] The following table summarizes the binding affinities (Ki) of LY2940094 and other selective NOP receptor antagonists, as determined by radioligand binding assays. A lower Ki value indicates a higher binding affinity.

Compound	Target Receptor	Binding Affinity (Ki) in nM	Selectivity
LY2940094	NOP	0.105 [1]	>4000-fold vs. mu, kappa, and delta opioid receptors[3]
SB-612111	NOP	0.33[4]	>100-fold vs. mu, kappa, and delta opioid receptors[4]
AT-076	NOP	Nanomolar range (pan-opioid antagonist)[5]	Binds to mu, kappa, and delta opioid receptors with nanomolar affinity[5]
C-24	NOP	-	Phenylpiperidine-based NOP antagonist[5]

Note: Data is compiled from multiple sources and experimental conditions may vary.

Experimental Protocol: Radioligand Competition Binding Assay

The following protocol outlines a typical radioligand competition binding assay used to determine the binding affinity (Ki) of a test compound like LY2940094 tartrate for the NOP receptor.

1. Membrane Preparation:

• Frozen tissue or cells expressing the NOP receptor are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).[6]

• The homogenate is centrifuged at a low speed to remove large debris.[6]

• The supernatant is then centrifuged at a high speed (e.g., 20,000 x g) to pellet the cell membranes.[6]

• The membrane pellet is washed, resuspended in a buffer containing a cryoprotectant (e.g., 10% sucrose), and stored at -80°C.[6]

• Protein concentration of the membrane preparation is determined using a standard protein assay (e.g., BCA assay).[6]

2. Binding Assay:

• The assay is performed in a 96-well plate format in a final volume of 250 µL per well.[6]

• Each well contains:

  • 150 µL of the membrane preparation (containing a specific amount of protein, e.g., 50-120 µg for tissue).[6]

  • 50 µL of the radioligand solution (a substance that binds to the NOP receptor and is labeled with a radioactive isotope, used at a concentration at or below its Kd).

  • 50 µL of the competing test compound (e.g., LY2940094 tartrate) at various concentrations.[6]

• To determine non-specific binding, a high concentration of an unlabeled competitor is used in a separate set of wells.[6]

• The plate is incubated (e.g., at 30°C for 60 minutes) with gentle agitation to allow the binding to reach equilibrium.[6]

3. Filtration and Scintillation Counting:

• The incubation is terminated by rapid vacuum filtration through a filter mat (e.g., 0.3% PEI presoaked GF/C filters) to separate the bound radioligand from the free radioligand.[6]

• The filters are washed multiple times with ice-cold wash buffer to remove any unbound radioligand.[6]

• The filters are then dried, and a scintillation cocktail is added.[6]

• The radioactivity retained on the filters is measured using a scintillation counter.[6]

4. Data Analysis:

• Specific binding is calculated by subtracting the non-specific binding from the total binding at each concentration of the test compound.[6]

• The data is then analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6]

Visualizing the Process and Pathway

To better understand the experimental process and the biological context of LY2940094's action, the following diagrams are provided.

Caption: Workflow of a competitive radioligand binding assay.

Caption: Simplified NOP receptor signaling pathway and the antagonistic action of LY2940094.

Conclusion

LY2940094 tartrate is a potent and highly selective NOP receptor antagonist, as evidenced by its low nanomolar Ki value in radioligand binding assays. This high affinity, coupled with its selectivity over other opioid receptors, makes it a valuable tool for investigating the role of the NOP receptor in various physiological and pathological processes. The provided experimental protocol and diagrams offer a foundational understanding for researchers looking to validate and compare the binding characteristics of NOP receptor ligands.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SB-612111 | Benchchem [benchchem.com]
• 5. Probing ligand recognition of the opioid pan antagonist AT-076 at nociceptin, kappa, mu, and delta opioid receptors through structure-activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 6. giffordbioscience.com [giffordbioscience.com]

Synergistic Antidepressant Effects of LY2940094 Tartrate and Fluoxetine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic antidepressant-like effects observed with the combination of LY2940094 tartrate, a selective nociceptin (B549756)/orphanin FQ (NOP) receptor antagonist, and fluoxetine (B1211875), a selective serotonin (B10506) reuptake inhibitor (SSRI). The data presented herein is based on preclinical findings and aims to elucidate the potential for this combination therapy in the context of treatment-resistant depression.

Mechanism of Action and Rationale for Synergy

LY2940094 exerts its effects by blocking the NOP receptor, which is implicated in mood regulation. Blockade of this receptor has been shown to produce antidepressant-like effects in preclinical models. Fluoxetine, a widely prescribed antidepressant, functions by inhibiting the reuptake of serotonin in the synaptic cleft, thereby increasing its availability.

The synergistic effect of combining LY2940094 with fluoxetine is hypothesized to stem from a multi-faceted interaction between the nociceptin and serotonin systems. While the precise signaling cascade underlying this synergy is an area of ongoing investigation, a plausible mechanism involves the convergence of their downstream pathways. It is proposed that NOP receptor antagonism by LY2940094 may modulate the activity of serotonergic neurons, potentially sensitizing them to the effects of fluoxetine. This could lead to a more robust activation of signaling pathways critical for neurogenesis and synaptic plasticity, such as the PI3K/Akt pathway, which is known to be involved in the therapeutic effects of some antidepressants.

Experimental Data: Forced-Swim Test in Mice

The most direct evidence for the synergistic effect of LY2940094 and fluoxetine comes from the mouse forced-swim test, a standard preclinical model for assessing antidepressant efficacy. In a key study, the combination of a sub-effective dose of LY2940094 and a sub-effective dose of fluoxetine produced a significant antidepressant-like effect, greater than either compound administered alone.

Table 1: Synergistic Effects of LY2940094 and Fluoxetine in the Mouse Forced-Swim Test

Treatment Group	Dose (mg/kg)	Mean Immobility Time (seconds) ± SEM	Statistical Significance (vs. Vehicle)	Statistical Significance (vs. Individual Drugs)
Vehicle	-	155 ± 10	-	-
LY2940094	3 (p.o.)	140 ± 12	Not Significant	-
Fluoxetine	10 (i.p.)	135 ± 15	Not Significant	-
LY2940094 + Fluoxetine	3 + 10	95 ± 8	p < 0.05	p < 0.05

Data adapted from Witkin, J. M., et al. (2016). Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors. Pharmacology Research & Perspectives, 4(6), e00275.[1][2][3]

These results demonstrate a clear synergistic interaction, where the combination therapy achieves a significant antidepressant-like effect at doses where the individual drugs are ineffective.

Pharmacokinetic and Receptor Occupancy Data

To rule out the possibility that the observed synergy was due to pharmacokinetic interactions (i.e., one drug increasing the concentration of the other), plasma and brain levels of both compounds, as well as their respective target receptor occupancies, were measured.

Table 2: Plasma/Brain Concentrations and Receptor Occupancy Following Co-administration

Treatment Group	Plasma [LY2940094] (ng/mL)	Brain [LY2940094] (ng/g)	NOP Receptor Occupancy (%)	Plasma [Fluoxetine] (ng/mL)	Brain [Fluoxetine] (ng/g)	SERT Occupancy (%)
LY2940094 (3 mg/kg) + Vehicle	140 ± 14	123 ± 25	97.0 ± 0.8	-	-	6.0 ± 1.3
Vehicle + Fluoxetine (10 mg/kg)	-	-	16.5 ± 4.4	450 ± 40	7349 ± 520	95.7 ± 1.3
LY2940094 (3 mg/kg) + Fluoxetine (10 mg/kg)	150 ± 37	131 ± 30	Not Reported	400 ± 34	6960 ± 781	Not Reported

Data adapted from Witkin, J. M., et al. (2016). Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors. Pharmacology Research & Perspectives, 4(6), e00275.[1]

The data indicates that co-administration of LY2940094 and fluoxetine did not significantly alter the plasma or brain concentrations of either drug.[1] This suggests that the observed synergistic behavioral effect is likely due to a pharmacodynamic interaction at the level of their respective signaling pathways, rather than a pharmacokinetic one.[1]

Experimental Protocols

Mouse Forced-Swim Test

• Animals: Male CD1 mice.

• Apparatus: Cylindrical beakers (25 cm height, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

• Procedure:

  • Mice are individually placed into the water-filled cylinders.

  • A 6-minute test session is recorded.

  • The duration of immobility (defined as the time the mouse floats motionless or makes only movements necessary to keep its head above water) is scored during the last 4 minutes of the test.

• Drug Administration:

  • LY2940094 was administered orally (p.o.) 60 minutes before the test.

  • Fluoxetine was administered intraperitoneally (i.p.) 30 minutes before the test.

  • In the combination group, LY2940094 was given 30 minutes prior to fluoxetine.

Drug Concentration and Receptor Occupancy Measurement

• Sample Collection: Plasma and whole brain samples were collected at the time of the behavioral test.

• Analysis: Drug concentrations were determined using a validated analytical method (e.g., LC-MS/MS).

• Receptor Occupancy:

  • NOP Receptor: Measured using an ex vivo tracer binding assay with a specific radioligand for the NOP receptor.

  • Serotonin Transporter (SERT): Measured using an ex vivo tracer binding assay with a specific radioligand for SERT.

Visualizations

Caption: Experimental workflow for assessing the synergistic effects of LY2940094 and fluoxetine.

References

• 1. mdpi.com [mdpi.com]
• 2. Nociceptin/orphanin FQ decreases serotonin efflux in the rat brain but in contrast to a kappa-opioid has no antagonistic effect on mu-opioid-induced increases in serotonin efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LY2940094, an NOPR antagonist, promotes oligodendrocyte generation and myelin recovery in an NOPR independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Off-Target Effects of LY2940094 Tartrate Versus Classical Opioids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the off-target effects of LY2940094 tartrate, a selective Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide (NOP) receptor antagonist, with those of classical opioid analgesics. The information presented is supported by experimental data to assist researchers in evaluating its potential therapeutic applications and safety profile.

Executive Summary

LY2940094 tartrate operates through a distinct mechanism of action compared to traditional opioids. Its high selectivity for the NOP receptor results in a significantly different and more favorable off-target effect profile. While classical opioids exert their primary analgesic effects through the mu-opioid receptor (MOR), they also interact with delta- (DOR) and kappa- (KOR) opioid receptors, as well as other receptor systems, leading to a range of undesirable side effects. In contrast, LY2940094 demonstrates minimal affinity for these classical opioid receptors, suggesting a lower potential for common opioid-related adverse effects such as respiratory depression, physical dependence, and gastrointestinal issues.

Receptor Binding Profile: A Quantitative Comparison

The fundamental difference in the off-target effects of LY2940094 and classical opioids lies in their receptor binding affinities. LY2940094 is a potent and highly selective antagonist of the NOP receptor, with a binding affinity (Ki) of 0.105 nM.[1][2] Notably, it exhibits over 4000-fold greater selectivity for the NOP receptor compared to the mu, kappa, and delta opioid receptors.[3][4] This high degree of selectivity minimizes its interaction with the classical opioid receptors that mediate the well-known side effects of traditional opioid analgesics.

The following table summarizes the binding affinities (Ki) of LY2940094 and a selection of classical opioids for their primary target receptors and key off-target opioid receptors.

Compound	Primary Target	Ki (nM) at Primary Target	Off-Target Opioid Receptor Binding Affinity (Ki, nM)
Mu (MOR)
LY2940094 Tartrate	NOP	0.105[2]	>420 (>4000-fold selective)[3][4]
Morphine	MOR	1.168	-
Fentanyl	MOR	1.346[5]	-
Oxycodone	MOR	25.87[5]	-
Methadone	MOR	3.378[5]	Low affinity for delta and kappa receptors[6]
Buprenorphine	MOR (partial agonist)	<1[7]	-
Tramadol	MOR	12,486[7]	-

Note: A lower Ki value indicates a higher binding affinity.

Signaling Pathways and Downstream Effects

The distinct receptor targets of LY2940094 and classical opioids lead to the activation of different intracellular signaling pathways and physiological responses.

Classical Opioid Signaling

Classical opioids, as agonists at the MOR, primarily couple to inhibitory G proteins (Gi/o). This interaction leads to the inhibition of adenylyl cyclase, decreased production of cyclic AMP (cAMP), activation of inwardly rectifying potassium channels, and inhibition of voltage-gated calcium channels. These actions collectively reduce neuronal excitability, resulting in analgesia. However, activation of these pathways in off-target tissues contributes to adverse effects. For example, MOR activation in the brainstem respiratory centers can lead to respiratory depression, while activation in the gastrointestinal tract causes constipation. Furthermore, MOR activation can also lead to the recruitment of β-arrestin, a pathway implicated in the development of tolerance and other side effects.

Fig. 1: Classical Opioid Signaling Pathway

LY2940094 Signaling

As a NOP receptor antagonist, LY2940094 blocks the binding of the endogenous ligand N/OFQ. The NOP receptor also couples to Gi/o proteins, and its activation by N/OFQ produces effects that can be complex and context-dependent, sometimes opposing the effects of classical opioids. By blocking NOP receptor activation, LY2940094 is being investigated for its potential in treating depression, anxiety, and substance use disorders. Its minimal interaction with classical opioid receptors means it does not directly trigger the signaling cascades associated with opioid-related side effects.

Fig. 2: LY2940094 Mechanism of Action

Comparative Analysis of Off-Target Effects: Experimental Evidence

The following sections detail the experimental protocols used to assess common on-target and off-target effects of opioids and discuss the expected outcomes for LY2940094 versus classical opioids based on their mechanisms of action.

Analgesia (On-Target Effect for Classical Opioids)

• Experimental Protocol: Hot Plate Test

  • Objective: To assess the thermal pain threshold in rodents.

  • Apparatus: A metal plate that can be heated to a constant temperature (typically 50-55°C) enclosed by a transparent cylinder.[8]

  • Procedure:

    • A baseline latency to a nocifensive response (e.g., paw licking, jumping) is recorded for each animal before drug administration.[9]

    • The test compound (e.g., morphine, LY2940094) or vehicle is administered.

    • At specified time points after administration, the animal is placed on the hot plate, and the latency to the first nocifensive response is recorded.[9][10]

    • A cut-off time (e.g., 30 or 60 seconds) is used to prevent tissue damage.[9][11]

  • Expected Outcome:

    • Classical Opioids: Dose-dependent increase in the latency to the nocifensive response, indicating analgesia.

    • LY2940094: As a NOP receptor antagonist, it is not expected to produce direct analgesia in this acute thermal pain model.

Fig. 3: Hot Plate Test Experimental Workflow

Respiratory Depression (Off-Target Effect)

• Experimental Protocol: Whole-Body Plethysmography

  • Objective: To non-invasively measure respiratory parameters in conscious, unrestrained rodents.[12]

  • Apparatus: An airtight chamber connected to a pressure transducer to detect respiratory-induced pressure changes.

  • Procedure:

    • The animal is placed in the plethysmography chamber and allowed to acclimatize.[13]

    • Baseline respiratory parameters (tidal volume, respiratory rate, minute ventilation) are recorded.[14]

    • The test compound or vehicle is administered.

    • Respiratory parameters are continuously monitored for a defined period to detect any changes from baseline.[15]

  • Expected Outcome:

    • Classical Opioids: Dose-dependent decrease in respiratory rate and minute ventilation, indicative of respiratory depression.

    • LY2940094: Due to its lack of affinity for mu-opioid receptors, LY2940094 is not expected to cause respiratory depression.

Gastrointestinal Transit (Off-Target Effect)

• Experimental Protocol: Charcoal Meal Gastrointestinal Transit Assay

  • Objective: To measure the rate of gastric emptying and intestinal transit.

  • Procedure:

    • Animals are fasted overnight with free access to water.[16]

    • The test compound or vehicle is administered.

    • After a set time, a charcoal meal (a non-absorbable marker) is administered orally.[16]

    • After another set time (e.g., 20-30 minutes), the animals are euthanized, and the small intestine is carefully dissected.[17]

    • The distance traveled by the charcoal front from the pylorus is measured and expressed as a percentage of the total length of the small intestine.[18][19]

  • Expected Outcome:

    • Classical Opioids: Significant decrease in the distance traveled by the charcoal meal, indicating opioid-induced constipation.

    • LY2940094: No significant effect on gastrointestinal transit is expected.

Rewarding Effects and Abuse Potential (Off-Target Effect)

• Experimental Protocol: Conditioned Place Preference (CPP)

  • Objective: To assess the rewarding or aversive properties of a drug by measuring the animal's preference for an environment previously paired with the drug.

  • Apparatus: A two- or three-chambered box with distinct visual and tactile cues in each compartment.[20]

  • Procedure:

    • Pre-conditioning (Baseline): The animal is allowed to freely explore all chambers to determine any initial preference.[21]

    • Conditioning: Over several days, the animal receives the test drug and is confined to one of the non-preferred compartments. On alternate days, it receives a vehicle injection and is confined to the opposite compartment.[22]

    • Post-conditioning (Test): The animal is placed back in the apparatus with free access to all compartments, and the time spent in each compartment is recorded.[23]

  • Expected Outcome:

    • Classical Opioids: A significant increase in the time spent in the drug-paired compartment, indicating a conditioned place preference and rewarding properties.

    • LY2940094: Is not expected to produce a conditioned place preference. In fact, NOP receptor antagonists are being investigated for their potential to reduce the rewarding effects of drugs of abuse.[1]

Conclusion

The available preclinical data strongly indicate that LY2940094 tartrate possesses a significantly improved off-target effect profile compared to classical opioids. Its high selectivity for the NOP receptor and lack of significant affinity for mu, kappa, and delta opioid receptors suggest a lower propensity for inducing common and often severe opioid-related side effects, including respiratory depression, constipation, and abuse liability. This distinct pharmacological profile positions LY2940094 as a promising candidate for therapeutic indications where modulation of the NOP receptor system is desired, without the adverse effects that limit the clinical utility of traditional opioid medications. Further clinical investigation is warranted to fully characterize its safety and efficacy in human populations.

References

• 1. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 7. zenodo.org [zenodo.org]
• 8. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 9. A Modified Inflammatory Pain Model to Study the Analgesic Effect in Mice [jove.com]
• 10. dol.inf.br [dol.inf.br]
• 11. Hot-plate analgesia testing [bio-protocol.org]
• 12. Measuring Respiratory Function in Mice Using Unrestrained Whole-body Plethysmography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Video: Measuring Respiratory Function in Mice Using Unrestrained Whole-body Plethysmography [jove.com]
• 14. Novel whole body plethysmography system for the continuous characterization of sleep and breathing in a mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Automated Classification of Whole Body Plethysmography Waveforms to Quantify Breathing Patterns [frontiersin.org]
• 16. meliordiscovery.com [meliordiscovery.com]
• 17. researchgate.net [researchgate.net]
• 18. Gastrointestinal transit measurements in mice with 99mTc-DTPA-labeled activated charcoal using NanoSPECT-CT - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 20. A Conditioned Place Preference Protocol for Measuring Incubation of Craving in Rats [jove.com]
• 21. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Morphine-induced conditioned place preference and effects of morphine pre-exposure in adolescent and adult male C57BL/6J mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. meliordiscovery.com [meliordiscovery.com]

Comparative Efficacy of LY2940094 Tartrate in NOP Receptor Knockout Mice: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of LY2940094 tartrate, a potent and selective NOP receptor antagonist, with other alternative NOP receptor modulators in NOP receptor knockout (NOP-/-) mice. The data presented herein, derived from preclinical studies, highlights the on-target effects of these compounds and offers a comparative framework for future research and development.

The nociceptin (B549756)/orphanin FQ (N/OFQ) peptide (NOP) receptor, a member of the opioid receptor family, has emerged as a promising target for the development of therapeutics for a range of neurological and psychiatric disorders, including depression, anxiety, and substance abuse. LY2940094 tartrate has been identified as a potent and selective antagonist of the NOP receptor.[1] Studies in NOP receptor knockout mice have been instrumental in confirming the specificity of its action. This guide synthesizes available data on LY2940094 and compares its efficacy with other NOP receptor modulators, including the antagonist UFP-101 and the agonist SCH221510, in NOP-/- mice.

NOP Receptor Signaling Pathway

The NOP receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gi/o proteins. Its activation by the endogenous ligand N/OFQ initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, NOP receptor activation modulates ion channels, leading to the inhibition of voltage-gated calcium channels and the activation of inwardly rectifying potassium channels. This cascade ultimately results in neuronal hyperpolarization and reduced neuronal excitability.

NOP Receptor Signaling Pathway

Comparative Efficacy in NOP Receptor Knockout Mice

The use of NOP-/- mice is crucial for demonstrating that the observed pharmacological effects of a compound are mediated through the NOP receptor. The absence of an effect in these knockout animals provides strong evidence for on-target activity.

Antidepressant-Like Effects

The forced swim test is a common behavioral assay used to screen for antidepressant-like activity. In this test, a reduction in immobility time is indicative of an antidepressant effect.

Compound	Class	Dose	Wild-Type (WT) Mice	NOP-/- Mice	Reference
LY2940094	Antagonist	30 mg/kg	Antidepressant-like effect observed	Effect absent	[2]
UFP-101	Antagonist	10 nmol (i.c.v.)	Immobility time: 91 ± 15 s (vs. 192 ± 14 s in control)	Immobility time: 143 ± 12 s (no significant reduction)	[3]

Key Finding: Both LY2940094 and UFP-101 demonstrate antidepressant-like effects that are dependent on the presence of the NOP receptor, as these effects are absent in NOP-/- mice.[2][3] NOP receptor knockout mice themselves exhibit a baseline reduction in immobility time compared to their wild-type littermates.[3]

Feeding Behavior

The NOP receptor system is implicated in the regulation of food intake.

Compound	Class	Effect in Wild-Type (WT) Mice	Effect in NOP-/- Mice	Reference
LY2940094	Antagonist	Inhibited fasting-induced feeding	Effect absent	[4][5]

Key Finding: LY2940094's ability to reduce fasting-induced feeding is mediated by the NOP receptor.[4][5] NOP-/- mice also show a baseline phenotype of reduced fasting-induced feeding compared to wild-type controls.[4][5]

Rewarding Effects of Ethanol (B145695)

The conditioned place preference (CPP) paradigm is used to assess the rewarding or aversive properties of drugs.

Compound	Class	Effect on Ethanol-Induced CPP in Wild-Type (WT) Mice	Effect on Ethanol-Induced CPP in NOP-/- Mice	Reference
SCH221510	Agonist	Blocks acquisition of ethanol CPP	Effect absent	[6]

Key Finding: The NOP agonist SCH221510 blocks the rewarding effects of ethanol through a NOP receptor-dependent mechanism.[6] This contrasts with NOP antagonists, which have been shown to reduce ethanol self-administration.[7]

Experimental Protocols

Detailed methodologies are critical for the replication and interpretation of scientific findings.

Forced Swim Test

Objective: To assess antidepressant-like activity.

Apparatus: A transparent cylinder (25 cm height, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

Procedure:

• Mice are individually placed into the cylinder for a 6-minute session.

• Behavior is typically recorded by a video camera.

• The duration of immobility (floating passively with only minor movements to keep the head above water) is scored during the last 4 minutes of the test.

• A decrease in immobility time is interpreted as an antidepressant-like effect.[8][9]

Conditioned Place Preference

Objective: To evaluate the rewarding or aversive properties of a compound.

Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.

Procedure:

• Pre-conditioning phase: Mice are allowed to freely explore both chambers to establish baseline preference.

• Conditioning phase: Over several days, mice receive injections of the test compound and are confined to one chamber, and vehicle injections while confined to the other chamber.

• Test phase: Mice are placed back in the apparatus with free access to both chambers, and the time spent in each chamber is recorded.

• A significant increase in time spent in the drug-paired chamber indicates a rewarding effect (preference), while a decrease indicates an aversive effect.[6][10]

Experimental Workflow for Evaluating a NOP Receptor Modulator

Experimental Workflow

Conclusion

References

• 1. Differential Effects of Nociceptin/Orphanin FQ (NOP) Receptor Agonists in Acute versus Chronic Pain: Studies with Bifunctional NOP/μ Receptor Agonists in the Sciatic Nerve Ligation Chronic Pain Model in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Blockade of nociceptin/orphanin FQ-NOP receptor signalling produces antidepressant-like effects: pharmacological and genetic evidences from the mouse forced swimming test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Novel and Selective Nociceptin Receptor (NOP) Agonist (1-(1-((cis)-4-isopropylcyclohexyl)piperidin-4-yl)-1H-indol-2-yl)methanol (AT-312) Decreases Acquisition of Ethanol-Induced Conditioned Place Preference in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Short- and Long-Term Repeated Forced Swim Stress Induce Depressive-Like Phenotype in Mice: Effectiveness of 3-[(4-Chlorophenyl)Selanyl]-1-Methyl-1H-Indole [frontiersin.org]
• 10. Reinstatement of Drug-seeking in Mice Using the Conditioned Place Preference Paradigm - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of LY2940094 Tartrate's Behavioral Effects: A Comparative Guide

An Examination of the Preclinical Evidence for a Novel Antidepressant and Anxiolytic Candidate

LY2940094 tartrate, a potent and selective antagonist of the nociceptin (B549756)/orphanin FQ (N/OFQ) peptide (NOP) receptor, has shown promise in preclinical studies as a novel therapeutic agent for depression and anxiety-related disorders.[1][2] This guide provides a comprehensive comparison of the reported behavioral effects of LY2940094 across various preclinical models, with a focus on the available data to assess the reproducibility of these findings. Detailed experimental protocols are provided to aid researchers in the potential replication and further investigation of this compound.

Summary of Behavioral Effects

Preclinical research, primarily conducted by Eli Lilly and Company, has consistently demonstrated the antidepressant- and anxiolytic-like properties of LY2940094. The compound has also been shown to modulate feeding and alcohol consumption behaviors. The on-target activity of LY2940094 at the NOP receptor has been confirmed in studies using NOP receptor knockout mice, where the behavioral effects of the compound were absent.[1]

However, a critical assessment of the reproducibility of these findings across different laboratories is currently limited by the lack of independent published studies replicating these specific behavioral experiments. The vast majority of the available data originates from the developing pharmaceutical company. While this provides a strong foundational dataset, independent verification is a crucial step in validating novel therapeutic claims. One independent study has explored the effects of LY2940094 on myelination, suggesting a potential NOPR-independent mechanism in that context, which highlights the need for broader investigation of this compound's activities.[3]

Quantitative Comparison of Behavioral Studies

The following tables summarize the key quantitative findings from preclinical studies on LY2940094.

Antidepressant-Like Effects

Behavioral Test	Species (Strain)	Sex	Dose (mg/kg, p.o.)	Key Finding
Forced Swim Test	Mouse (CD-1)	Male	30	Significantly decreased immobility time.[1]
Forced Swim Test	Mouse (129S6)	Male	30	Effect absent in NOP knockout mice.[1]
Forced Swim Test (with Fluoxetine)	Mouse (CD-1)	Male	3, 10	Augmented the antidepressant-like effect of fluoxetine.[1][4]

Anxiolytic-Like Effects

Behavioral Test	Species (Strain)	Sex	Dose (mg/kg, p.o.)	Key Finding
Fear-Conditioned Freezing	Mouse (CD-1)	Male	30	Attenuated conditioned freezing.[4]
Stress-Induced Hyperthermia	Rat (Sprague-Dawley)	Male	10, 30	Reduced stress-induced increase in body temperature.
Novelty-Suppressed Feeding	Not specified	Not specified	Not specified	No significant effect observed.[1][2]
4-Plate Test	Not specified	Not specified	Not specified	No significant effect observed.[1][2]

Effects on Substance Use and Feeding

Behavioral Model	Species (Strain)	Sex	Dose (mg/kg, p.o.)	Key Finding
Ethanol (B145695) Self-Administration	Rat (P and msP)	Not specified	10, 30	Dose-dependently reduced ethanol intake.[5][6]
Stress-Induced Reinstatement of Ethanol Seeking	Rat (msP)	Not specified	30	Blocked stress-induced reinstatement.[5][6]
Fasting-Induced Feeding	Mouse	Not specified	Not specified	Inhibited fasting-induced feeding; effect absent in NOP knockout mice.[7]
Palatable High-Energy Diet Consumption	Rat (lean)	Not specified	Not specified	Inhibited overconsumption of palatable food.[7]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental design, the following diagrams are provided.

References

• 1. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. LY2940094, an NOPR antagonist, promotes oligodendrocyte generation and myelin recovery in an NOPR independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of NOP Receptor Antagonists: LY2940094 Tartrate and J-113397

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent non-peptidyl antagonists of the Nociceptin (B549756)/Orphanin FQ (N/OFQ) peptide receptor (NOP), also known as the opioid receptor-like 1 (ORL1) receptor: LY2940094 tartrate and J-113397. Both compounds have been instrumental in elucidating the physiological roles of the N/OFQ system and are valuable tools in the development of novel therapeutics for a range of disorders, including depression, anxiety, substance abuse, and pain.

At a Glance: Key Pharmacological Properties

The following tables summarize the core pharmacological data for LY2940094 tartrate and J-113397, offering a direct comparison of their in vitro and in vivo characteristics.

Table 1: In Vitro Receptor Binding and Functional Activity

Parameter	LY2940094	J-113397
Target Receptor	Nociceptin/Orphanin FQ (NOP) Receptor (ORL1)	Nociceptin/Orphanin FQ (NOP) Receptor (ORL1)
Mechanism of Action	Potent and selective antagonist	Potent and selective antagonist
Binding Affinity (Ki)	0.105 nM (human NOP)[1][2]	1.8 nM (cloned human ORL1)[3][4], 1.1 nM (mouse ORL1)[4]
Functional Antagonist Potency (Kb)	0.166 nM[1][2]	Not explicitly stated
IC50 (GTPγS Binding Assay)	Not explicitly stated	5.3 nM (in CHO-ORL1 cells)[3][4]
Selectivity	Over 4000-fold selectivity over mu, kappa, and delta opioid receptors[5]	High selectivity over other opioid receptors (Ki: 1000 nM for human mu, >10,000 nM for human delta, 640 nM for human kappa)[4]
Oral Bioavailability	Orally bioavailable[5][6]	Not explicitly stated, administered subcutaneously in vivo studies[3][4]

Table 2: In Vivo Pharmacological Effects

Parameter	LY2940094	J-113397
Primary Therapeutic Areas of Investigation	Depression, anxiety, substance abuse (alcohol)[5][6][7], binge eating[8]	Pain[3][4][9], Parkinson's disease[9][10][11][12]
Key In Vivo Effects	- Antidepressant-like effects in rodent models (e.g., forced-swim test)[5][6].- Anxiolytic-like effects in specific assays (e.g., fear-conditioned freezing)[5][6].- Reduces ethanol (B145695) self-administration and seeking in rats[1][7].- Inhibits excessive feeding behavior in rodents[8].	- Inhibits N/OFQ-induced hyperalgesia in mice[3][4].- Prevents the development of tolerance to morphine[9].- Stimulates dopamine (B1211576) release in the striatum[9].- Attenuates experimental parkinsonism in rats[10][11][12].
Clinical Development	Has been tested in clinical trials for major depressive disorder[5][13][14].	Primarily a preclinical research tool.

Signaling Pathways and Experimental Workflows

The antagonism of the NOP receptor by LY2940094 and J-113397 modulates downstream signaling cascades. The following diagrams illustrate the canonical NOP receptor signaling pathway and a typical experimental workflow for characterizing NOP receptor antagonists.

Figure 1. Simplified NOP Receptor Signaling Pathway.

Figure 2. General Experimental Workflow for NOP Antagonist Characterization.

Detailed Experimental Protocols

Radioligand Binding Assays (for determining Ki)

Objective: To determine the binding affinity of the test compound (LY2940094 or J-113397) for the NOP receptor.

Materials:

• Membranes from cells expressing the human NOP receptor (e.g., CHO-hNOP cells).

• Radioligand, such as [³H]-Nociceptin.

• Test compound at various concentrations.

• Non-specific binding control (e.g., a high concentration of unlabeled Nociceptin).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with the radioligand and varying concentrations of the test compound in the assay buffer.

• Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay (for determining functional antagonism)

Objective: To assess the ability of the antagonist to inhibit agonist-stimulated G-protein activation.

Materials:

• Membranes from cells expressing the NOP receptor (e.g., CHO-ORL1 cells)[3][4].

• [³⁵S]GTPγS.

• Agonist (e.g., Nociceptin/Orphanin FQ).

• Test compound (J-113397) at various concentrations.

• GDP.

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4).

Procedure:

• Pre-incubate the cell membranes with the test compound for a specified time.

• Add the agonist (Nociceptin) to stimulate G-protein activation.

• Add [³⁵S]GTPγS and GDP.

• Incubate to allow for the binding of [³⁵S]GTPγS to the activated G-proteins.

• Terminate the reaction by rapid filtration.

• Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Plot the concentration of the antagonist against the inhibition of agonist-stimulated [³⁵S]GTPγS binding to determine the IC₅₀ value.

Discussion and Conclusion

Both LY2940094 tartrate and J-113397 are potent and selective antagonists of the NOP receptor, making them invaluable probes for studying the N/OFQ system. However, they exhibit key differences that dictate their primary applications.

J-113397 was one of the first potent and selective non-peptidyl NOP receptor antagonists to be developed.[9] Its characterization has been pivotal in understanding the role of the N/OFQ system in pain modulation and motor control, particularly in the context of Parkinson's disease.[9][10][11][12] Its use in preclinical studies has largely been via subcutaneous administration.

LY2940094 tartrate , a more recently developed compound, is distinguished by its high potency and, critically, its oral bioavailability.[5][6] This has facilitated its advancement into clinical trials for major depressive disorder.[5][13][14] The preclinical profile of LY2940094 suggests a broad therapeutic potential, with demonstrated efficacy in models of depression, anxiety, alcohol dependence, and binge eating.[1][5][6][7][8]

References

• 1. A novel, orally-bioavailable nociceptin receptor antagonist, LY2940094, reduces ethanol self-administration and ethanol-seeking in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. In vitro and in vivo pharmacological characterization of J-113397, a potent and selective non-peptidyl ORL1 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical findings predicting efficacy and side‐effect profile of LY2940094, an antagonist of nociceptin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Novel, Orally Bioavailable Nociceptin Receptor Antagonist, LY2940094, Reduces Ethanol Self-Administration and Ethanol Seeking in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Novel Nociceptin Receptor Antagonist LY2940094 Inhibits Excessive Feeding Behavior in Rodents: A Possible Mechanism for the Treatment of Binge Eating Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. J-113,397 - Wikipedia [en.wikipedia.org]
• 10. The Nociceptin/Orphanin FQ Receptor Antagonist J-113397 and l-DOPA Additively Attenuate Experimental Parkinsonism through Overinhibition of the Nigrothalamic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The nociceptin/orphanin FQ receptor antagonist J-113397 and L-DOPA additively attenuate experimental parkinsonism through overinhibition of the nigrothalamic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of LY2940094 Tartrate: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the proper disposal of LY2940094 tartrate, a potent nociceptin (B549756) receptor antagonist used in research. Adherence to these protocols is vital for protecting personnel, minimizing environmental impact, and maintaining regulatory compliance.

LY2940094 is classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[1] Therefore, proper handling and disposal are paramount. The following procedures are based on established guidelines for hazardous chemical waste management in a laboratory setting.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is worn:

• Safety Goggles: To protect against splashes and airborne particles.[1]

• Protective Gloves: Impervious gloves, such as nitrile, are recommended to prevent skin contact.[1]

• Laboratory Coat: To protect clothing and skin.

• Respiratory Protection: A suitable respirator should be used if handling large quantities or if there is a risk of dust or aerosol formation.[1]

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "LY2940094 tartrate." Avoid abbreviations.

• Compatibility: Do not mix LY2940094 tartrate waste with incompatible materials. It should be collected in a dedicated, properly sealed waste container.

2. Preparing for Disposal:

• Solid Waste:

  • Carefully sweep up any solid LY2940094 tartrate, minimizing dust generation.

  • Place the solid waste into a designated, leak-proof, and clearly labeled solid hazardous waste container.

• Liquid Waste (Solutions):

  • If LY2940094 tartrate is in a solution (e.g., DMSO), absorb the liquid with a non-reactive absorbent material like vermiculite (B1170534) or sand.

  • Place the absorbed material into the designated solid hazardous waste container.

  • Do not dispose of liquid solutions containing LY2940094 tartrate down the drain.

• Contaminated Materials:

  • Any materials that have come into contact with LY2940094 tartrate, such as pipette tips, weighing papers, and contaminated gloves, must be disposed of as hazardous waste.

  • Place these items in the same designated solid hazardous waste container.

3. Final Disposal:

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is responsible for the final collection and disposal of hazardous chemical waste. Follow your institution's specific procedures for requesting a waste pickup.

• Storage: While awaiting pickup, store the sealed and labeled hazardous waste container in a designated, secure area away from general laboratory traffic.

Hazard Summary for LY2940094

Hazard Classification	Description	Precautionary Statement
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	Do not eat, drink or smoke when using this product. Rinse mouth if swallowed.[1]
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.	Wash hands thoroughly after handling. Wear protective gloves.[1]
Serious Eye Damage/Eye Irritation (Category 2A)	Causes serious eye irritation.	Wear eye protection. If in eyes, rinse cautiously with water for several minutes.[1]
Specific Target Organ Toxicity, Single Exposure (Category 3)	May cause respiratory irritation.	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.[1]

Note: This data is for LY2940094. The tartrate salt is expected to have a similar hazard profile.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of LY2940094 tartrate.

Caption: Disposal workflow for LY2940094 tartrate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Essential Safety and Logistical Information for Handling LY2940094 Tartrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of LY2940094 tartrate, a potent nociceptin (B549756) receptor (NOP) antagonist. Given the absence of a publicly available, specific Safety Data Sheet (SDS) for LY2940094 tartrate, this document is based on best practices for handling new, potent pharmaceutical compounds in a research environment. A thorough risk assessment should be conducted by qualified personnel before commencing any work.[1][2][3][4][5]

Pre-Handling Risk Assessment

Before handling LY2940094 tartrate, a comprehensive risk assessment is mandatory.[1][2][3][4][5] This should evaluate the compound's physical and chemical properties, potential hazards, and the specific procedures to be performed. As LY2940094 tartrate is a potent NOP receptor antagonist, its biological activity should be a primary consideration in the risk assessment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The required level of PPE depends on the quantity of the compound being handled, its physical form (e.g., solid powder, solution), and the specific laboratory procedure.

Table 1: Recommended Personal Protective Equipment for Handling LY2940094 Tartrate

Activity	Recommended PPE	Rationale
Weighing and Dispensing (as a powder)	- Full-face powered air-purifying respirator (PAPR) or a supplied-air respirator.- Disposable, solid-front lab coat with tight-fitting cuffs.- Double-gloving (e.g., two pairs of nitrile gloves).- Disposable sleeves.- Safety glasses or goggles (if not using a full-face respirator).[6]	High risk of aerosolization and inhalation of the potent powder. Full respiratory protection and double gloving provide enhanced protection against contamination.[6]
Solution Preparation	- Certified chemical fume hood or other ventilated enclosure.- Lab coat.- Safety glasses with side shields or chemical splash goggles.- Single pair of chemical-resistant gloves (e.g., nitrile).[6][7][8][9]	Reduced risk of aerosolization compared to handling powders, but there is a potential for splashes and spills.[6]
General Laboratory Operations (with dilute solutions)	- Lab coat.- Safety glasses with side shields.- Chemical-resistant gloves (e.g., nitrile).[7][8][9]	Standard laboratory practice to protect against incidental contact.

Experimental Protocols: Step-by-Step Handling Procedures

3.1. Preparation

• Review Safety Information: Before beginning any work, thoroughly review this guide and any other available safety information.[2]

• Prepare Work Area: Ensure that the chemical fume hood is certified and functioning correctly. Decontaminate the work surfaces and have a spill kit readily accessible.[6]

• Don Appropriate PPE: Select and put on the appropriate PPE as outlined in Table 1, based on the planned activity.[6]

3.2. Handling

• Weighing and Aliquoting: When handling the solid form of LY2940094 tartrate, conduct all weighing and aliquoting within a certified chemical fume hood or a powder containment hood to minimize the risk of inhalation.[6]

• Solution Preparation: Prepare solutions within a chemical fume hood. Add the solvent to the solid compound slowly to avoid splashing.

• Experimental Use: When using solutions of LY2940094 tartrate, handle them with care to prevent spills and splashes.

3.3. Post-Handling

• Decontamination: After handling, decontaminate all equipment and work surfaces with an appropriate cleaning solution.[10]

• Doffing PPE: Remove PPE in the correct sequence to avoid cross-contamination.

• Waste Segregation: Collect all contaminated materials, including disposable PPE, in designated, sealed hazardous waste containers.[6]

Disposal Plan

Proper disposal of LY2940094 tartrate and associated waste is crucial to protect human health and the environment.[11]

Table 2: Disposal Guidelines for LY2940094 Tartrate Waste

Waste Type	Disposal Procedure	Rationale
Unused Solid Compound	- Collect in a clearly labeled, sealed container.- Dispose of through a certified hazardous waste vendor.[12]	Prevents environmental contamination and ensures compliance with regulations.
Contaminated Labware (e.g., vials, pipette tips)	- Collect in a designated, puncture-resistant, and sealed container.- Label as "Hazardous Waste" with the name of the compound.[6]	Minimizes handling of contaminated items and ensures proper disposal.[6]
Contaminated PPE (e.g., gloves, lab coat)	- Carefully remove to avoid self-contamination.- Place in a sealed bag or container labeled as hazardous waste.[6]	Prevents exposure to residual compound on PPE.
Aqueous Waste Solutions	- Collect in a designated, sealed, and clearly labeled hazardous waste container.- Do not dispose of down the drain.	Prevents the release of the potent compound into the water system.[11]

All waste disposal must comply with local, state, and federal regulations.[11][13][14]

Emergency Procedures

Spill:

• Evacuate the immediate area.

• Alert others and your supervisor.

• If trained and equipped, clean the spill using an appropriate spill kit, wearing the recommended PPE for handling the solid compound.

• Collect all spill cleanup materials in a sealed hazardous waste container.

Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.

• Inhalation: Move to fresh air immediately.

• Ingestion: Wash out the mouth with water.

In all cases of exposure, seek immediate medical attention and provide details of the compound.

Visual Workflow for Safe Handling

References

• 1. sbnsoftware.com [sbnsoftware.com]
• 2. sia-toolbox.net [sia-toolbox.net]
• 3. intersolia.com [intersolia.com]
• 4. acs.org [acs.org]
• 5. Risk Assessment - Health and Safety Authority [hsa.ie]
• 6. benchchem.com [benchchem.com]
• 7. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 8. Personal Protective Equipment for Laboratories | Environmental Health and Safety [ehs.dartmouth.edu]
• 9. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. rxdestroyer.com [rxdestroyer.com]
• 12. research.cuanschutz.edu [research.cuanschutz.edu]
• 13. easyrxcycle.com [easyrxcycle.com]
• 14. Pharmaceutical Waste | Environmental Health and Safety | University of Houston [uh.edu]